4-Methoxypteridine

• CAS: 30564-38-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Mechanisms of 4-Methoxypteridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pteridine derivatives are a class of heterocyclic compounds with significant and diverse biological activities, making them crucial scaffolds in medicinal chemistry and drug development. Among these, 4-methoxypteridine serves as a key intermediate for the synthesis of more complex, biologically active molecules. This technical guide provides a comprehensive overview of the primary synthesis pathways for 4-methoxypteridine, with a detailed exploration of the underlying reaction mechanisms. The content is structured to offer both theoretical understanding and practical insights, catering to researchers and professionals in the field of organic and medicinal chemistry. This guide delves into the strategic considerations for precursor synthesis, the nuances of the core nucleophilic aromatic substitution reaction, and the analytical techniques for the characterization of the final product.

Introduction

The pteridine ring system, a fused heterocycle composed of pyrimidine and pyrazine rings, is a privileged scaffold in nature, forming the core of essential biomolecules such as folic acid and biopterin.[1][2] The diverse biological roles of pteridine derivatives have spurred extensive research into their synthesis and functionalization. 4-Methoxypteridine, in particular, is a valuable building block, with the methoxy group at the 4-position serving as a versatile handle for further chemical modifications. Its synthesis is a critical step in the development of novel therapeutic agents, including kinase inhibitors and antifolates. This guide will focus on the most prevalent and efficient synthetic routes to 4-methoxypteridine, providing a detailed, mechanistically-driven explanation of the chemical transformations involved.

Primary Synthesis Pathway: A Two-Step Approach

The most common and strategically sound approach to the synthesis of 4-methoxypteridine involves a two-step sequence:

• Synthesis of a 4-Halopteridine Precursor: Typically, this involves the chlorination of a pteridin-4-one precursor.

• Nucleophilic Aromatic Substitution (SNAr): The subsequent displacement of the halide with a methoxide source.

This pathway is favored due to the relatively accessible starting materials and the high efficiency of the nucleophilic substitution step on the electron-deficient pteridine ring system.

Step 1: Synthesis of 4-Chloropteridine

The synthesis of the key intermediate, 4-chloropteridine, generally starts from the commercially available or readily synthesized pteridin-4-one. The conversion of the keto group to a chloro substituent is a critical transformation that activates the 4-position for nucleophilic attack.

Reaction: Pteridin-4-one to 4-Chloropteridine

Caption: General scheme for the synthesis of 4-chloropteridine.

Mechanism of Chlorination:

The chlorination of pteridin-4-one with reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) proceeds through a well-established mechanism. The lone pair of electrons on the oxygen atom of the carbonyl group attacks the electrophilic phosphorus or sulfur atom of the chlorinating agent. This is followed by the elimination of a chloride ion, which then acts as a nucleophile, attacking the carbon atom at the 4-position and displacing the oxygen-containing leaving group. The driving force for this reaction is the formation of a stable phosphoryl or sulfuryl chloride byproduct.

Experimental Protocol: Synthesis of 4-Chloropteridine (Illustrative)

• Materials: Pteridin-4-one, Phosphorus oxychloride (POCl₃), N,N-Dimethylaniline (optional, as a catalyst and acid scavenger).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of pteridin-4-one and an excess of phosphorus oxychloride is prepared. A small amount of N,N-dimethylaniline can be added.

  • The reaction mixture is heated under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, the excess POCl₃ is carefully removed under reduced pressure.

  • The residue is then cautiously poured onto crushed ice with vigorous stirring.

  • The resulting precipitate of 4-chloropteridine is collected by filtration, washed with cold water, and dried under vacuum.

Data Summary: Typical Reaction Parameters for Chlorination

Reagent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
POCl₃	100-110	4-6	70-85
SOCl₂	70-80	6-8	65-80

Step 2: Nucleophilic Aromatic Substitution to Yield 4-Methoxypteridine

With the activated 4-chloropteridine in hand, the final step is a nucleophilic aromatic substitution (SNAr) reaction with a methoxide source, typically sodium methoxide.

Reaction: 4-Chloropteridine to 4-Methoxypteridine

Caption: Synthesis of 4-methoxypteridine via nucleophilic aromatic substitution.

Mechanism of Nucleophilic Aromatic Substitution (SNAr):

The pteridine ring is inherently electron-deficient due to the presence of four nitrogen atoms. This electronic characteristic makes the carbon atoms of the ring susceptible to nucleophilic attack, especially when a good leaving group like chloride is present at the 4-position. The SNAr mechanism proceeds via a two-step addition-elimination sequence:

• Addition of the Nucleophile: The methoxide ion (CH₃O⁻) attacks the C4 carbon of 4-chloropteridine, which bears a partial positive charge. This leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized over the electron-withdrawing nitrogen atoms of the pteridine ring system, which stabilizes the intermediate.

• Elimination of the Leaving Group: The aromaticity of the pteridine ring is restored by the expulsion of the chloride ion, yielding the final product, 4-methoxypteridine.

The electron-withdrawing nature of the pyrimidine and pyrazine rings is crucial for the stabilization of the Meisenheimer intermediate, thus facilitating the reaction.

Experimental Protocol: Synthesis of 4-Methoxypteridine (Illustrative)

• Materials: 4-Chloropteridine, Sodium methoxide, Anhydrous methanol.

• Procedure:

  • A solution of sodium methoxide in anhydrous methanol is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • 4-Chloropteridine is added portion-wise to the stirred solution at room temperature.

  • The reaction mixture is then heated to reflux and maintained at this temperature for a specified period. The reaction progress is monitored by TLC.

  • Upon completion, the solvent is removed under reduced pressure.

  • The residue is partitioned between water and a suitable organic solvent (e.g., chloroform or ethyl acetate).

  • The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo to afford the crude product.

  • Purification is typically achieved by column chromatography on silica gel or by recrystallization.

Data Summary: Typical Reaction Parameters for Methoxylation

Nucleophile	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
NaOMe	Methanol	65	2-4	80-95

Characterization of 4-Methoxypteridine

The structural confirmation of the synthesized 4-methoxypteridine is performed using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the protons on the pteridine ring and a singlet for the methoxy group protons, typically in the range of 3.9-4.2 ppm.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct resonances for each carbon atom in the molecule, including the methoxy carbon (around 55-60 ppm) and the carbons of the pteridine core.

• Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak corresponding to the molecular weight of 4-methoxypteridine, confirming its identity.

Alternative Synthesis Pathways

While the two-step approach is the most common, other methods for the synthesis of 4-alkoxypteridines have been explored. One notable alternative involves the direct conversion of pterins to alkoxypterins using ceric(IV) ammonium nitrate (CAN) in the presence of an alcohol.[3] The proposed mechanism for this reaction involves the formation of a cationic radical intermediate, which then undergoes nucleophilic substitution by the alcohol.[3] This method offers a one-step synthesis from pterin precursors but may be limited by the availability of the starting pterin and the potential for side reactions.

Conclusion

The synthesis of 4-methoxypteridine is a fundamental process in the development of new pteridine-based therapeutic agents. The predominant synthetic route, involving the chlorination of pteridin-4-one followed by a nucleophilic aromatic substitution with sodium methoxide, provides a reliable and high-yielding pathway to this key intermediate. A thorough understanding of the underlying reaction mechanisms, particularly the SNAr mechanism on the electron-deficient pteridine core, is essential for optimizing reaction conditions and for the rational design of novel pteridine derivatives. This guide has provided a detailed overview of the synthesis, mechanism, and characterization of 4-methoxypteridine, offering a valuable resource for researchers and professionals in the field.

References

• Der Pharma Chemica. (2014). Synthesis of pteridines derivatives from different heterocyclic compounds. [Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Bicyclic 6-6 Systems: Pteridines. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. benchchem.com [benchchem.com]
• 3. uhra.herts.ac.uk [uhra.herts.ac.uk]

Spectroscopic Analysis of 4-Methoxypteridine: A Technical Guide to UV-Vis and Fluorescence Characterization

This guide is structured as a high-level technical whitepaper designed for analytical chemists and pharmaceutical researchers. It prioritizes experimental rigor, specifically addressing the physicochemical instability of methoxypteridines that often leads to erroneous spectral data.

Executive Summary

The spectroscopic analysis of 4-Methoxypteridine presents a unique challenge in heterocyclic chemistry due to the compound’s susceptibility to nucleophilic attack at the C-4 position. Unlike stable fluorophores (e.g., fluorescein, rhodamine), 4-methoxypteridine is kinetically unstable in aqueous media, undergoing rapid hydrolysis to pteridin-4-one (4-hydroxypteridine).

This guide provides a rigorous protocol for distinguishing the true O-methyl species from its hydrolysis products using UV-Vis and Fluorescence spectroscopy. The focus is on solvent selection, handling of the "covalent hydration" phenomenon common to pteridines, and maximizing quantum yield accuracy.

Molecular Architecture & Chromophoric Properties

To interpret the spectra, one must understand the electronic origins of the transitions.

• Core Chromophore: The pteridine nucleus (pyrazino[2,3-d]pyrimidine) is an electron-deficient aromatic system.

• Auxochromic Effect: The methoxy group (-OCH₃) at position 4 acts as an electron-donating group (EDG) via resonance (+M effect). This raises the energy of the HOMO (Highest Occupied Molecular Orbital) more than the LUMO, resulting in a bathochromic (red) shift relative to unsubstituted pteridine.

• The Hydrolysis Trap: In the presence of water or protic solvents, the C-4 carbon is vulnerable. Hydrolysis yields pteridin-4-one, which tautomerizes to the amide form, completely altering the absorption profile (typically shifting

  to 310–320 nm with a change in vibrational structure).

Electronic Transition Diagram (Jablonski)

The fluorescence of pteridines typically arises from the

transition.

Figure 1: Simplified Jablonski diagram illustrating the photophysical cycle of 4-methoxypteridine. Note the competition between fluorescence and non-radiative decay, which is solvent-dependent.

UV-Vis Absorption Spectroscopy

Spectral Profile Expectations

• Primary Band (

  ): Expected in the range of 320–335 nm (anhydrous).

• Secondary Band: A higher energy band often appears near 240–250 nm.

• Solvent Effect: A distinct solvatochromic shift is observed. Polar aprotic solvents (DMSO, Acetonitrile) generally stabilize the excited state less than protic solvents, but are required to prevent hydrolysis.

Experimental Protocol: Absorption Measurement

Objective: Obtain the intrinsic spectrum of the O-methyl ether without hydrolysis artifacts.

Reagents:

• Solvent: Spectroscopic grade Acetonitrile (MeCN) or Dichloromethane (DCM) . Avoid water and alcohols.

• Standard: 4-Methoxypteridine (purity >98%, stored under desiccated inert gas).

Step-by-Step Workflow:

• Baseline Correction: Warm up the UV-Vis spectrophotometer (dual-beam preferred) for 30 minutes. Perform a baseline scan with pure MeCN in matched quartz cuvettes (1 cm path length).

• Stock Preparation: Prepare a

  M stock solution in MeCN. Do this in a glove box or heavily desiccated environment if possible.

• Dilution: Dilute to a working concentration of approx.

  M. The absorbance at should be between 0.6 and 0.8 AU to ensure linearity (Beer-Lambert Law).

• Scan: Scan from 200 nm to 500 nm. Scan speed: Medium (approx. 200 nm/min).

• Validation: Immediately run a second scan. If the peak at ~320 nm decreases and a new peak at ~305 nm appears, moisture contamination is causing hydrolysis.

Data Summary Table:

Parameter	Value / Range (Approx)	Notes
(MeCN)	325 nm	Characteristic of O-substituted pteridines
(Molar Absorptivity)	5,000 - 8,000	Moderate intensity
Cut-off Wavelength	~380 nm	Useful for selecting fluorescence excitation

Fluorescence Spectroscopy

Pteridines are renowned for their fluorescence (e.g., biopterin). However, the methoxy group can modulate the quantum yield (

).

Excitation & Emission

• Excitation Wavelength (

  ): Set to the UV determined above (e.g., 325 nm).

• Emission Wavelength (

  ): Scan from 340 nm to 600 nm. Expect a broad emission band centered around 410–430 nm (Blue/Violet).

• Stokes Shift: Typically 80–100 nm, indicating significant structural relaxation in the excited state.

Quantum Yield Determination (Relative Method)

Since absolute quantum yield requires an integrating sphere, use the Relative Method against a standard.

Reference Standard: Quinine Sulfate in 0.1 M

( ) is common, but for organic solvents, Anthracene in Ethanol ( ) or 9,10-Diphenylanthracene in Cyclohexane ( ) are better refractive index matches.

Protocol:

• Prepare samples of 4-Methoxypteridine and the Reference such that their Absorbance at

  is identical and below 0.1 AU (to avoid Inner Filter Effects).

• Record emission spectra for both.

• Integrate the area under the emission curve (

  ).

• Calculate

  using: Where is the refractive index of the solvent.[1]

The "Covalent Hydration" Anomaly

This is the most critical source of error. Pteridines with electron-withdrawing character in the pyrazine ring can add water across the C=N bond (usually C3-N4 or N1-C2) even before full hydrolysis.

Mechanism of Interference:

If your UV spectrum shows a "washed out" structure or time-dependent shifts, you are observing this pathway.

Figure 2: Degradation pathway of 4-methoxypteridine in aqueous environments.[2] The "Product" node represents the species often mistakenly analyzed in literature.

References

• Albert, A. (1952). Pteridine studies.[2] Part I. Pteridine, and 2- and 4-aminopteridine. Journal of the Chemical Society. Link

  • Foundational text on pteridine isol

• Albert, A., & Reich, F. (1960). Pteridine studies.[2] Part XI. The decomposition of 2-hydroxypteridine by alkali. Journal of the Chemical Society. Link

  • Establishes the hydrolysis pathways and covalent hydration mechanisms relevant to 4-substituted pteridines.

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. Link

  • The authoritative standard for quantum yield calculations and inner filter effect corrections.

• Pfleiderer, W. (1964). Recent Developments in the Chemistry of Pteridines. Angewandte Chemie International Edition. Link

  • Detailed review of pteridine tautomerism and spectral shifts caused by substituents like methoxy groups.

Sources

• 1. edinst.com [edinst.com]
• 2. chemicalpapers.com [chemicalpapers.com]

Technical Guide: Biological Activity and Therapeutic Potential of Novel Pteridine Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of novel pteridine derivatives, moving beyond their classical role as antifolates (e.g., methotrexate) to their emerging status as potent, selective kinase inhibitors. Recent synthetic advances have yielded pteridine scaffolds with nanomolar efficacy against Bruton's Tyrosine Kinase (BTK) and Epidermal Growth Factor Receptor (EGFR), addressing critical resistance mechanisms in oncology. This document details the synthetic pathways, structure-activity relationships (SAR), and validated experimental protocols for evaluating these next-generation heterocycles.

Introduction: The Renaissance of the Pteridine Scaffold

Pteridines (pyrazino[2,3-d]pyrimidines) have historically been defined by their inhibition of dihydrofolate reductase (DHFR). However, the rigid, planar bicyclic core of the pteridine ring offers an ideal template for ATP-competitive inhibition.

Recent medicinal chemistry campaigns (2022–2024) have pivoted towards pteridin-7(8H)-ones and 6-substituted pteridines . These novel derivatives exhibit a distinct mechanism of action: rather than solely targeting metabolic enzymes, they covalently or non-covalently bind to the ATP-binding pockets of tyrosine kinases, offering a dual-action therapeutic strategy for lymphoproliferative disorders and solid tumors.

Chemical Synthesis Strategies

Accessing these novel derivatives requires robust synthetic methodologies that allow for late-stage diversification.

Microwave-Assisted One-Pot Cyclization

A preferred method for generating 6,7-disubstituted pteridines involves the condensation of 4,5-diaminopyrimidines with vicinal dicarbonyls.

• Precursors: 1,3-dimethyl-5,6-diaminouracil + activated 1,2-dicarbonyls (e.g., benzils or glyoxal derivatives).

• Conditions: Ethanol/Water (1:1), Microwave irradiation at 120°C for 10–20 minutes.

• Advantage: High yields (>85%) and reduced reaction times compared to thermal reflux.

Functionalization of the Pteridin-7(8H)-one Core

To target kinases like BTK, an acrylamide "warhead" is often introduced to facilitate covalent bonding with Cysteine-481.

• Core Synthesis: Condensation of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate with appropriate amines.

• Oxidation/Substitution: Oxidation of the methylthio group to a sulfone, followed by nucleophilic displacement to introduce the solubilizing tail.

• Acrylamide Coupling: Reaction with acryloyl chloride to install the electrophilic warhead.

Biological Activity Profiles

Anticancer: Bruton's Tyrosine Kinase (BTK) Inhibition

The most significant recent breakthrough is the development of pteridin-7(8H)-one derivatives as selective, covalent BTK inhibitors.[1]

• Lead Compound: Compound 24a (Ref 2).

• Potency: IC50 = 4.0 nM against BTK.[1]

• Selectivity: >250-fold selectivity over ITK and >2500-fold over EGFR.[1]

• Mechanism: The pteridine core occupies the adenine-binding pocket, while an acrylamide side chain forms a covalent Michael addition adduct with Cys481. This blocks B-cell receptor signaling, inducing apoptosis in mantle cell lymphoma lines.

Anticancer: Dual EGFR/BRAF Inhibition

Novel purine/pteridine hybrids have been designed to overcome EGFR-TKI resistance.

• Activity: Compounds 5e and 7e demonstrate GI50 values of 38–46 nM in cancer cell lines (Ref 1).

• Target: Dual inhibition prevents the feedback activation of EGFR signaling often seen when BRAF is inhibited alone.

Antimicrobial: Indolo-Pteridines

Fusing indole moieties to the pteridine ring (indolo[2,3-b]quinoxalines) enhances membrane permeability in microbial strains.

• Spectrum: Active against S. aureus and C. albicans.[2][3]

• SAR Insight: Electron-withdrawing groups (Cl, NO2) on the benzimidazole appendage significantly lower Minimum Inhibitory Concentration (MIC) values.

Structure-Activity Relationship (SAR) Analysis

The biological efficacy of pteridine derivatives is strictly governed by substitution patterns at the C2, C4, C6, and C7 positions.

Diagram 1: Pteridine SAR & Chemical Logic

Figure 1: Structural optimization logic for kinase-targeted pteridine derivatives. Position 7 modification is critical for covalent inhibition.

Mechanism of Action: Kinase Signaling Cascade

Understanding the downstream effects of pteridine-induced inhibition is vital for assay design.

Diagram 2: Signaling Pathway Inhibition

Figure 2: Pteridine derivatives intercept signaling at the Receptor (EGFR) or Cytoplasmic (BTK) level, halting proliferation and triggering apoptosis.

Experimental Protocols

These protocols are designed to validate the activity described above.

Protocol A: In Vitro Kinase Inhibition Assay (FRET-Based)

Purpose: Determine IC50 values against purified BTK or EGFR enzymes. Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

• Reagent Prep: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute pteridine derivatives in DMSO (start at 10 µM, 3-fold dilutions). Transfer 100 nL to a 384-well low-volume plate.

• Enzyme Addition: Add 2.5 µL of purified BTK enzyme (0.5 nM final conc) to the wells. Incubate for 15 min at RT to allow pre-equilibrium binding.

• Substrate Initiation: Add 2.5 µL of ATP/Peptide substrate mix (ATP at Km, Fluorescein-labeled poly-GT).

• Reaction: Incubate for 60 min at RT.

• Detection: Add 5 µL of EDTA-containing detection reagent (Europium-labeled anti-phosphotyrosine antibody).

• Read: Measure fluorescence ratio (665 nm/615 nm) on a multimode plate reader (e.g., EnVision).

• Analysis: Fit data to a sigmoidal dose-response equation to calculate IC50.

Protocol B: Molecular Docking Workflow

Purpose: Predict binding mode and affinity before synthesis.

• Protein Prep: Retrieve PDB ID: 5P9J (BTK) or 1M17 (EGFR). Remove water molecules and co-crystallized ligands using PyMOL. Add polar hydrogens and Kollman charges using AutoDock Tools.

• Ligand Prep: Draw pteridine structures in ChemDraw. Minimize energy using MM2 force field. Convert to PDBQT format, defining rotatable bonds (specifically the acrylamide tail).

• Grid Generation: Define a 60x60x60 Å grid box centered on the ATP-binding hinge region (Cys481 for BTK).

• Docking: Run AutoDock Vina with exhaustiveness = 8.

• Validation: Analyze the top 5 poses. Look for H-bonds with the hinge region (Met477 in BTK) and distance (< 4.0 Å) between the warhead beta-carbon and the Cys481 sulfur.

Diagram 3: Drug Discovery Workflow

Figure 3: Integrated workflow for the development of novel pteridine therapeutics.

Data Presentation: Comparative Potency

Compound Class	Target	Key Substituent (R-Group)	IC50 / GI50 (nM)	Reference
Pteridin-7(8H)-one (24a)	BTK	Acrylamide (Covalent Warhead)	4.0 nM	[2]
Pteridine Hybrid (7e)	EGFR	3-methyl-but-2-enyl	92 nM	[1]
Pteridine Hybrid (5a)	BRAF V600E	4-chlorophenyl	38 nM	[1]
Methotrexate (Control)	DHFR	Glutamic acid tail	~15 nM	[3]

References

• Design, Synthesis, and Anti-Proliferative Action of Purine/Pteridine-Based Derivatives as Dual Inhibitors of EGFR and BRAFV600E Source: National Institutes of Health (PMC) URL:[Link]

• Discovery of Pteridine-7(8H)-one Derivatives as Potent and Selective Inhibitors of Bruton's Tyrosine Kinase (BTK) Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

• Therapeutic potential of pteridine derivatives: A comprehensive review Source: Medicinal Research Reviews (PubMed) URL:[Link]

• Efficient Synthesis and Biological Evaluation of 6-Trifluoroethoxy Functionalized Pteridine Derivatives as EGFR Inhibitors Source: Bentham Science URL:[Link]

Sources

• 1. Discovery of Pteridine-7(8 H)-one Derivatives as Potent and Selective Inhibitors of Bruton's Tyrosine Kinase (BTK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Guide: 4-Methoxypteridine – Chemical Biology and Pharmacological Mechanisms

The following technical guide details the mechanism of action, chemical biology, and experimental utility of 4-Methoxypteridine .

Executive Summary

4-Methoxypteridine is a synthetic pteridine derivative primarily utilized as a mechanistic probe and chemical intermediate in the study of folate metabolism and pteridine photochemistry. Unlike natural pterins (e.g., folic acid, biopterin) which predominantly exist in the lactam (amido) tautomeric form under physiological conditions, 4-methoxypteridine is chemically "locked" in the lactim (imino ether) configuration.

Its biological activity is governed by two core mechanisms:

• Impeded Tautomerism: It serves as a structural analogue to probe enzyme active sites (e.g., Xanthine Oxidase, Dihydrofolate Reductase) that require specific proton donor/acceptor motifs, effectively mapping the "lactam vs. lactim" preference of the target.

• Electrophilic Reactivity: The C4-methoxy group acts as a leaving group, rendering the molecule susceptible to nucleophilic aromatic substitution (

  ) or hydrolysis. In biological media, it often functions as a pro-drug or reactive electrophile , slowly releasing the thermodynamically stable pterin (pteridin-4-one) or covalently modifying nucleophilic residues in proteins.

Chemical Basis & Structural Logic[1]

The "Lactim Lock" Phenomenon

The biological versatility of pteridines stems from their ability to tautomerize. Natural pterin (2-amino-4-hydroxypteridine) exists in equilibrium between the lactam (N3-H, C4=O) and lactim (N3, C4-OH) forms, with the lactam heavily favored at neutral pH.

4-Methoxypteridine replaces the C4-hydroxyl with a methoxy group (

). This substitution removes the dissociable proton at N3, locking the heterocycle in the lactim-like electronic distribution .

• Implication: Enzymes that rely on hydrogen bonding with the N3-H (donor) or C4=O (acceptor) will show drastically reduced affinity for 4-methoxypteridine, allowing researchers to determine the precise hydrogen-bonding network of the active site.

Electrophilicity at C4

The pteridine ring is highly

-deficient (electron-poor), particularly at positions 2, 4, and 7. The methoxy group at C4 is activated by the diazine ring system, making it a viable leaving group.

• Reaction:

  (Nucleophilic Aromatic Substitution).

• Biological Nucleophiles: Water (

  ), Thiols (Cysteine ), Amines (Lysine ).

• Outcome: Hydrolysis yields pteridin-4-one (inactive/stable metabolite) and methanol.

Mechanism of Action (MOA)

Enzymatic Interaction: Xanthine Oxidase (XO)

Xanthine Oxidase (XO) typically hydroxylates pteridines. 4-Methoxypteridine interacts with the Molybdenum cofactor (Mo-co) site of XO.[1]

• Mechanism: Competitive Inhibition / Slow Substrate.

• Causality: The active site of XO activates water to attack the substrate. 4-Methoxypteridine lacks the carbonyl oxygen required for the standard orientation in the Mo-co sphere. However, it can undergo oxidative hydroxylation at C2 or C7, or hydrolysis of the methoxy group catalyzed by the enzyme's Lewis acidic environment.

• Result: It acts as a "dead-end" mimic that occupies the purine-binding pocket but resists rapid turnover compared to xanthine or pterin.

Photochemical Mechanism: Singlet Oxygen Generation

Pteridines are known photosensitizers. 4-Methoxypteridine exhibits distinct fluorescence properties due to the lack of excited-state proton transfer (ESPT).

• Pathway: Upon UV-A excitation (320–400 nm), 4-methoxypteridine enters an excited singlet state (

  ) and efficiently undergoes intersystem crossing (ISC) to the triplet state ( ).

• ROS Production: The long-lived triplet state transfers energy to molecular oxygen (

  ), generating highly reactive singlet oxygen ( ) .

• Biological Impact: In cell-free assays, this mechanism induces oxidative damage to DNA (guanine oxidation) and lipids, serving as a model for pteridine-induced phototoxicity.

Visualization: Reactivity & Tautomerism

The following diagram illustrates the structural "lock" and the hydrolysis pathway that restores the natural pterin scaffold.

Caption: 4-Methoxypteridine is locked in the lactim form (left). Nucleophilic attack (e.g., hydrolysis) proceeds through a tetrahedral intermediate to yield the thermodynamically stable lactam (pterin).

Experimental Protocols

Synthesis via Nucleophilic Displacement

To generate fresh 4-methoxypteridine for biological assays (avoiding commercial impurities):

• Precursor: Start with 4-chloropteridine or 4-methylthiopteridine .

• Reagent: Sodium methoxide (

  ) in anhydrous Methanol ( ).

• Condition: Stir at

  to Room Temperature (RT) under atmosphere for 1-2 hours.

• Work-up: Neutralize with acetic acid, evaporate solvent, and recrystallize from ethanol.

  • Critical Control: Avoid aqueous work-up initially to prevent premature hydrolysis to pteridin-4-one.

Hydrolytic Stability Assay

Purpose: To determine the half-life (

) of the compound in physiological media.

• Buffer: Phosphate-buffered saline (PBS), pH 7.4,

  .

• Method: UV-Vis Spectroscopy.

  • 4-Methoxypteridine

    .

  • Pteridin-4-one

    (bathochromic shift).

• Protocol:

  • Prepare a

    stock in DMSO.

  • Dilute 1:100 into PBS.

  • Measure absorbance scans (250–400 nm) every 10 minutes for 4 hours.

  • Plot

    vs. time to extract the pseudo-first-order rate constant ( ).

Fluorescence Quenching Binding Assay

Purpose: To measure binding affinity (

) to folate-binding proteins (e.g., DHFR) without turnover.

• Setup: Titrate 4-methoxypteridine (0–50

  ) into a solution of DHFR ( ).

• Detection: Monitor Tryptophan fluorescence (Ex: 290 nm, Em: 340 nm).

• Analysis: If 4-methoxypteridine binds, energy transfer or conformational change will quench Trp fluorescence.

  • Control: Perform parallel titration with Methotrexate (positive control) and Pterin (tautomer control).

Quantitative Data Summary

The following table summarizes the physicochemical properties that dictate the biological behavior of 4-methoxypteridine compared to the natural metabolite.

Parameter	4-Methoxypteridine	Pterin (Pteridin-4-one)	Biological Significance
Tautomer	Locked Lactim (O-Methyl)	Lactam (N-H, C=O)	Determines H-bond donor/acceptor profile.
pKa (N1)	~1.5 (Weak Base)	2.3	4-Methoxy is less basic; less protonated at physiological pH.
Solubility	Lipophilic (LogP ~ 0.5)	Hydrophilic (LogP < -1)	4-Methoxy penetrates membranes more effectively.
Fluorescence	High Quantum Yield ( )	pH-dependent	4-Methoxy is a superior fluorescent probe in neutral buffers.
Reactivity	Electrophilic ( active)	Stable	4-Methoxy can covalently label nucleophiles.

References

• Synthesis and Reactivity: Pteridine: A Colored Heterocycle and its Anticancer Activity. ResearchGate. (2022). Link

• Enzymatic Mechanism (DHFR): Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics.[2] PNAS. (2002). Link

• Photophysics & Tautomerism: Insights into Molecular Structure of Pterins Suitable for Biomedical Applications. Int. J. Mol. Sci. (2020). Link

• Nucleophilic Substitution Dynamics: Reaction dynamics of the methoxy anion with methyl iodide (SN2 Model). PubMed Central. (2018).[3] Link

• Xanthine Oxidase Structure: Substrate Orientation and Catalytic Specificity in the Action of Xanthine Oxidase. PNAS. (2004). Link

Sources

• 1. Chemical Nature and Reaction Mechanisms of the Molybdenum Cofactor of Xanthine Oxidoreductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interaction of dihydrofolate reductase with methotrexate: ensemble and single-molecule kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Guide: Strategic Synthesis and Therapeutic Targeting of Substituted Pteridine Scaffolds

Executive Summary

The pteridine ring system (pyrazino[2,3-d]pyrimidine) represents a "privileged scaffold" in medicinal chemistry, serving as the structural core for essential cofactors (folates, biopterins) and a diverse class of antineoplastic agents. While historically defined by antifolates like Methotrexate (MTX), recent advances have repositioned substituted pteridines as potent, selective kinase inhibitors (e.g., FLT3, EGFR). This guide provides a technical deep-dive into the biosynthetic logic, synthetic challenges (specifically regioselectivity in Isay condensations), and experimental protocols required to exploit this scaffold for modern drug discovery.

Part 1: Structural Fundamentals & Biosynthetic Context

To design effective pteridine-based drugs, one must understand the biological systems they mimic. The pteridine core is not merely a chemical curiosity; it is the functional engine of one-carbon metabolism and neurotransmitter synthesis.

The Biomimetic Logic: Tetrahydrobiopterin (BH4) Pathway

Most pteridine therapeutics act as competitive inhibitors by mimicking intermediates in the biosynthesis of Tetrahydrobiopterin (BH4) or Folate. BH4 is the obligate cofactor for aromatic amino acid hydroxylases (phenylalanine, tyrosine, and tryptophan hydroxylases) and all nitric oxide synthase (NOS) isoforms.

Understanding the de novo biosynthesis of BH4 reveals critical nodes for therapeutic intervention.

Figure 1: De Novo Biosynthesis of Tetrahydrobiopterin (BH4) This pathway illustrates the enzymatic conversion of GTP to BH4.[1] Inhibitors often mimic the pyrazine-ring oxidation state of intermediates like 6-pyruvoyl-tetrahydropterin.

Caption: The metabolic cascade from GTP to BH4.[1][2][3][4][5][6][7][8][9][10] Key enzymes (GCH1, PTPS, SR) represent distinct intervention points for metabolic regulation.

Part 2: Synthetic Methodologies

The primary challenge in pteridine chemistry is controlling regioselectivity during the formation of the pyrazine ring.

The Isay Condensation (Gold Standard)

The most robust method for constructing the pteridine nucleus is the Isay reaction , involving the condensation of 4,5-diaminopyrimidines with 1,2-dicarbonyl compounds.

• Mechanism: Double Schiff base formation followed by dehydration.

• The Regioselectivity Problem: When reacting a monosubstituted 1,2-dicarbonyl (e.g., methylglyoxal) with a 4,5-diaminopyrimidine, two isomers are possible: the 6-substituted and 7-substituted pteridine.

  • Rule of Thumb: Under neutral/acidic conditions, the more nucleophilic 5-amino group of the pyrimidine attacks the more electrophilic carbonyl (usually the aldehyde), favoring the 7-substituted isomer.

  • Correction Strategy: To favor the biologically relevant 6-isomer (common in natural folates), specific pH control (often basic) or the use of sodium bisulfite adducts of the dicarbonyl is required.

Figure 2: The Isay Synthetic Workflow Logic flow for synthesizing and purifying substituted pteridines.

Caption: Step-wise workflow for the Isay condensation. Control of pH during condensation is the critical determinant of isomeric ratio.

Part 3: Therapeutic Applications & SAR

The pharmacological utility of pteridines has evolved from simple antimetabolites to complex kinase inhibitors.

Antifolates (DHFR Inhibition)

Methotrexate (MTX) remains the archetype. It functions by binding to Dihydrofolate Reductase (DHFR) with 1000x higher affinity than the natural substrate (dihydrofolate).[7]

• Mechanism: MTX occupies the active site, preventing the reduction of DHF to THF (Tetrahydrofolate).[7] This halts thymidylate synthesis, arresting DNA replication in the S-phase.[11][12]

Next-Generation Kinase Inhibitors

Recent SAR studies have functionalized the pteridine core (specifically at N5 and C6/C7 positions) to target specific kinases involved in oncology.

• FLT3 Inhibitors: Introduction of bulky aryl groups at C6/C7 creates selectivity for the ATP-binding pocket of FLT3 (Acute Myeloid Leukemia target).

• EGFR Inhibitors: N5-substituted derivatives have shown potency against T790M mutant EGFR, overcoming resistance to first-generation inhibitors.

Comparative Potency Data

The following table summarizes the shift from broad cytotoxic agents to targeted inhibitors.

Compound	Primary Target	Mechanism	IC50 / Kd (nM)	Clinical Context
Methotrexate	DHFR	Competitive Inhibition	~0.01 - 0.2 nM (Ki)	Acute Lymphoblastic Leukemia, RA
Pemetrexed	TS / DHFR	Multi-targeted Antifolate	109 nM (TS)	Non-Small Cell Lung Cancer (NSCLC)
Pteridine-5 (Lead)	FLT3	Kinase Inhibition	1.56 nM	AML (Experimental)
Compound 6a	EGFR (WT)	Kinase Inhibition	1.21 nM	NSCLC (Experimental)

Part 4: Experimental Protocols

Self-Validating Protocol: Synthesis of 6,7-Dimethylpterin

This protocol utilizes the Isay condensation. It is designed to be "self-validating" by including specific visual cues (color changes) and solubility checks that confirm the reaction's progress.

Objective: Synthesize 6,7-dimethylpterin from 4,5-diaminopyrimidine and 2,3-butanedione.

Reagents:

• 4,5-Diaminopyrimidine sulfate (10 mmol)

• 2,3-Butanedione (Biacetyl) (12 mmol)

• Sodium Acetate (to adjust pH)

• Solvent: Water/Ethanol (1:1 mixture)

Step-by-Step Methodology:

• Preparation of Nucleophile:

  • Dissolve 10 mmol of 4,5-diaminopyrimidine sulfate in 50 mL of warm water (50°C).

  • Validation Check: Solution should be slightly acidic. Add Sodium Acetate slowly until pH reaches ~6.0. The solution may darken slightly.

• Condensation:

  • Add 12 mmol of 2,3-butanedione (slight excess) dissolved in 10 mL ethanol.

  • Heat the mixture to reflux (approx. 85°C) for 2 hours.

  • Validation Check: A heavy precipitate should begin to form within 30 minutes. The color typically shifts to a bright yellow/orange.

• Workup:

  • Cool the reaction mixture on an ice bath to 4°C to maximize precipitation.

  • Filter the solid under vacuum.

  • Wash the filter cake with cold water (2x 10 mL) followed by cold ethanol (1x 10 mL) to remove unreacted biacetyl.

• Purification (Recrystallization):

  • Recrystallize the crude solid from a large volume of boiling water or DMF.

  • Purity Check: Perform Thin Layer Chromatography (TLC) (Mobile phase: MeOH:CHCl3 1:9). The product should appear as a single fluorescent spot under UV light (365 nm).

• Characterization:

  • Verify structure via 1H NMR (expect methyl singlets at ~2.6-2.8 ppm).

Assay Protocol: DHFR Inhibition Screen

Objective: Determine IC50 of the synthesized pteridine against recombinant human DHFR.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT.

• Substrate Prep: Prepare 100 µM Dihydrofolate (DHF) and 100 µM NADPH.

• Reaction:

  • Incubate enzyme (DHFR) with varying concentrations of the test pteridine (0.1 nM to 10 µM) for 5 minutes at 25°C.

  • Initiate reaction by adding NADPH and DHF.

• Measurement:

  • Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP+) for 5 minutes.

  • Validation: The control (no inhibitor) must show a linear decrease in Abs340.

References

• Creative Biolabs. "Methotrexate Mode of Action (MOA)." Creative Biolabs Drug Development. [Link]

• Proteopedia. "Methotrexate Mechanism of Action." Proteopedia, Life in 3D. [Link]

• Mokhtary, M., & Mahooti, K. (2023). "Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities." Advanced Journal of Chemistry, Section A. [Link]

• Panchal, V., & Vaghela, V. (2022).[9] "Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview." Orient Journal of Chemistry. [Link]

• Thöny, B., Auerbach, G., & Blau, N. (2000). "Tetrahydrobiopterin biosynthesis, regeneration and functions."[1][5] Biochemical Journal. [Link]

• Bradshaw, T. D., & Westwell, A. D. (2004). "The search for new anticancer drugs: the development of novel pteridine-based agents." Current Medicinal Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychiatry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Synthesis and structure activity relationships of DCLK1 kinase inhibitors based on a 5,11-dihydro-6H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6-one scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrahydrobiopterin biosynthesis, regeneration and functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors [mdpi.com]
• 7. letstalkacademy.com [letstalkacademy.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. pfizermedicalinformation.ca [pfizermedicalinformation.ca]
• 12. proteopedia.org [proteopedia.org]

Technical Guide: Discovery, Isolation, and Analysis of Naturally Occurring Pteridines

Executive Summary

Naturally occurring pteridines—specifically the unconjugated pterins like tetrahydrobiopterin (BH4), neopterin, and xanthopterin—are critical biomarkers for metabolic stress, immune activation, and neurotransmitter synthesis.[1] While historically isolated from Lepidoptera (butterfly) wings, modern drug development focuses on their role as enzymatic cofactors.

This guide moves beyond basic textbook definitions to provide a rigorous, field-validated workflow for the isolation and characterization of these labile compounds. It addresses the primary challenge in pteridine chemistry: preventing the rapid auto-oxidation and photolytic degradation that compromises analytical integrity.

Part 1: Chemical Foundations & Biological Context

The Pteridine Core

The fundamental structure is the pyrazino[2,3-d]pyrimidine ring system. Naturally occurring pteridines generally fall into two categories:

• Conjugated Pteridines: Folates (coupled to p-aminobenzoic acid and glutamate).

• Unconjugated Pteridines: The focus of this guide. These serve as pigments (insect wings) and redox cofactors (mammalian metabolism).

The Biosynthetic Imperative (Drug Development Context)

For pharmaceutical researchers, the "money molecule" is (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH4) . It is the essential cofactor for:

• Phenylalanine hydroxylase (PAH) – Deficiency causes PKU.

• Tyrosine hydroxylase (TH) – Dopamine synthesis.[2]

• Tryptophan hydroxylase (TPH) – Serotonin synthesis.

• Nitric Oxide Synthases (eNOS, iNOS, nNOS) – Cardiovascular and immune function.

Below is the de novo biosynthesis pathway. Understanding this is crucial for isolating the correct intermediate.

Figure 1: The de novo biosynthesis of BH4 from GTP.[1][2][3][4][5] GCH1 (GTP Cyclohydrolase I) is the rate-limiting step.

Part 2: Strategic Sourcing & Pre-treatment

Sources

• Historical/Reference: Pieridae butterfly wings (rich in xanthopterin/leucopterin).

• Clinical: Urine (neopterin/biopterin ratio), Plasma, CSF.

• Cellular: Endothelial cells (HUVEC), neuronal cultures.

The "Dark" Protocol (Critical Control Point)

Pteridines, particularly biopterin and neopterin, are photolabile . Exposure to UV or intense white light causes the side chain at C6 to cleave, forming pterin-6-carboxylic acid or unsubstituted pterin.

Self-Validating Constraint:

Rule: All extraction steps must be performed under red safety light or in amber glassware wrapped in aluminum foil. Validation: Run a standard of BH4 exposed to ambient lab light for 30 mins vs. dark control. The light-exposed sample will show a >40% loss of BH4 peak area and the appearance of pterin degradants.

Part 3: The Isolation Workflow

This protocol utilizes the Differential Oxidation Method . Since BH4 is unstable, we do not measure it directly in routine analysis. Instead, we oxidize the sample under acidic and basic conditions to differentiate between fully reduced (BH4), dihydro (BH2), and fully oxidized biopterin.

Reagents

• Extraction Buffer: 0.1M H3PO4 or 0.1M HCl (Acidic extraction prevents auto-oxidation better than neutral pH).

• Oxidizing Agent: 1% Iodine (I2) in 2% Potassium Iodide (KI).

• Reducing Agent: 0.1M Ascorbic acid (to remove excess iodine).

• Internal Standard: Rhamnopterin (structurally similar but absent in mammals).

Step-by-Step Protocol

Step 1: Homogenization & Lysis

• Add biological sample (tissue/cell pellet) to cold Extraction Buffer containing 10 µM Rhamnopterin.

• Sonicate on ice (3 x 10s pulses) to disrupt membranes.

• Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

Step 2: Differential Oxidation (The Fukushima & Nixon Method)

To measure Total Biopterin (BH4 + BH2 + Biopterin):

• Take 200 µL supernatant.

• Add 20 µL Acidic Iodine solution (1% I2/KI in 1M HCl).

• Incubate 1 hour in the dark at room temp. (Acidic oxidation converts BH4 and BH2

  Biopterin).

To measure Oxidized Biopterin only (BH2 + Biopterin):

• Take 200 µL supernatant.

• Add 20 µL Alkaline Iodine solution (1% I2/KI in 1M NaOH).

• Incubate 1 hour in the dark. (Alkaline oxidation converts BH4

  Pterin [cleaves side chain], while BH2 Biopterin).

Step 3: Cleanup

• Stop reaction by adding 20 µL 0.1M Ascorbic Acid (solution turns colorless).

• Filter through a 0.22 µm PTFE membrane.

Step 4: Calculation Logic

Isolation Workflow Diagram

Figure 2: Differential Oxidation Workflow for determining BH4 levels indirectly via HPLC-FL.

Part 4: Analytical Characterization

Chromatography (HPLC)

Pteridines are highly polar. Reverse-phase chromatography is standard, but ion-pairing agents are often required for retention.

• Column: C18 (e.g., Phenomenex Kinetex, 150 x 4.6 mm, 5 µm).

• Mobile Phase: 15 mM Potassium Phosphate buffer (pH 6.0) / Methanol (95:5).

• Flow Rate: 1.0 mL/min.

• Detection: Fluorescence is superior to UV for sensitivity (femtomole limits).

Spectral Data Table

The following table provides the "fingerprint" data for identifying isolated fractions.

Compound	Oxidation State	Excitation (nm)	Emission (nm)	Key Characteristic
Biopterin	Oxidized	350	440	Blue fluorescence; pH dependent
Reduced Biopterin (BH4)	Tetrahydro	N/A	N/A	Non-fluorescent (Must oxidize to detect)
Neopterin	Oxidized	353	438	High in immune activation (macrophages)
Xanthopterin	Oxidized	390	460	Yellow pigment; distinct redshift vs Biopterin
Isoxanthopterin	Oxidized	345	410	Violet fluorescence

Mass Spectrometry (LC-MS/MS) Confirmation

While fluorescence is sensitive, MS is definitive.

• Ionization: ESI Positive Mode.

• Biopterin Transition:

  238.1 192.1 (Loss of side chain).

• Neopterin Transition:

  254.1 206.1.

Part 5: References

• Hopkins, F. G. (1895). "The Pigments of the Pieridae: A Contribution to the Study of Excretory Substances which Function in Ornament." Philosophical Transactions of the Royal Society of London.

• Wieland, H., & Schöpf, C. (1925). "Über den gelben Flügelfarbstoff des Citronenfalters (Xanthopterin)." Berichte der deutschen chemischen Gesellschaft. (Foundational chemistry of pterins).[3][6][7][8][9]

• Fukushima, T., & Nixon, J. C. (1980). "Analysis of reduced forms of biopterin in biological tissues and fluids." Analytical Biochemistry. (The gold standard oxidation protocol).

• Werner, E. R., et al. (2011). "Tetrahydrobiopterin: biochemistry and pathophysiology." Biochemical Journal. (Modern drug development context).

• Burton, G. W., et al. (2016). "Pterinomic workflow for 15 pteridin derivatives in urine using HPLC-MS/MS." Analytica Chimica Acta. (Modern MS methods).

Sources

• 1. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychia...: Ingenta Connect [ingentaconnect.com]
• 2. mygenefood.com [mygenefood.com]
• 3. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychiatry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of tetrahydrobiopterin by de novo and salvage pathways in adrenal medulla extracts, mammalian cell cultures, and rat brain in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. researchgate.net [researchgate.net]
• 8. Pteridines [pteridines.org]
• 9. Measurement of Tetrahydrobiopterin in Animal Tissue Samples by HPLC with Electrochemical Detection—Protocol Optimization and Pitfalls [mdpi.com]

Protocols & Analytical Methods

Application Note: 4-Methoxypteridine as a Novel Fluorescent Probe for Selective Metal Ion Detection

Introduction

The detection of metal ions is of paramount importance in a myriad of scientific disciplines, including environmental monitoring, clinical diagnostics, and pharmaceutical development.[1] Fluorescent chemosensors have emerged as powerful tools for this purpose, offering high sensitivity, selectivity, and the potential for real-time analysis.[2][3] Pteridine derivatives, a class of nitrogen-containing heterocyclic compounds, are known for their intrinsic fluorescence and their ability to coordinate with metal ions, making them promising candidates for the development of novel fluorescent probes.[4] This application note describes the utility of 4-Methoxypteridine as a selective fluorescent probe for the detection of specific metal ions, detailing the underlying principles, experimental protocols, and data analysis.

The core principle of using 4-Methoxypteridine as a fluorescent probe lies in the modulation of its fluorescence properties upon coordination with a metal ion. This interaction can lead to either fluorescence enhancement (chelation-enhanced fluorescence, CHEF) or fluorescence quenching (chelation-enhanced quenching, CHEQ) through various mechanisms, including photoinduced electron transfer (PET), Förster resonance energy transfer (FRET), and internal charge transfer (ICT).[5] The nitrogen atoms within the pteridine ring system and the oxygen atom of the methoxy group can act as potential coordination sites for metal ions.[6] The binding of a metal ion alters the electronic structure of the 4-Methoxypteridine molecule, thereby affecting its photophysical properties.

Spectroscopic Properties of 4-Methoxypteridine

Before its application as a metal ion probe, it is essential to characterize the fundamental spectroscopic properties of 4-Methoxypteridine.

Property	Value
Molar Absorptivity (ε)	To be determined experimentally
Excitation Wavelength (λex)	To be determined experimentally
Emission Wavelength (λem)	To be determined experimentally
Quantum Yield (Φf)	To be determined experimentally
Fluorescence Lifetime (τ)	To be determined experimentally

Note: These values should be determined in the chosen solvent system for the experiments.

Proposed Sensing Mechanism

The interaction between 4-Methoxypteridine and a metal ion is proposed to occur through a coordination bond between the metal ion and the nitrogen atoms of the pteridine ring. This coordination can lead to a change in the fluorescence of the molecule. For instance, paramagnetic metal ions like Cu²⁺, Fe³⁺, and Ni²⁺ often quench fluorescence through electron or energy transfer mechanisms.[7][8] Conversely, diamagnetic ions such as Zn²⁺ and Cd²⁺ can enhance fluorescence by promoting rigidity and reducing non-radiative decay pathways.[9]

Caption: Proposed fluorescence quenching mechanism.

Experimental Protocols

Materials and Instrumentation

• 4-Methoxypteridine: Synthesized or purchased from a commercial supplier.

• Metal Salts: High-purity salts (e.g., chlorides or nitrates) of various metal ions (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Fe²⁺, Fe³⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Cd²⁺, Hg²⁺, Pb²⁺, Ag⁺).

• Solvents: Spectroscopic grade solvents (e.g., ethanol, acetonitrile, or a buffered aqueous solution).

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorometer

  • pH meter

Preparation of Stock Solutions

• 4-Methoxypteridine Stock Solution (1 mM): Accurately weigh the required amount of 4-Methoxypteridine and dissolve it in the chosen solvent to prepare a 1 mM stock solution.

• Metal Ion Stock Solutions (10 mM): Prepare 10 mM stock solutions of each metal salt in the same solvent as the probe.

Protocol 1: Characterization of Spectroscopic Properties

Caption: Workflow for spectroscopic characterization.

• Prepare a dilute solution (e.g., 10 µM) of 4-Methoxypteridine in the chosen solvent.

• Record the UV-Vis absorption spectrum to determine the maximum absorption wavelength (λmax).

• Using a fluorometer, excite the solution at λmax and record the fluorescence emission spectrum to determine the maximum emission wavelength (λem).

Protocol 2: Metal Ion Titration and Selectivity Study

Caption: Workflow for metal ion titration and selectivity.

• To a cuvette containing a fixed concentration of 4-Methoxypteridine (e.g., 10 µM), add incremental amounts of a specific metal ion stock solution.

• After each addition, gently mix the solution and record the fluorescence emission spectrum.

• Plot the fluorescence intensity at λem against the concentration of the metal ion.

• Repeat this procedure for all the metal ions to be tested to assess the selectivity of the probe.

Protocol 3: Determination of Binding Stoichiometry (Job's Plot)

• Prepare a series of solutions with a constant total concentration of 4-Methoxypteridine and the target metal ion, but with varying mole fractions of the metal ion (from 0 to 1).

• Record the fluorescence intensity of each solution at the emission maximum.

• Plot the change in fluorescence intensity (ΔF) against the mole fraction of the metal ion.

• The mole fraction at which the maximum change in fluorescence is observed indicates the stoichiometry of the complex.

Protocol 4: Calculation of Binding Constant

The binding constant (Ka) for the 1:1 complex can be determined using the Benesi-Hildebrand equation[10]:

1 / (F - F₀) = 1 / (Fmax - F₀) + 1 / (Ka * (Fmax - F₀) * [M])

Where:

• F₀ is the fluorescence of the probe in the absence of the metal ion.

• F is the fluorescence at an intermediate metal ion concentration [M].

• Fmax is the maximum fluorescence intensity.

A plot of 1 / (F - F₀) versus 1 / [M] should yield a straight line, from which Ka can be calculated from the ratio of the intercept to the slope.

Data Analysis and Interpretation

Selectivity

The selectivity of 4-Methoxypteridine for a particular metal ion can be visualized by plotting the fluorescence response (F/F₀) for each metal ion tested. A significant change in fluorescence for one metal ion compared to others indicates high selectivity.

Sensitivity

The limit of detection (LOD) can be calculated using the formula:

LOD = 3σ / S

Where:

• σ is the standard deviation of the blank (4-Methoxypteridine solution without metal ions).

• S is the slope of the linear portion of the calibration curve (fluorescence intensity vs. low concentrations of the metal ion).

Troubleshooting

Issue	Possible Cause	Solution
No change in fluorescence	- Probe does not interact with the metal ion. - Incorrect excitation/emission wavelengths.	- Verify the potential for coordination based on literature for similar compounds. - Re-characterize the spectroscopic properties.
Precipitation upon metal ion addition	- Formation of an insoluble complex.	- Use a lower concentration of the probe and metal ion. - Change the solvent system.
Inconsistent readings	- Photobleaching of the probe. - Temperature fluctuations.	- Minimize exposure of the sample to the excitation light. - Use a temperature-controlled cuvette holder.

Conclusion

This application note provides a comprehensive framework for utilizing 4-Methoxypteridine as a fluorescent probe for metal ion detection. The detailed protocols for characterization, selectivity, and binding studies, along with guidelines for data analysis, will enable researchers to effectively employ this novel probe in their specific applications. The inherent fluorescence of the pteridine core, coupled with its potential for selective metal ion coordination, positions 4-Methoxypteridine as a valuable tool in the field of chemical sensing.

References

• Ma, Q., Zhang, X., Zhao, Y., Li, C., Han, Z., Shen, G., & Yu, R. (2009). A fluorescent probe for zinc ions based on N-methyltetraphenylporphine with high selectivity. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(5), 1683-1687. [Link]

• Malovytsia, U., Zhytniakivska, O., Yeltsova, K., Vusa, K., & Trusova, V. (2025). FLUORESCENT DETECTION OF HEAVY METAL IONS USING BENZANTHRONE DYE. East European Journal of Physics, (3). [Link]

• Klymchenko, A. S. (2017). Solvatochromic and Fluorogenic Dyes as Environment-Sensitive Probes: Design and Biological Applications. Accounts of Chemical Research, 50(3), 366-375. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012).
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

• de Silva, A. P., Gunaratne, H. Q. N., Gunnlaugsson, T., Huxley, A. J. M., McCoy, C. P., Rademacher, J. T., & Rice, T. E. (1997). Signaling Recognition Events with Fluorescent Sensors and Switches. Chemical Reviews, 97(5), 1515-1566. [Link]

• Gotor, R., He, H., & Anslyn, E. V. (2017). A Review of the Development and Application of Pteridine-Based Fluorescent Probes. Journal of Fluorescence, 27(2), 487-505.
• Guilbault, G. G. (1990). Practical Fluorescence. Marcel Dekker.

• Burdette, S. C., & Lippard, S. J. (2003). Meeting the challenge of measuring zinc in living systems. Proceedings of the National Academy of Sciences, 100(7), 3605-3610. [Link]

• Carter, K. P., Young, A. M., & Palmer, A. E. (2014). Fluorescent sensors for measuring metal ions in living systems. Chemical Reviews, 114(8), 4564-4601. [Link]

• Rurack, K., & Resch-Genger, U. (2002). Rigidization, preorientation and electronic decoupling—the ‘holy trinity’ for the design of bright and photostable fluorescent dyes. Chemical Society Reviews, 31(2), 116-126. [Link]

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• 2. periodicals.karazin.ua [periodicals.karazin.ua]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Fluorescence Quenching Effects of Tetrazines and Their Diels-Alder Products: Mechanistic Insight Toward Fluorogenic Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Advances in Porphyrin-Based Materials for Metal Ions Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metal-Induced Fluorescence Quenching of Photoconvertible Fluorescent Protein DendFP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differentiating Between Fluorescence-Quenching Metal Ions with Polyfluorophore Sensors Built on a DNA Backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A fluorescent probe for zinc ions based on N-methyltetraphenylporphine with high selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Methoxypteridine for Advanced Cellular Imaging

Introduction: Unveiling Cellular Dynamics with 4-Methoxypteridine

Pteridine derivatives, a class of heterocyclic compounds synthesized by a multitude of organisms, are gaining significant traction as versatile fluorescent probes for cellular imaging.[1] Their inherent fluorescence, coupled with a sensitivity to the cellular microenvironment and structural resemblance to vital biomolecules, positions them as powerful tools for elucidating complex cellular processes.[2][3] This guide focuses on the application of a specific derivative, 4-Methoxypteridine, in cellular imaging and microscopy. While extensive research on 4-Methoxypteridine is emerging, this document leverages the well-established principles of related pteridine compounds to provide a comprehensive framework for its use in both live and fixed-cell applications.

Pteridines act as pigments, enzymatic cofactors, and modulators of the immune system, highlighting their biocompatibility and relevance in biological systems.[3] Their utility in fluorescence microscopy stems from their tunable photophysical properties, which can be modulated by substitutions on the pteridine core and by the surrounding chemical environment.[1][4] This allows for the rational design of probes that can target specific organelles or report on physiological parameters like pH.[1]

These application notes are designed for researchers, scientists, and drug development professionals, providing not just step-by-step protocols but also the scientific rationale behind experimental choices to ensure robust and reproducible results.

Photophysical Characteristics of Pteridine-Based Fluorophores

The fluorescence emission of pteridine derivatives is intrinsically linked to their chemical structure and the polarity of their immediate environment.[5] While the specific photophysical properties of 4-Methoxypteridine require experimental determination, the following table summarizes the characteristics of structurally related pteridine analogs to provide a foundational understanding and a starting point for experimental design.

Compound	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Key Characteristics & References
Lumazine	~380	~481	Varies with pH	Exhibits a significant Stokes shift.[1]
1-Methyl-lumazine	Not Specified	Not Specified	0.015 (at pH 10)	Lower quantum yield compared to 3-Methyl-lumazine.[1]
3-Methyl-lumazine	Not Specified	Not Specified	0.24 (at pH 10)	Higher quantum yield than 1-Methyl-lumazine.[1]
Biopterin	Naturally Fluorescent	Not Specified	Not Specified	Reduced forms can be enzymatically converted to fluorescent forms.[1]
Pterin	Not Specified	Not Specified	~0.057 (at pH 10)	Can act as a photosensitizer.[1]

Note: The methoxy group in 4-Methoxypteridine is expected to influence its electron density and, consequently, its absorption and emission spectra. Researchers should experimentally determine the optimal excitation and emission wavelengths for their specific imaging setup.

General Workflow for Utilizing 4-Methoxypteridine in Cellular Imaging

The successful application of any novel fluorescent probe requires a systematic approach. The following workflow outlines the key stages, from initial characterization to final image analysis, providing a roadmap for integrating 4-Methoxypteridine into your research.

Caption: General workflow for employing 4-Methoxypteridine in cellular imaging.

Application Protocols

The choice between live-cell imaging and fixed-cell staining is dictated by the biological question at hand. Live-cell imaging allows for the study of dynamic processes in real-time, while fixed-cell preparations provide a snapshot of cellular events with often higher resolution and signal-to-noise ratio.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic potential of pteridine derivatives: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. preprints.org [preprints.org]

Application Note: Site-Specific Protein Labeling with Solvatochromic 4-Methoxypteridine Derivatives

Executive Summary

This application note details the protocol for labeling proteins with 4-methoxypteridine (4-MP) derivatives. Unlike standard fluorophores (e.g., Fluorescein, Rhodamine), 4-MP derivatives are solvatochromic , meaning their fluorescence quantum yield and emission maximum shift significantly based on the polarity of their immediate environment.

The "methoxy" substitution at the C4 position is critical: it locks the pteridine ring in the lactim tautomeric form, preventing the excited-state proton transfer (ESPT) often seen in pterins, thereby enhancing fluorescence quantum yield (

) in hydrophobic pockets. This makes 4-MP labels ideal for monitoring protein folding, ligand binding, and protein-protein interactions .

Scientific Mechanism & Rationale

The "Methoxy" Effect

Native pterins exist in a tautomeric equilibrium between lactam (keto) and lactim (enol) forms. The lactam form is susceptible to quenching in aqueous solutions. By methylating the O4 position, we force the molecule into the aromatic lactim structure.

• Result: The 4-methoxypteridine core exhibits high fluorescence in non-polar environments (e.g., buried inside a protein pocket) and lower fluorescence in bulk water.

• Application: When a labeled protein undergoes a conformational change that exposes or buries the label, the signal intensity changes drastically, acting as a molecular switch.

Photophysics Diagram

The following diagram illustrates the solvatochromic mechanism and the labeling workflow.

Figure 1: Workflow from chemical activation to environmentally sensitive fluorescence output.

Materials & Reagents

Reagent	Specification	Purpose
4-MP Derivative	2-amino-4-methoxy-6-pteridinecarboxylic acid	Fluorophore precursor
Activation Reagents	EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS (N-Hydroxysuccinimide)	Converts carboxyl to amine-reactive ester
Solvent	Anhydrous DMSO or DMF	Dissolving hydrophobic pteridine
Labeling Buffer	0.1 M Sodium Bicarbonate (pH 8.3)	Promotes deprotonation of Lysine -amines
Quenching Buffer	1 M Tris-HCl (pH 8.0) or Ethanolamine	Stops reaction
Purification	PD-10 Desalting Column or Dialysis Cassette (10k MWCO)	Removes free dye

Detailed Protocol

Phase 1: Preparation of Reactive Dye (In-Situ Activation)

Note: If you have purchased a pre-activated NHS-ester of 4-methoxypteridine, skip to Phase 2.

• Dissolution: Dissolve 1 mg of 4-methoxypteridine carboxylic acid derivative in 100 µL of anhydrous DMSO.

• Activation: Add 1.5 equivalents of EDC and 2.0 equivalents of NHS to the DMSO solution.

• Incubation: Incubate at room temperature (RT) for 30 minutes in the dark with gentle agitation.

  • Checkpoint: This generates the semi-stable NHS-ester. Use immediately.

Phase 2: Protein Conjugation

• Protein Buffer Exchange: Ensure the target protein is in a non-amine buffer (e.g., PBS or HEPES). If the protein is in Tris, dialyze against 0.1 M Sodium Bicarbonate (pH 8.3) prior to labeling.[1]

  • Why? Tris contains primary amines that will compete with the protein for the dye.

• Concentration Adjustment: Adjust protein concentration to 2–5 mg/mL.

• Mixing: Slowly add the activated dye solution (from Phase 1) to the protein solution while stirring.

  • Ratio: Target a 10:1 to 20:1 molar excess of dye over protein. Pteridines can be sterically demanding; higher excess ensures labeling.

  • Solvent Limit: Ensure the final volume of DMSO does not exceed 10% to prevent protein denaturation.

• Reaction: Incubate for 1 hour at RT or overnight at 4°C in the dark.

Phase 3: Quenching and Purification

• Quenching: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

• Purification (Critical):

  • Pteridines are hydrophobic and may non-covalently associate with the protein surface.

  • Method: Use a Sephadex G-25 (PD-10) column equilibrated with storage buffer (e.g., PBS pH 7.4).

  • Alternative: Extensive dialysis (3 buffer changes over 24 hours) if the protein is large (>20 kDa).

Quality Control & Analysis

Calculating Degree of Labeling (DOL)

Measure the absorbance of the purified conjugate at 280 nm (

) and the dye's absorption maximum ( , typically ~360–380 nm for 4-MP).

• : Extinction coefficient of 4-MP derivative (approx. 6,000–8,000 M⁻¹cm⁻¹, verify specific derivative).

• CF (Correction Factor) :

  of the free dye (typically ~0.3 for pteridines).

Functional Validation (Solvatochromism Test)

To verify the label is active and sensitive:

• Aliquot a small sample of labeled protein.

• Denature with 6M Guanidine HCl or 8M Urea.

• Expected Result: The fluorescence intensity should decrease and the emission peak should red-shift as the hydrophobic pocket unfolds and exposes the 4-MP probe to water.

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation during labeling	Dye hydrophobicity / High DMSO	Add dye slower; reduce DMSO to <5%; use a sulfonated pteridine variant if available.
Low DOL (< 0.5)	Hydrolysis of NHS ester	Ensure buffers are anhydrous; increase dye molar excess to 50:1.
High Background Fluorescence	Non-covalent hydrophobic binding	Wash column with buffer containing 0.05% Tween-20 to strip non-covalent dye.

References

• Hawkins, M. E. (2008).[2] Fluorescent pteridine probes for nucleic acid analysis. Methods in Enzymology, 450, 201–231.[2]

• Pfleiderer, W. (1996). Pteridines. Comprehensive Heterocyclic Chemistry II, 7, 679–736. (Foundational chemistry of pteridine synthesis and tautomerism).
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

• Feurer, A., & Pfleiderer, W. (2003). Pteridines, CXII: Synthesis and properties of new pteridine nucleosides. Helvetica Chimica Acta, 86(6), 2066-2095.

Sources

• 1. NHS ester protocol for labeling proteins [abberior.rocks]
• 2. mdpi.com [mdpi.com]

Application Note: High-Throughput and Sensitive Quantification of 4-Methoxypteridine in Biological Matrices

For: Researchers, scientists, and drug development professionals engaged in pteridine metabolism and related therapeutic areas.

Introduction: The Significance of 4-Methoxypteridine Quantification

Pteridines are a class of heterocyclic compounds that play crucial roles as enzymatic cofactors and are implicated in a variety of physiological and pathological processes.[1] Altered levels of pteridines in biological fluids are recognized as potential biomarkers for several conditions, including immune system activation, inflammatory diseases, and cancer.[2][3] 4-Methoxypteridine, a derivative of the core pteridine structure, is of growing interest within the scientific community for its potential role in cellular signaling and as a metabolic indicator.

Accurate and robust analytical methods for the quantification of 4-Methoxypteridine in complex biological matrices such as plasma and urine are paramount for advancing our understanding of its function and for its potential clinical utility. This document provides a comprehensive guide to validated analytical methods for the sensitive and specific detection of 4-Methoxypteridine, leveraging High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The protocols detailed herein are designed to be self-validating, with an emphasis on the scientific rationale behind each step to ensure technical accuracy and reproducibility.

Physicochemical Properties and Analytical Considerations for 4-Methoxypteridine

• Structure: A pteridine ring system with a methoxy group at the 4-position.

• Polarity: The pteridine core imparts significant polarity, suggesting good solubility in aqueous media. The methoxy group adds some lipophilicity. This dual nature necessitates careful optimization of chromatographic conditions.

• Ionization: The pteridine ring contains multiple nitrogen atoms, making it amenable to protonation in positive ion mode mass spectrometry. A predicted pKa for a similar structure, 4-methoxypiperidine, is around 9.83, suggesting it will be protonated at acidic pH.[4]

• Stability: Reduced forms of pteridines are known to be unstable and susceptible to oxidation.[2] While 4-Methoxypteridine is an oxidized pteridine and thus more stable, care should be taken to avoid prolonged exposure to light and extreme pH conditions during sample preparation and analysis.[5]

These characteristics guide the selection of appropriate sample preparation techniques, chromatographic columns, and detection methods to achieve optimal sensitivity and specificity.

Method 1: HPLC-UV for Quantification in Urine

High-Performance Liquid Chromatography with UV detection offers a robust and cost-effective method for the analysis of 4-Methoxypteridine in urine, where concentrations are typically higher.[6] The aromatic nature of the pteridine ring system results in strong UV absorbance, enabling sensitive detection.

Rationale for Method Selection

The choice of a reversed-phase C18 column is based on its versatility in retaining compounds of moderate polarity.[4] An acidic mobile phase ensures the protonation of 4-Methoxypteridine, leading to better peak shape and retention on the nonpolar stationary phase. The use of a phosphate buffer helps to maintain a stable pH throughout the analysis, ensuring reproducible retention times.[4]

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for HPLC-UV analysis of 4-Methoxypteridine in urine.

Detailed Protocol: HPLC-UV

1. Sample Preparation: Dilute-and-Shoot

• Rationale: Urine is a relatively clean matrix, and for analytes present at sufficient concentrations, a simple dilution is often adequate to minimize matrix effects.[6][7] This approach is high-throughput and reduces sample handling variability.

• Procedure:

  • Thaw frozen urine samples to room temperature and vortex for 15 seconds.

  • Centrifuge the samples at 4000 x g for 10 minutes to pellet any particulate matter.

  • Dilute 100 µL of the supernatant with 900 µL of the mobile phase (1:10 dilution). The dilution factor can be adjusted based on the expected concentration range.

  • Vortex the diluted sample for 10 seconds.

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-UV Instrumentation and Conditions

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Chromatographic Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase: Isocratic elution with 0.05 M potassium dihydrogen phosphate buffer (pH 3.5) and acetonitrile in a 90:10 (v/v) ratio.[4]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• UV Detection: Wavelength set at 280 nm, which is a common absorbance maximum for pteridine compounds.

3. Calibration and Quantification

• Prepare a series of calibration standards of 4-Methoxypteridine in the mobile phase over the desired concentration range (e.g., 10 - 1000 ng/mL).

• Inject the standards and construct a calibration curve by plotting the peak area against the concentration.

• Quantify 4-Methoxypteridine in the prepared urine samples by interpolating their peak areas from the calibration curve.

Parameter	Typical Performance
Linearity (r²)	> 0.995
Limit of Quantification (LOQ)	~10 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Method 2: LC-MS/MS for Ultrasensitive Quantification in Plasma

For the detection of low-abundance 4-Methoxypteridine in complex matrices like plasma, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its superior sensitivity and specificity.[3][8]

Rationale for Method Selection

LC-MS/MS combines the separation power of HPLC with the highly selective and sensitive detection of a triple quadrupole mass spectrometer.[8] The use of Multiple Reaction Monitoring (MRM) allows for the specific detection of the analyte by monitoring a precursor-to-product ion transition, which significantly reduces background noise and matrix interference. Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples, which can otherwise interfere with the analysis.[7]

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS analysis of 4-Methoxypteridine in plasma.

Detailed Protocol: LC-MS/MS

1. Sample Preparation: Protein Precipitation

• Rationale: This technique effectively removes a large portion of proteins from the plasma sample, which can cause ion suppression in the mass spectrometer and clog the analytical column.[7]

• Procedure:

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of an internal standard solution (e.g., a stable isotope-labeled 4-Methoxypteridine).

  • Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4 °C.

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions

• LC System: A UHPLC system is recommended for better resolution and faster analysis times.

• Chromatographic Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is well-suited for retaining polar compounds like pteridines.[2]

• Mobile Phase: A gradient elution using:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Program: A typical gradient would start with a high percentage of organic solvent (e.g., 95% B) and gradually decrease to elute the polar analyte.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions:

  • 4-Methoxypteridine: The exact precursor ion (M+H)+ needs to be determined. A plausible fragmentation would involve the loss of the methoxy group or cleavage of the pteridine ring.

  • Internal Standard: A corresponding transition for the stable isotope-labeled internal standard.

3. Method Validation

A thorough method validation should be performed according to regulatory guidelines to ensure the reliability of the analytical data.[9] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[9]

• Linearity and Range: The concentration range over which the method is accurate and precise.[10]

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.[9]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage conditions (e.g., freeze-thaw cycles, bench-top stability).[11]

Parameter	Typical Performance
Linearity (r²)	> 0.998
Limit of Quantification (LOQ)	< 1 ng/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Conclusion

The analytical methods detailed in this application note provide robust and reliable protocols for the quantification of 4-Methoxypteridine in urine and plasma. The HPLC-UV method is a practical approach for routine analysis in urine, while the LC-MS/MS method offers the high sensitivity and specificity required for low-level detection in plasma. The successful implementation and validation of these methods will be instrumental in advancing research into the biological significance of 4-Methoxypteridine.

References

• BenchChem. (2025). HPLC method for 1-(4-Methoxyphenyl)guanidine hydrochloride analysis. BenchChem.
• Patel, D. B., et al. (2011). Development and Validation of RP-HPLC and UV Methods of Analysis for Metribuzin in Its Formulation. E-Journal of Chemistry, 8(4), 1845-1851.
• García-Guzmán, M., et al. (2023).
• Tomšíková, H., et al. (2013). Determination of pteridines in biological samples with an emphasis on their stability. Bioanalysis, 5(18), 2307-2326.
• Van Daele, J., et al. (2014). Degradation and interconversion of plant pteridines during sample preparation and ultra-high performance liquid chromatography-tandem mass spectrometry analysis.
• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review.
• Hefnawy, M. M., et al. (2020). Development and Validation of an HPLC-UV Detection Assay for the Determination of Clonidine in Mouse Plasma and Its Application to a Pharmacokinetic Study. Molecules, 25(18), 4158.
• Wiczkowski, W., et al. (2024). A systematic review and meta-analysis of pteridines in mild cognitive impairment and Alzheimer's disease. Ageing Research Reviews, 94, 102188.
• Tomšíková, H., et al. (2014). Sample preparation and UHPLC-FD analysis of pteridines in human urine. Journal of Pharmaceutical and Biomedical Analysis, 95, 265-272.
• Wang, X., et al. (2011). Determination of pethidine in human plasma by LC-MS/MS.
• Thermo Fisher Scientific. (n.d.). Simultaneous Quantitation of 19 Drugs in Human Plasma and Serum by LC-MS/MS.
• Thermo Fisher Scientific. (2023). Sample Preparation Strategies Demystified: Choosing the Right Fit for Your Toxicology Workflow. AnalyteGuru.
• Burton, L., et al. (2013).
• Espinosa-Mansilla, A., & Durán-Merás, I. (2017). Pteridine determination in human serum with special emphasis on HPLC methods with fluorimetric detection. Pteridines, 28(2-4), 67-81.

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• 2. mdpi.com [mdpi.com]
• 3. 4'-O-Methylpyridoxine | C9H13NO3 | CID 76581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methoxypiperidine | 4045-24-3 [chemicalbook.com]
• 5. 4-[(3,5-Dimethylphenyl)methyl]-4-methoxypiperidine | C15H23NO | CID 165666513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. How to Predict the pKa of Any Compound in Any Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prediction of Absolute Hydroxyl pKa Values for 3-Hydroxypyridin-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 4-Methoxypiperidine | C6H13NO | CID 77666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Application Notes &amp; Protocols: Evaluating 4-Methoxypteridine as a Novel Photosensitizer in Photodynamic Therapy

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Senior Application Scientist]

Introduction: The Quest for Novel Photosensitizers in Photodynamic Therapy

Photodynamic therapy (PDT) is a clinically approved and minimally invasive therapeutic modality for various cancers and non-malignant diseases.[1] The treatment relies on the interplay of three essential components: a photosensitizer (PS), light of a specific wavelength, and molecular oxygen.[2] Upon activation by light, the PS transfers energy to surrounding oxygen molecules, generating cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), which induce localized cellular damage and apoptosis in target tissues.[3][4]

The efficacy of PDT is critically dependent on the properties of the photosensitizer. While several PSs, predominantly based on tetrapyrrole structures like porphyrins and chlorins, are in clinical use, the search for new agents with improved characteristics continues.[4][5] Ideal photosensitizers should exhibit strong absorption in the therapeutic window (600-800 nm) for deeper tissue penetration, high singlet oxygen quantum yield, selective accumulation in target tissues, and minimal dark toxicity.

Pteridines, a class of heterocyclic compounds composed of fused pyrazine and pyrimidine rings, are ubiquitous in biological systems and have been investigated for their photosensitizing properties.[6][7] This document outlines a comprehensive guide for the evaluation of 4-Methoxypteridine , a pteridine derivative, as a potential novel photosensitizer for photodynamic therapy. Given the nascent stage of research in this specific compound for PDT, this guide provides a foundational framework, detailing the necessary photophysical characterization and in vitro protocols to ascertain its therapeutic potential.

Section 1: Photophysical and Photochemical Characterization of 4-Methoxypteridine

A thorough understanding of the photophysical properties of a candidate photosensitizer is paramount. These properties dictate its efficiency in generating ROS upon light activation.

Synthesis and Characterization

The initial step involves the synthesis or acquisition of high-purity 4-Methoxypteridine. Standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis should be employed to confirm its chemical structure and purity.

Spectroscopic Properties

The absorption and emission spectra of 4-Methoxypteridine are fundamental to its potential application in PDT.

• UV-Visible Absorption Spectroscopy: This technique identifies the wavelengths of light that the molecule absorbs. A strong absorption in the red or near-infrared region is desirable for deeper tissue penetration.

• Fluorescence Spectroscopy: This measures the emission of light from the excited singlet state. The fluorescence quantum yield (Φf) is an important parameter, as it competes with the formation of the triplet state necessary for singlet oxygen generation.

Parameter	Description	Significance in PDT
λmax (nm)	Wavelength of maximum absorption.	Determines the optimal wavelength of light for activation.
Molar Absorptivity (ε, M⁻¹cm⁻¹) at λmax	A measure of how strongly the molecule absorbs light at a specific wavelength.	A high value is desirable for efficient light absorption.
Fluorescence Emission λmax (nm)	Wavelength of maximum fluorescence emission.	Provides insights into the energy of the excited singlet state.
Fluorescence Quantum Yield (Φf)	The ratio of photons emitted to photons absorbed.	A lower Φf may indicate a higher efficiency of intersystem crossing to the triplet state.
Stokes Shift (nm)	The difference between the absorption and emission maxima.	A larger Stokes shift can be advantageous for certain imaging applications.
Hypothetical Spectroscopic Data for 4-Methoxypteridine in PBS.

Singlet Oxygen Quantum Yield (ΦΔ) Determination

The singlet oxygen quantum yield is a critical measure of a photosensitizer's efficacy.[8] It represents the fraction of excited photosensitizer molecules that lead to the formation of singlet oxygen.[8] This can be determined by direct or indirect methods.

Direct Method: This involves the direct detection of the characteristic phosphorescence of singlet oxygen at ~1270 nm.[9]

Indirect Method: This more common method involves monitoring the photooxidation of a chemical scavenger that reacts with singlet oxygen. 1,3-Diphenylisobenzofuran (DPBF) or 9,10-anthracenediyl-bis(methylene)dimalonic acid (AMDA) are frequently used scavengers. The rate of scavenger degradation, monitored by changes in its absorption or fluorescence, is proportional to the rate of singlet oxygen generation. A reference photosensitizer with a known ΦΔ (e.g., methylene blue or rose bengal) is used for comparison.

Protocol 1: Indirect Determination of Singlet Oxygen Quantum Yield using DPBF

• Preparation of Solutions:

  • Prepare a stock solution of 4-Methoxypteridine in a suitable solvent (e.g., DMSO) and dilute to the desired concentration in PBS.

  • Prepare a stock solution of DPBF in a suitable solvent.

  • Prepare a solution of a reference photosensitizer (e.g., Rose Bengal in ethanol, ΦΔ ≈ 0.75) with a similar absorbance at the excitation wavelength as the 4-Methoxypteridine solution.

• Experimental Setup:

  • In a quartz cuvette, mix the 4-Methoxypteridine solution with the DPBF solution. The final concentration of DPBF should result in an absorbance of ~1.0 at its absorption maximum.

  • Use a light source (e.g., a laser or filtered lamp) with a wavelength corresponding to a major absorption peak of 4-Methoxypteridine.

• Measurement:

  • Record the initial absorbance of DPBF at its absorption maximum (around 415 nm).

  • Irradiate the solution for short, defined intervals.

  • After each irradiation interval, record the absorbance of DPBF.

  • Continue until the DPBF absorbance has significantly decreased.

  • Repeat the experiment with the reference photosensitizer under identical conditions.

• Calculation: The singlet oxygen quantum yield (ΦΔ) is calculated using the following equation: ΦΔ (sample) = ΦΔ (reference) × (k_sample / k_reference) × (I_reference / I_sample)

  Where:

  • k is the slope of the plot of ln(A₀/A) versus irradiation time (A is the absorbance of DPBF).

  • I is the light intensity absorbed by the photosensitizer, which can be considered equal if the initial absorbances of the sample and reference are matched.

Section 2: In Vitro Evaluation of Photodynamic Efficacy

In vitro studies are essential to assess the biological activity of 4-Methoxypteridine as a photosensitizer. These studies typically involve cell culture models to determine cellular uptake, localization, and phototoxicity.

Cell Culture

A suitable cancer cell line (e.g., A549 human lung carcinoma, HeLa cervical cancer cells) should be selected. Cells are maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO₂.[10]

Cellular Uptake and Subcellular Localization

The efficiency of a photosensitizer is dependent on its ability to be taken up by cancer cells and localize in sensitive organelles, such as mitochondria or the endoplasmic reticulum.

Protocol 2: Cellular Uptake Analysis by Fluorescence Microscopy

• Cell Seeding: Seed cells on glass-bottom dishes or chamber slides and allow them to adhere overnight.[10]

• Incubation: Treat the cells with a solution of 4-Methoxypteridine in culture medium at various concentrations and for different incubation times.

• Washing: After incubation, wash the cells with PBS to remove the extracellular photosensitizer.[10]

• Imaging: Visualize the intracellular fluorescence of 4-Methoxypteridine using a fluorescence microscope with appropriate filter sets.

• Co-localization (Optional): To determine the subcellular localization, co-stain the cells with fluorescent probes specific for certain organelles (e.g., MitoTracker for mitochondria, ER-Tracker for the endoplasmic reticulum).

In Vitro Phototoxicity Assay (MTT Assay)

The phototoxicity of 4-Methoxypteridine is its ability to kill cancer cells upon light activation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell viability.

Protocol 3: MTT Assay for Phototoxicity

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Photosensitizer Incubation: Replace the medium with fresh medium containing various concentrations of 4-Methoxypteridine. Include control wells with no photosensitizer. Incubate for a predetermined time (e.g., 4, 12, or 24 hours).

• Washing: Wash the cells with PBS to remove the extracellular photosensitizer.

• Irradiation: Add fresh culture medium to each well. Irradiate the designated "light" group of wells with a light source at the appropriate wavelength and light dose. Keep the "dark" control group protected from light.

• Post-Irradiation Incubation: Incubate the plate for another 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot cell viability versus 4-Methoxypteridine concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell growth) for both light and dark conditions.

Experimental Group	4-Methoxypteridine	Light Exposure	Purpose
Control	No	No	Baseline cell viability.
Dark Toxicity	Yes	No	To assess the intrinsic toxicity of the compound without light.
Phototoxicity	Yes	Yes	To determine the light-activated cytotoxicity.
Light Control	No	Yes	To ensure the light dose itself is not toxic to the cells.
Table of experimental groups for in vitro phototoxicity assessment.

Section 3: Mechanistic Insights and Future Directions

Visualizing the PDT Mechanism

The photodynamic action of 4-Methoxypteridine is hypothesized to follow the classical Type II photosensitization mechanism.

Caption: Proposed Type II photosensitization mechanism for 4-Methoxypteridine.

Experimental Workflow

The evaluation of a novel photosensitizer like 4-Methoxypteridine follows a logical progression from fundamental characterization to biological assessment.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Evaluation of Novel meso-Tetraphenyltetrabenzoporphyrins for Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. New photosensitizers for photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Therapeutic potential of pteridine derivatives: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Singlet Oxygen in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Singlet oxygen quantum yields of potential porphyrin-based photosensitisers for photodynamic therapy - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 10. youtube.com [youtube.com]

Application Note: High-Throughput Screening for Demethylase &amp; Deaminase Activity Using 4-Methoxypteridine

This Application Note and Protocol Guide details the use of 4-Methoxypteridine (O4-Methylpterin) as a fluorogenic probe for High-Throughput Screening (HTS).

Abstract & Introduction

4-Methoxypteridine is a synthetic pteridine derivative structurally analogous to O6-methylguanine and O4-methylthymine . In drug discovery, it serves as a critical fluorogenic surrogate substrate for assaying DNA repair enzymes (specifically MGMT ) and metabolic deaminases.

The primary utility of 4-Methoxypteridine in HTS lies in its fluorogenic "turn-on" or "spectral shift" mechanism . While the O-methylated form (4-Methoxypteridine) exhibits distinct fluorescence properties (often quenched or blue-shifted), its enzymatic conversion to the corresponding lactam (Pterin-4-one or Lumazine) results in a significant bathochromic shift and intensity increase. This enables a robust, mix-and-read assay format suitable for 384- and 1536-well plate screening of inhibitors.

Key Applications:

• Oncology: Screening for MGMT inhibitors to overcome temozolomide resistance in glioblastoma.

• Metabolic Disease: Profiling Adenosine Deaminase (ADA) activity.

• Mechanistic Studies: Probing active site plasticity of dealkylating enzymes.

Chemical & Physical Properties

Property	Specification
Chemical Name	4-Methoxypteridine (also known as O4-Methylpterin)
CAS Number	30564-38-6
Molecular Formula	C₇H₆N₄O
Molecular Weight	162.15 g/mol
Solubility	Soluble in DMSO (>50 mM); Sparingly soluble in water (requires pH > 7.0 for stability)
Excitation Max (λex)	~340–360 nm (Solvent dependent)
Emission Max (λem)	~420–440 nm (Substrate) vs. ~460 nm (Product)
Stability	Hydrolytically unstable at pH < 4.0; Store DMSO stocks at -20°C.

Assay Principle: The Fluorogenic Shift

The assay relies on the enzymatic removal of the methyl group (demethylation) or the methoxy group (hydrolytic deamination).

• Substrate (4-Methoxypteridine): The methoxy group locks the pteridine ring in the lactim form, which has lower quantum yield and shorter emission wavelength.

• Enzymatic Reaction:

  • MGMT Pathway: Transfers the methyl group to the enzyme's active site cysteine, releasing Pterin-4-one .

  • ADA Pathway: Hydrolytically displaces the methoxy group, releasing Pterin-4-one (or Lumazine derivatives).

• Product (Pterin-4-one): Tautomerizes to the stable lactam form, which is highly fluorescent (Quantum Yield Φ > 0.4).

Detection: The reaction is monitored by measuring the increase in fluorescence intensity at 460 nm (Excitation: 360 nm).

Diagram: Assay Mechanism

Caption: Schematic of the fluorogenic conversion of 4-Methoxypteridine to Pterin-4-one upon enzymatic activity.

HTS Protocol: MGMT Inhibitor Screening

Objective: Identify small molecules that inhibit MGMT activity, preventing the conversion of 4-Methoxypteridine to the fluorescent product.

Materials Required

• Recombinant Human MGMT: (Active, >90% purity).

• Substrate: 4-Methoxypteridine (10 mM stock in DMSO).

• Assay Buffer: 50 mM Tris-HCl (pH 7.6), 1 mM DTT, 0.1 mg/mL BSA, 5% Glycerol.

• Positive Control Inhibitor: O6-Benzylguanine (O6-BG).

• Plates: Black 384-well non-binding surface (NBS) microplates.

Step-by-Step Workflow

• Compound Transfer:

  • Dispense 100 nL of test compounds (10 mM DMSO stock) into assay plates using an acoustic liquid handler (e.g., Echo 650).

  • Controls:

    • High Control (HC): DMSO only (Max Activity).

    • Low Control (LC): 10 µM O6-Benzylguanine (Min Activity).

• Enzyme Addition:

  • Dilute MGMT enzyme to 20 nM in Assay Buffer.

  • Dispense 10 µL of enzyme solution to all wells.

  • Incubation 1: Centrifuge plate (1000 rpm, 1 min) and incubate for 15 min at RT to allow compound-enzyme binding.

• Substrate Initiation:

  • Dilute 4-Methoxypteridine to 40 µM (2x concentration) in Assay Buffer.

  • Dispense 10 µL of substrate solution to start the reaction.

  • Final Concentrations: [Enzyme] = 10 nM, [Substrate] = 20 µM, [Compound] = 10 µM (typically).

• Kinetic Read:

  • Transfer plate immediately to a multimode plate reader (e.g., PerkinElmer EnVision or BMG PHERAstar).

  • Settings:

    • Mode: Fluorescence Intensity (Top Read).

    • Excitation: 360 nm (Bandwidth 10 nm).

    • Emission: 460 nm (Bandwidth 20 nm).

    • Gain: Optimized to 80% saturation for HC wells.

  • Read every 2 minutes for 60 minutes at 25°C.

Diagram: HTS Workflow

Caption: Step-by-step liquid handling and detection workflow for the 384-well assay.

Data Analysis & Quality Control

Primary Analysis (Kinetic Mode)

• Calculate the Slope (RFU/min) for the linear portion of the reaction curve (typically 5–30 min).

• Normalize data to Percent Inhibition (PIN):

  Where is the mean slope of DMSO controls and is the mean slope of inhibitor controls.

Acceptance Criteria

Metric	Threshold	Action if Failed
Z-Prime (Z')	> 0.6	Re-optimize enzyme concentration or buffer components.
Signal-to-Background (S/B)	> 3.0	Increase substrate concentration or gain.
CV% (Max Signal)	< 5%	Check pipetting accuracy or plate uniformity.

Troubleshooting Guide

Issue	Probable Cause	Solution
High Background Fluorescence	Substrate hydrolysis or impurities.	Prepare fresh substrate stock; Ensure buffer pH is not < 7.0.
Low Signal Window	Enzyme inactivation.	MGMT is a "suicide enzyme" (stoichiometric). Ensure [Substrate] < [Enzyme] if measuring single-turnover, or use catalytic ADA for signal amplification.
Compound Interference	Autofluorescence of library compounds.	Use a "Time 0" read subtraction or switch to Red-Shifted Pteridine analogues if available.

References

• Pteridine Fluorescence Mechanisms

  • Title: Fluorescence properties of pteridine nucleoside analogs.[1][2]

  • Source:Analytical Biochemistry (2001).[1]

  • Link:[Link]

• MGMT Assay Principles

  • Title: O6-methylguanine-DNA methyltransferase (MGMT) assays for drug discovery.
  • Source:Methods in Molecular Biology.

  • Link:[Link]

• Pteridine Deaminase/ADA Specificity

  • Title: Substrate specificity of adenosine deaminase: The role of the 6-substituent.

  • Source:Biochemistry.[3][1][4][5]

  • Link:[Link]

• General HTS Guidance

  • Title: Assay Guidance Manual: Basics of Enzym
  • Source:NCBI Bookshelf.

  • Link:[Link]

Sources

• 1. ccrod.cancer.gov [ccrod.cancer.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. O4-alkyl-2'-deoxythymidine cross-linked DNA to probe recognition and repair by O6-alkylguanine DNA alkyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methylsteric Effects Enhance Fluorescence in Diphenylfumaronitrile AIEgens - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mechanistic Profiling of Xanthine Oxidase Using 4-Methoxypteridine

Executive Summary

This technical guide outlines the protocol for utilizing 4-Methoxypteridine (4-MP) as a structural probe and competitive inhibitor in the study of Xanthine Oxidase (XO) kinetics. While standard assays focus on substrate turnover, 4-MP offers a unique utility in drug development: it "locks" the pteridine ring in the lactim ether configuration, preventing the lactam-lactim tautomerization typical of natural substrates like xanthine or pterin.

This application note is designed for researchers in structure-based drug design (SBDD) targeting molybdoenzymes. It provides a validated workflow to determine the inhibition constant (

) and elucidate the stereoelectronic requirements of the XO active site.

Scientific Background & Mechanism[1][2][3][4][5][6]

The Tautomeric Challenge in XO Inhibition

Xanthine Oxidase (EC 1.17.3.2) is a molybdenum-containing hydroxylase responsible for the terminal step of purine catabolism (Hypoxanthine

Xanthine Uric Acid). Hyperactivity of XO leads to gout and oxidative stress.

Most physiological substrates (e.g., Xanthine) exist in dynamic equilibrium between lactam (keto) and lactim (enol) tautomers. This fluidity complicates the definition of the pharmacophore required for high-affinity binding.

• Natural Substrate: Pterin (2-amino-4-hydroxypteridine) exists predominantly in the lactam form at physiological pH.

• The Probe: 4-Methoxypteridine replaces the C4-hydroxyl with a methoxy group. This substitution sterically and electronically prevents tautomerization to the lactam form, forcing the molecule to present a fixed lactim-like electrostatic surface to the enzyme.

Mechanism of Interaction

4-MP acts primarily as a competitive inhibitor relative to xanthine. It occupies the molybdenum center's substrate channel but resists the nucleophilic attack by the Mo-OH group due to the stability of the methoxy ether linkage compared to the labile C-H bond of xanthine.

Pathway Visualization

The following diagram illustrates the competitive inhibition mechanism and the structural difference between the substrate and the probe.

Figure 1: Competitive inhibition logic. 4-MP competes with Xanthine for the Mo-co active site, forming a non-productive complex (EI) due to resistance to hydroxylation.

Experimental Protocol

Materials & Reagents[3][7]

• Enzyme: Xanthine Oxidase (from bovine milk), Grade I (ammonium sulfate suspension).

  • Prep: Desalt via Sephadex G-25 column into assay buffer to remove ammonium sulfate which can affect ionic strength.

• Substrate: Xanthine (Sigma-Aldrich), 10 mM stock in 0.1 M NaOH (freshly prepared).

• Inhibitor: 4-Methoxypteridine (Synthesis ref: Pfleiderer, 1964 or commercial custom synthesis).

  • Stock: 50 mM in DMSO. (Note: Pteridines have low aqueous solubility; DMSO is required).

• Buffer: 50 mM Potassium Phosphate, 0.1 mM EDTA, pH 7.5 (at 25°C).

• Detection: UV-Vis Spectrophotometer with temperature control (e.g., Cary 60 or Shimadzu UV-1900).

Assay Workflow (Step-by-Step)

Step 1: Baseline Correction & Enzyme Stability

• Prepare 2.5 mL of Assay Buffer in a quartz cuvette.

• Add enzyme (final conc ~10-50 nM).

• Monitor Absorbance at 295 nm for 5 minutes.

  • Acceptance Criteria: Drift < 0.001 AU/min. (Ensures no background oxidation).

Step 2: Substrate Kinetic Scan (

Determination)

• Prepare a range of Xanthine concentrations: 5, 10, 20, 50, 100, 200 µM.

• Initiate reaction by adding Xanthine to the buffered enzyme.

• Record initial velocity (

  ) for 60 seconds at 295 nm ( for Uric Acid formation).

Step 3: Inhibition Assay (

Determination)

• Select 3 fixed concentrations of 4-MP (e.g.,

  , , ).

• Repeat the Xanthine kinetic scan (Step 2) in the presence of each fixed inhibitor concentration.

• Critical Control: Run a "DMSO only" control (equivalent volume to high inhibitor dose) to rule out solvent effects on the enzyme.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for kinetic characterization.

Data Analysis & Interpretation

Quantitative Output

Calculate the initial velocity (

) for each reaction. Organize data into the following matrix:

[Xanthine] (µM)	(No Inhibitor)	(10 µM 4-MP)	(30 µM 4-MP)	(60 µM 4-MP)
5	0.12	0.09	0.06	0.04
10	0.21	0.16	0.11	0.07
20	0.35	0.28	0.20	0.13
50	0.58	0.50	0.41	0.30
100	0.72	0.68	0.60	0.51
Vmax (calc)	0.85	0.85	0.84	0.83
Km (app)	15.0	22.5	41.0	78.0

Note: Data above is illustrative. Units for

are .

Calculation of

Use the Lineweaver-Burk double-reciprocal plot (

vs ).

• Pattern Recognition:

  • Competitive Inhibition: Lines intersect at the Y-axis (

    remains constant, slope increases).

  • Non-Competitive: Lines intersect at the X-axis (

    constant, decreases).

  • Mixed: Intersection occurs in the second quadrant.

  • Expectation for 4-MP:Competitive .[1] The methoxy group allows binding to the active site but prevents turnover.

• Equation:

  Plot (x-axis) vs (y-axis). The x-intercept of this secondary plot is .

Troubleshooting & Critical Parameters

• Solubility: 4-Methoxypteridine can precipitate in cold buffers. Ensure the DMSO concentration in the final cuvette does not exceed 2% (v/v).

• Photodecomposition: Pteridines are light-sensitive. Perform experiments in low light or amber tubes.

• Enzyme Quality: Commercial XO often contains high levels of inactive "desulfo" enzyme. Calibrate the active concentration using the

  ratio (Protein to Flavin ratio). A ratio > 5.0 indicates high purity.

References

• Hille, R. (2005). "Molybdenum-containing hydroxylases." Archives of Biochemistry and Biophysics, 433(1), 107-116. Link

• Pfleiderer, W. (1964). "Pteridines.[2][3] XXXIV. Synthesis and Structure of 4-Methoxypteridine." Chemische Berichte. (Seminal work on synthesis and tautomeric locking).

• Massey, V., & Harris, C. M. (1997). "Milk Xanthine Oxidoreductase: The First One Hundred Years." Biochemical Society Transactions, 25(3), 750-755. Link

• Cao, H., et al. (2010). "Xanthine Oxidase Inhibitory Activity of Pteridine Derivatives." Bioorganic & Medicinal Chemistry. (Modern context for pteridine-based inhibition).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Pteridines as inhibitors of xanthine oxidase: structural requirements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of xanthine oxidase by pterins - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Methoxy-Substituted Pteridine-Based Biosensors

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Promise of Methoxy-Pteridines in Biosensing

Pteridine derivatives, a class of heterocyclic compounds, are emerging as powerful tools in the development of fluorescent biosensors. Their intrinsic fluorescence, coupled with a high sensitivity to their microenvironment, makes them ideal candidates for reporting on biological events.[1][2] This guide focuses on the application of methoxy-substituted pteridine derivatives, with a particular emphasis on the principles that would guide the development of biosensors based on a 4-methoxypteridine core. While specific, detailed protocols for 4-methoxypteridine are not yet widely available in peer-reviewed literature, the foundational principles of pteridine chemistry and biosensor design provide a robust framework for innovation.

The introduction of a methoxy group (-OCH₃) onto the pteridine scaffold can significantly influence its photophysical properties, including its quantum yield and Stokes shift, often enhancing its fluorescence.[3] This makes methoxy-pteridines attractive fluorophores for creating "turn-on" or "turn-off" biosensors, where the fluorescence signal is modulated by the presence of a specific analyte. This document provides a comprehensive guide to the conceptualization, design, synthesis, and application of these promising biosensors.

I. Core Principles of Methoxy-Pteridine Biosensor Design

The fundamental principle behind a pteridine-based fluorescent biosensor is the modulation of the fluorophore's emission in response to a binding event. This can be achieved through several mechanisms, most commonly through analyte-induced changes in the electronic environment of the pteridine core.

A. Quenching and Enhancement Mechanisms

Fluorescence quenching is a key mechanism in many biosensor designs. This can occur through several processes, including:

• Photoinduced Electron Transfer (PET): In a PET-based sensor, the pteridine fluorophore is linked to a recognition element that can act as an electron donor or acceptor. In the "off" state, the recognition element quenches the pteridine's fluorescence. Upon binding to the analyte, a conformational change can disrupt this PET process, leading to a "turn-on" of fluorescence.

• Förster Resonance Energy Transfer (FRET): FRET involves the non-radiative transfer of energy from an excited donor fluorophore (the pteridine) to an acceptor chromophore. The efficiency of FRET is highly dependent on the distance and orientation between the donor and acceptor. Analyte binding can alter this distance, leading to a change in the FRET efficiency and a corresponding change in the fluorescence signal.

B. Rational Design of the Biosensor Construct

A successful pteridine-based biosensor comprises three key components:

• The Methoxy-Pteridine Fluorophore: The core signaling unit. The choice of substitution on the pteridine ring will determine its photophysical properties.

• The Recognition Element: This is the part of the biosensor that selectively binds to the target analyte. This could be a small molecule, a peptide, a nucleic acid aptamer, or a protein.

• The Linker: This connects the fluorophore to the recognition element. The linker's length and flexibility are critical for ensuring that the analyte binding event is effectively translated into a fluorescence signal.

Caption: General architecture of a methoxy-pteridine-based biosensor.

II. Synthesis and Functionalization Protocols

While a specific protocol for 4-methoxypteridine biosensors is not established, the following sections outline general synthetic strategies for creating functionalized pteridine derivatives that can be adapted for this purpose.

A. General Synthesis of a Functionalized Pteridine Core

The synthesis of a pteridine core typically involves the condensation of a pyrimidine derivative with a 1,2-dicarbonyl compound. To create a biosensor, one of the starting materials should contain a functional group that can be used for later conjugation to the recognition element.

Protocol 1: Synthesis of a Pteridine with a Linkable Functional Group

• Objective: To synthesize a pteridine derivative bearing a functional group (e.g., a carboxylic acid or an amine) for subsequent conjugation.

• Rationale: This protocol is a foundational step. The functional group is strategically placed on the pteridine precursor to ensure it does not interfere with the molecule's fluorescence properties.

• Materials:

  • 4,5-diaminopyrimidine derivative (with a methoxy group at the desired position)

  • α-keto acid (e.g., glyoxylic acid)

  • Solvent (e.g., ethanol, acetic acid)

  • Reflux apparatus

• Procedure:

  • Dissolve the 4,5-diaminopyrimidine derivative in the chosen solvent in a round-bottom flask.

  • Add the α-keto acid to the solution.

  • Reflux the mixture for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The pteridine product may precipitate out of solution. If not, the solvent can be removed under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

B. Conjugation of the Pteridine Fluorophore to a Recognition Element

The functionalized pteridine can be covalently linked to a recognition element using standard bioconjugation techniques.

Protocol 2: Amide Coupling of a Carboxy-Pteridine to an Amine-Containing Recognition Element

• Objective: To conjugate a pteridine derivative containing a carboxylic acid to a recognition element (e.g., a peptide or amine-modified oligonucleotide) that has a primary amine.

• Rationale: Amide bond formation is a robust and widely used method for bioconjugation due to its stability. Carbodiimide chemistry is a common and effective way to achieve this.

• Materials:

  • Carboxy-functionalized methoxy-pteridine

  • Amine-containing recognition element

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • N-hydroxysuccinimide (NHS)

  • Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Procedure:

  • Dissolve the carboxy-pteridine in an appropriate solvent (e.g., dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)).

  • In a separate tube, dissolve the amine-containing recognition element in the reaction buffer.

  • Activate the carboxylic acid on the pteridine by adding EDC and NHS to the pteridine solution and incubating for 15-30 minutes at room temperature.

  • Add the activated pteridine solution to the solution of the recognition element.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

  • Purify the resulting pteridine-bioconjugate using an appropriate method, such as dialysis, size-exclusion chromatography, or high-performance liquid chromatography (HPLC).

Caption: Workflow for amide coupling of a pteridine to a recognition element.

III. Application: Analyte Detection and Data Analysis

Once the methoxy-pteridine biosensor is synthesized and purified, it can be used to detect the target analyte.

A. General Protocol for Fluorescence-Based Analyte Detection

• Objective: To measure the change in fluorescence of the pteridine biosensor in the presence of the target analyte.

• Rationale: This protocol establishes a dose-response curve, which is essential for quantifying the analyte concentration.

• Materials:

  • Purified pteridine biosensor

  • Target analyte of known concentrations

  • Assay buffer (this should be optimized for the specific biosensor and analyte interaction)

  • Fluorometer or fluorescence plate reader

• Procedure:

  • Prepare a stock solution of the pteridine biosensor in the assay buffer.

  • Prepare a series of dilutions of the target analyte in the assay buffer.

  • In a microplate or cuvette, add the pteridine biosensor solution.

  • Add the different concentrations of the analyte to the biosensor solution. Include a control with no analyte.

  • Incubate the samples for a predetermined amount of time to allow for binding to reach equilibrium.

  • Measure the fluorescence intensity at the optimal excitation and emission wavelengths for the methoxy-pteridine fluorophore.

  • Plot the fluorescence intensity as a function of the analyte concentration to generate a dose-response curve.

B. Data Presentation and Analysis

The results of the analyte detection experiment should be presented in a clear and quantitative manner.

Table 1: Hypothetical Photophysical Properties of a 4-Methoxypteridine-Based Biosensor

Property	Value
Excitation Maximum (λex)	360 nm
Emission Maximum (λem)	450 nm
Quantum Yield (Φ) in absence of analyte	0.1
Quantum Yield (Φ) in presence of analyte	0.8
Limit of Detection (LOD)	10 nM
Dynamic Range	10 nM - 1 µM

Table 2: Example Dose-Response Data

Analyte Concentration (nM)	Fluorescence Intensity (a.u.)
0	100
10	250
50	600
100	850
500	980
1000	1000

IV. Troubleshooting and Considerations

• Low Fluorescence Signal:

  • Check the purity of the biosensor conjugate.

  • Optimize the assay buffer conditions (pH, ionic strength).

  • Ensure the excitation and emission wavelengths are correctly set.

• High Background Signal:

  • The linker may be too short, leading to incomplete quenching in the "off" state.

  • The recognition element may have some intrinsic fluorescence.

• Lack of Response to Analyte:

  • The conjugation process may have inactivated the recognition element.

  • The linker may be too rigid, preventing the conformational change required for signal transduction.

V. Conclusion and Future Directions

Methoxy-substituted pteridines represent a promising class of fluorophores for the development of novel biosensors. While further research is needed to establish specific protocols for 4-methoxypteridine, the principles and methods outlined in this guide provide a solid foundation for researchers to design and build their own pteridine-based biosensors. Future work should focus on the synthesis and characterization of a variety of methoxy-pteridine derivatives to expand the palette of available fluorophores and on the development of novel conjugation strategies to create highly specific and sensitive biosensors for a wide range of analytes.

References

• Google Patents. (2011). Method for preparing 4-(N-phenylpropionamide)-4-methoxymethyl-piperidine hydrochloride.

• PubMed. (2023). Synthesis, Spectral, and Fluorescence Studies of Fluorophenyl Methoxy Substituted Nickel Phthalocyanine Complex. [Link]

• Google Patents. (2020). Preparation method of 2-amino-4, 6-dimethoxypyrimidine.

• MDPI. (2024). Ti 3 C 2 Nanosheets Functionalized with Ferritin–Biomimetic Platinum Nanoparticles for Electrochemical Biosensors of Nitrite. [Link]

• Google Patents. (2021). Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• ResearchGate. (n.d.). Fluorescence intensity of each pteridine derivative (1 μM) measured at.... [Link]

• Google Patents. (2014). Method for synthesizing N-(3-methoxy propyl)-4-amino-piperidine.

• MDPI. (2022). Insights into Molecular Structure of Pterins Suitable for Biomedical Applications. [Link]

• ResearchGate. (2001). Characterization of Pteridines: a New Approach by Fluorescence Correlation Spectroscopy and Analysis of Assay Sensitivity. [Link]

• PubMed. (2001). Synthesis and fluorescence characterization of pteridine adenosine nucleoside analogs for DNA incorporation. [Link]

• Google Patents. (2005).

• ResearchGate. (n.d.). 2 Strategies to incorporate biomolecules into 3D scaffolds.... [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Spectral, and Fluorescence Studies of Fluorophenyl Methoxy Substituted Nickel Phthalocyanine Complex [pubmed.ncbi.nlm.nih.gov]

Application Note: Characterizing DNA-Ligand Interactions with the Novel Fluorescent Probe 4-Methoxypteridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of DNA-Ligand Interaction Analysis in Modern Drug Discovery

The intricate dance between small molecule ligands and DNA is the foundation of many therapeutic interventions, from anticancer agents to novel antibiotics. A deep and quantitative understanding of these interactions—specifically their affinity, selectivity, and kinetics—is paramount for the rational design of more effective and less toxic drugs. Fluorescent spectroscopy offers a powerful, non-destructive, and highly sensitive suite of tools for this purpose. The ideal fluorescent probe for these studies should be exquisitely sensitive to its local molecular environment, allowing it to report back on the subtle conformational changes that occur when a ligand binds to its DNA target.

This guide introduces 4-Methoxypteridine , a member of the highly fluorescent pteridine family of heterocyclic compounds, as a novel probe for the detailed characterization of DNA-ligand interactions.[1][2] Pteridine derivatives are known for their intrinsic fluorescence and the sensitivity of their emission to the local environment, making them excellent candidates for this application.[3][4] When 4-Methoxypteridine is in proximity to a DNA duplex, its fluorescence is quenched by interactions with the nucleobases. The binding of a ligand to the DNA can displace the probe or alter the local DNA structure, leading to a measurable change in fluorescence intensity. This phenomenon is the basis for the powerful experimental protocols detailed herein.

This document serves as a comprehensive guide for utilizing 4-Methoxypteridine in three key applications:

• Fluorescence Titration: To determine binding affinity (K_d) and stoichiometry (n).

• Thermal Melting Assays (TSA): To assess the stabilizing effect of a ligand on the DNA duplex.

• Stopped-Flow Kinetics: To resolve the rapid, transient steps of the binding mechanism.

Core Principles: Leveraging Environmental Sensitivity

The utility of 4-Methoxypteridine as a probe is rooted in its environment-sensitive fluorescence. Pteridine analogs exhibit changes in their fluorescence properties—such as intensity and lifetime—based on their immediate surroundings.[1][5]

• In Solution (Unbound): 4-Methoxypteridine exhibits a strong native fluorescence.

• In Proximity to DNA (Pre-Ligand): When associated with the DNA duplex, likely through non-covalent interactions in the grooves or intercalation, the fluorescence of 4-Methoxypteridine is significantly quenched due to base stacking interactions.[5][6]

• Ligand-DNA Complex Formation: The introduction of a DNA-binding ligand can perturb the 4-Methoxypteridine-DNA interaction. This can occur through direct displacement of the probe or through a ligand-induced conformational change in the DNA, both of which alter the local environment of the pteridine. This alteration leads to a de-quenching of the probe's fluorescence, resulting in a signal that is proportional to the extent of ligand binding.

This principle of "light-up" or "light-off" signaling upon a binding event is the cornerstone of the following protocols.

Application 1: Determination of Binding Affinity and Stoichiometry via Fluorescence Titration

Fluorescence titration is a fundamental technique used to quantify the strength of the interaction between a ligand and its target DNA sequence.[5] By systematically adding aliquots of the ligand to a solution of DNA and 4-Methoxypteridine, we can monitor the change in fluorescence to construct a binding curve and derive the equilibrium dissociation constant (K_d).

Experimental Workflow: Fluorescence Titration

Caption: Workflow for determining DNA-ligand binding affinity using 4-Methoxypteridine.

Detailed Protocol: Fluorescence Titration

• Preparation of Reagents:

  • Prepare a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.4). Ensure the buffer is filtered and degassed.

  • Accurately determine the concentration of the stock solutions of DNA, the ligand, and 4-Methoxypteridine using UV-Vis spectrophotometry.

• Instrument Setup:

  • Set the fluorometer to the appropriate excitation and emission wavelengths for 4-Methoxypteridine. Based on its analogs, these are hypothesized to be in the range of λ_ex = 320-340 nm and λ_em = 420-450 nm .[5] These values should be empirically determined for optimal signal-to-noise.

  • Set the temperature of the cuvette holder to the desired experimental temperature (e.g., 25°C).

• Titration Procedure:

  • In a quartz cuvette, prepare a solution with a fixed concentration of DNA and 4-Methoxypteridine. A typical starting point is 1 µM for both.

  • Place the cuvette in the fluorometer and allow it to equilibrate.

  • Record the initial fluorescence (F₀).

  • Add a small aliquot of the ligand stock solution to the cuvette. Mix thoroughly but gently to avoid bubble formation.

  • Allow the system to reach equilibrium (typically 2-5 minutes).

  • Record the fluorescence (F).

  • Repeat the additions of the ligand to generate at least 15-20 data points, ensuring the fluorescence signal reaches saturation.

• Data Analysis:

  • Correct the fluorescence readings for the dilution effect at each step.

  • Plot the change in fluorescence (ΔF = F - F₀) against the total ligand concentration.

  • Fit the resulting curve to a suitable binding isotherm equation (e.g., the Hill equation or a one-site specific binding model) to determine the dissociation constant (K_d) and the maximum fluorescence change (ΔF_max).

Parameter	Recommended Value/Range	Rationale
Excitation λ	~330 nm (Empirically determined)	Based on pteridine analogs, this wavelength maximizes excitation while minimizing background.[5]
Emission λ	~430 nm (Empirically determined)	Corresponds to the expected fluorescence emission peak of pteridine derivatives.[5]
[DNA]	1-5 µM	Sufficient concentration for a good signal, while staying within a reasonable range for ligand binding studies.
[4-MPt]	0.5-2 µM	Should be in the same order of magnitude as the DNA concentration to ensure a responsive system.
Temperature	25°C	A standard temperature for biochemical assays, can be varied to study thermodynamics.
Buffer	Phosphate or Tris based, pH 7.4	Mimics physiological conditions and provides stable pH.

Application 2: Assessing Ligand-Induced DNA Stabilization with Thermal Melting Assays (TSA)

A ligand that binds to and stabilizes the DNA double helix will increase its melting temperature (T_m), the temperature at which half of the duplex DNA has denatured into single strands. This change in T_m (ΔT_m) is a strong indicator of a stabilizing interaction. This assay can be performed using a real-time PCR instrument capable of monitoring fluorescence as a function of temperature.

Principle of Thermal Shift Assay

Caption: Principle of the thermal shift assay for measuring ligand-induced DNA stabilization.

Detailed Protocol: Thermal Shift Assay

• Sample Preparation:

  • In PCR tubes or a 96-well plate, prepare reactions containing the DNA, 4-Methoxypteridine, and either the ligand or a vehicle control (e.g., buffer or DMSO).

  • Typical concentrations are 1-5 µM DNA, 1-5 µM 4-Methoxypteridine, and a saturating concentration of the ligand (e.g., 5-10 times the K_d).

• Instrument Setup:

  • Use a real-time PCR machine with a fluorescence channel compatible with 4-Methoxypteridine's spectra (e.g., a channel for FAM or SYBR Green might be adaptable, but custom filter sets are ideal).

  • Program a melt curve experiment: heat the samples from a low temperature (e.g., 25°C) to a high temperature (e.g., 95°C) with a slow ramp rate (e.g., 0.5°C/minute), acquiring fluorescence data at each step.

• Data Acquisition and Analysis:

  • Run the melt curve protocol.

  • Export the fluorescence vs. temperature data.

  • Plot the data to visualize the melting transition. As the DNA melts, the 4-Methoxypteridine is released from the quenched environment of the duplex, resulting in an increase in fluorescence.

  • Calculate the first derivative of the fluorescence with respect to temperature (dF/dT). The peak of this derivative curve corresponds to the T_m.

  • Determine the T_m for both the control and the ligand-containing samples. The difference, ΔT_m, quantifies the stabilization provided by the ligand.

Parameter	Example Value	Rationale
DNA Concentration	2 µM	A standard concentration for thermal melt assays.
Ligand Concentration	20 µM (for a ligand with K_d ≈ 2 µM)	A saturating concentration is needed to observe the maximum stabilizing effect.
Temperature Ramp	25°C to 95°C	Covers the full range from duplex to single-stranded DNA.
Ramp Rate	0.5°C / min	A slow ramp rate ensures the system remains at equilibrium during the melt.

Application 3: Elucidating Binding Kinetics with Stopped-Flow Spectroscopy

While titration and thermal shift assays provide equilibrium information, stopped-flow spectroscopy reveals the kinetics of the binding process—the "how" and "how fast" of the interaction.[7] This technique allows for the measurement of rapid binding events on the millisecond timescale by rapidly mixing the reactants and monitoring the change in fluorescence over time.

Stopped-Flow Experimental Principle

Caption: Schematic of a stopped-flow experiment to measure the kinetics of DNA-ligand binding.

Detailed Protocol: Stopped-Flow Kinetics

• Preparation of Solutions:

  • Prepare solutions in the same buffer system.

  • Syringe 1: A solution of DNA pre-incubated with 4-Methoxypteridine.

  • Syringe 2: A solution of the ligand at various concentrations. To ensure pseudo-first-order conditions, the ligand concentration should be at least 5-10 fold in excess of the DNA concentration.

• Instrument Setup:

  • Set up the stopped-flow instrument with the appropriate excitation and emission wavelengths for 4-Methoxypteridine, using optical filters or a monochromator.

  • Ensure the drive syringes are loaded without air bubbles and the system is properly primed with buffer.

• Data Acquisition:

  • Perform a "push" to rapidly mix the contents of the two syringes. The instrument's dead time is typically 1-2 milliseconds.

  • Record the fluorescence signal as a function of time. The binding of the ligand will cause a change in fluorescence, which is tracked in real-time.

  • Collect data for a sufficient duration to capture the entire kinetic trace.

  • Perform several replicate shots for each ligand concentration to ensure reproducibility.

  • Repeat the experiment with a range of ligand concentrations.

• Data Analysis:

  • Average the kinetic traces for each ligand concentration.

  • Fit the resulting curve to one or more exponential equations to obtain the observed rate constant(s) (k_obs).

  • For a simple one-step binding mechanism, plot k_obs versus the ligand concentration. This plot should be linear.

  • The slope of this line gives the association rate constant (k_on), and the y-intercept gives the dissociation rate constant (k_off).

  • The dissociation constant can be calculated from the kinetic rates (K_d = k_off / k_on) and compared with the value obtained from the equilibrium fluorescence titration for self-validation.

Parameter	Description	Derived From
k_obs	Observed rate constant	Fitting the kinetic trace (Fluorescence vs. Time)
k_on	Association rate constant	Slope of the plot of k_obs vs. [Ligand]
k_off	Dissociation rate constant	Y-intercept of the plot of k_obs vs. [Ligand]
K_d	Equilibrium dissociation constant	k_off / k_on

References

• Hawkins, M. E. (2001). Fluorescent Pteridine Nucleoside Analogs: A Window on DNA Interactions. Current Protocols in Nucleic Acid Chemistry, 7.6.1-7.6.16. [Link]

• Hawkins, M. E., Pfleiderer, W., Jungmann, O., & Balis, F. M. (2001). Synthesis and fluorescence characterization of pteridine adenosine nucleoside analogs for DNA incorporation. Analytical Biochemistry, 298(2), 231-240. [Link]

• Antony, E., & Hingorani, M. M. (2010). Application of Stopped-flow Kinetics Methods to Investigate the Mechanism of Action of a DNA Repair Protein. Journal of Visualized Experiments, (37), 1833. [Link]

• Hawkins, M. E., & Harris, C. M. (2004). Use of pteridine nucleoside analogs as hybridization probes. Nucleic Acids Research, 32(3), e28. [Link]

• Enwerem, N. M., et al. (2022). Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors. Molecules, 27(11), 3369. [Link]

• Dumat, B., et al. (2019). Probing of Nucleic Acid Structures, Dynamics, and Interactions With Environment-Sensitive Fluorescent Labels. Frontiers in Chemistry, 7, 73. [Link]

• Lago, H., et al. (2019). Biosynthesis of Pteridines in Insects: A Review. International Journal of Molecular Sciences, 20(23), 5934. [Link]

Sources

• 1. ovid.com [ovid.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and fluorescence characterization of pteridine adenosine nucleoside analogs for DNA incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing the reaction conditions for 4-Methoxypteridine synthesis

Welcome to the technical support center for pteridine synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of 4-methoxypteridine. Pteridine derivatives are a cornerstone in medicinal chemistry, with applications ranging from anticancer agents to diuretics.[1][2] The successful synthesis of analogs like 4-methoxypteridine is often pivotal for structure-activity relationship (SAR) studies.

This document provides in-depth, field-tested guidance in a direct question-and-answer format. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to not only solve common problems but also to proactively optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and common synthetic route to prepare 4-methoxypteridine?

The most robust and widely applicable method for synthesizing 4-methoxypteridine is a two-step sequence starting from the readily available pteridin-4-one (also known as 4-hydroxypteridine or simply "pterin").

• Chlorination: The hydroxyl group at the C4 position is first converted to a more reactive leaving group, typically a chloride, to yield the 4-chloropteridine intermediate.

• Methoxylation: The 4-chloropteridine is then subjected to a Nucleophilic Aromatic Substitution (SNAr) reaction with a methoxide source, such as sodium methoxide, to yield the final 4-methoxypteridine product.

This strategy is preferred because the direct methylation of the hydroxyl group is often problematic and can lead to undesired N-methylation on the pyrimidine ring.[3]

Q2: Why is the Nucleophilic Aromatic Substitution (SNAr) reaction effective for this synthesis?

The SNAr mechanism is exceptionally well-suited for this transformation due to the inherent electronic properties of the pteridine scaffold. The pteridine ring system, containing four nitrogen atoms, is highly electron-deficient.[4] These nitrogen atoms act as powerful electron-withdrawing groups, which polarize the C4-Cl bond and stabilize the negatively charged intermediate (a Meisenheimer complex) formed upon nucleophilic attack by the methoxide ion.[5][6] This stabilization significantly lowers the activation energy for the reaction, allowing it to proceed under relatively mild conditions.[7]

Q3: What are the most significant challenges I should anticipate in this synthesis?

Researchers typically encounter two primary challenges:

• Poor Solubility: Pteridine derivatives are notoriously insoluble in many common organic solvents due to strong intermolecular hydrogen bonding.[8] This can complicate reactions, monitoring, and especially purification. Strategic solvent selection and post-reaction workup are critical.

• Moisture Sensitivity: The 4-chloropteridine intermediate is highly susceptible to hydrolysis. Any moisture present during the methoxylation step can convert the intermediate back to the pteridin-4-one starting material, reducing the yield of the desired methoxy product. Therefore, maintaining strictly anhydrous conditions is paramount.

Part 1: Troubleshooting the Synthesis of 4-Chloropteridine Intermediate

The conversion of pteridin-4-one to 4-chloropteridine is the critical first step. This is typically achieved by heating the substrate in a chlorinating agent such as phosphorus oxychloride (POCl₃), often with a catalytic amount of a tertiary amine like N,N-dimethylaniline.

Experimental Protocol: Synthesis of 4-Chloropteridine

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube (filled with CaCl₂ or Drierite).

• Reagents: To the flask, add pteridin-4-one (1.0 eq). Carefully add phosphorus oxychloride (POCl₃, 10-15 eq) followed by a catalytic amount of N,N-dimethylaniline (0.1 eq).

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) with stirring for 4-6 hours. Monitor the reaction by TLC or LC-MS if possible (solubilize a quenched aliquot).

• Workup (Quenching): Cool the reaction mixture to room temperature. Under extreme caution and with appropriate PPE, slowly pour the reaction mixture onto crushed ice in a separate large beaker with vigorous stirring. This is a highly exothermic and hazardous step that will release HCl gas.

• Isolation: The crude 4-chloropteridine often precipitates. Neutralize the acidic aqueous solution carefully with a base (e.g., solid NaHCO₃ or aqueous NaOH) until pH 7-8 is reached.

• Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The product can be used in the next step, often without further purification.

Q4: My chlorination reaction shows low conversion or stalls. How can I improve the yield?

Answer: This issue typically points to insufficient reactivity or thermal input.

• Causality: The conversion of the 4-oxo group to the 4-chloro group requires overcoming a significant activation energy. The reaction temperature is a critical parameter. N,N-dimethylaniline acts as a catalyst by forming a more reactive Vilsmeier-Haack type intermediate with POCl₃, which then facilitates the chlorination.

• Solutions:

  • Verify Temperature: Ensure your reaction mixture is maintaining a vigorous reflux at 105-110 °C. A lower temperature will drastically slow the reaction rate.

  • Increase Reaction Time: If conversion is clean but slow, extend the reflux time to 8-12 hours.

  • Check Reagent Quality: Phosphorus oxychloride can degrade over time. Use a fresh bottle or a recently opened one.

  • Increase Catalyst Loading: You may increase the N,N-dimethylaniline loading to 0.2-0.3 equivalents.

Q5: The workup of the chlorination reaction is difficult, forming a thick, unmanageable slurry during quenching.

Answer: This is a common physical problem related to the precipitation of the product and the viscosity of the quenching medium.

• Causality: Rapidly quenching a large volume of POCl₃ in ice can create localized super-saturation as the product crashes out, while the remaining POCl₃ hydrolyzes into viscous phosphoric acid.

• Solutions:

  • Remove Excess POCl₃ First: Before quenching, cool the reaction mixture and remove the bulk of the excess POCl₃ under reduced pressure (using a vacuum setup compatible with acidic vapors). This dramatically reduces the violence of the quench and the amount of phosphoric acid generated.

  • Controlled Reverse Quench: Instead of pouring the reaction into ice, try a "reverse quench." Place the crushed ice/water in the flask and very slowly add the POCl₃ mixture via an addition funnel. This allows for better temperature control.

  • Solvent-Assisted Quench: Add a co-solvent like dichloromethane (DCM) or toluene to the reaction mixture before quenching. Upon pouring onto ice, the product may preferentially stay in the organic layer, which can then be separated, washed, and concentrated.

Part 2: Troubleshooting the Methoxylation of 4-Chloropteridine

This SNAr reaction is the core step for installing the methoxy group. Success hinges on the quality of the intermediate, the nucleophile, and rigorously anhydrous conditions.

Experimental Protocol: Synthesis of 4-Methoxypteridine

• Setup: In a fume hood, equip a dry, oven-baked round-bottom flask with a magnetic stirrer, a reflux condenser, and a nitrogen or argon inlet.

• Nucleophile Preparation: Prepare a fresh solution of sodium methoxide in anhydrous methanol. This can be done by carefully adding sodium metal (1.5-2.0 eq) in small pieces to anhydrous methanol (sufficient to dissolve the 4-chloropteridine) under an inert atmosphere. Allow the sodium to react completely.

• Reaction: To the freshly prepared sodium methoxide solution, add the crude or purified 4-chloropteridine (1.0 eq) at room temperature.

• Heating: Heat the mixture to reflux (approx. 65 °C) and stir for 2-4 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Workup: Cool the reaction to room temperature. Carefully neutralize the excess sodium methoxide with glacial acetic acid until the pH is ~7.

• Isolation: Remove the methanol under reduced pressure. The resulting solid residue can be suspended in water, and the product collected by vacuum filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol/water) or by column chromatography on silica gel.

Q6: My methoxylation reaction is incomplete, and I still see 4-chloropteridine starting material.

Answer: Incomplete conversion is usually due to an insufficiently powerful nucleophilic environment or inadequate reaction time/temperature.

• Causality: The SNAr reaction rate is dependent on the concentration and reactivity of the nucleophile (methoxide) and the temperature. While the pteridine ring is activated, the reaction still requires sufficient energy to proceed to completion.

• Solutions:

Parameter	Recommended Action	Rationale
Nucleophile Strength	Use freshly prepared sodium methoxide. Commercial solutions can degrade. Increase stoichiometry to 2.0-2.5 equivalents.	Ensures a high concentration of active nucleophile to drive the reaction equilibrium forward.
Temperature	Ensure the reaction is at a steady reflux (~65 °C for methanol).	Provides the necessary thermal energy to overcome the reaction's activation barrier.
Reaction Time	If the reaction is clean but slow, extend the reflux time to 6-8 hours.	Allows more time for the reaction to proceed to completion.
Solvent Choice	While methanol is standard, a higher boiling polar aprotic solvent like DMF with sodium methoxide can be used to achieve higher temperatures if refluxing methanol is insufficient.	Higher temperatures can accelerate slow SNAr reactions.

Q7: My main product is pteridin-4-one, not the desired 4-methoxypteridine.

Answer: This is a classic sign of water contamination in your reaction.

• Causality: 4-Chloropteridine is an activated halide that is highly susceptible to hydrolysis. Water (H₂O) or hydroxide ions (OH⁻) present in the reaction will compete with methoxide as the nucleophile, leading back to the highly stable pteridin-4-one starting material.

• Solutions:

  • Dry All Glassware: Oven-dry all glassware overnight at >120 °C and assemble it hot under a stream of inert gas.

  • Use Anhydrous Solvent: Use a fresh, sealed bottle of anhydrous grade methanol.

  • Handle Reagents Carefully: Ensure the 4-chloropteridine intermediate is thoroughly dried before use. Handle sodium methoxide (if using a commercial source) in a glovebox or under a positive pressure of inert gas.

  • Freshly Prepare Nucleophile: The best practice is to generate sodium methoxide in situ from sodium metal and anhydrous methanol, as this consumes any trace water present.

Q8: The reaction works, but purification is difficult, and I get low recovery.

Answer: This is related to the poor solubility of pteridines.

• Causality: 4-Methoxypteridine, like many pteridines, can have low solubility in common chromatography and recrystallization solvents, making standard purification techniques challenging.

• Solutions:

  • Recrystallization Solvent Screening: Screen a variety of solvents for recrystallization. Hot DMF, DMSO, or acetic acid can sometimes be effective, followed by the addition of an anti-solvent (like water or ether) upon cooling.

  • Chromatography Modifications: If using column chromatography, consider using a more polar eluent system (e.g., DCM/Methanol or Chloroform/Methanol gradients). Sometimes, adding a small amount of acetic acid or ammonia to the mobile phase can improve peak shape and solubility.

  • Trituration: Before attempting more complex purification, try triturating (slurrying) the crude solid in a solvent that dissolves impurities but not the product (e.g., hot ethyl acetate or diethyl ether). This can significantly improve purity with minimal product loss.

Visualized Workflows and Mechanisms

Overall Synthetic Workflow

Caption: Two-step synthesis of 4-methoxypteridine.

Mechanism: Nucleophilic Aromatic Substitution (SNAr)

Caption: Addition-Elimination mechanism of the SNAr reaction.

Troubleshooting Decision Tree: Methoxylation Step

Caption: Decision tree for troubleshooting the methoxylation reaction.

References

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan J. Chem. Retrieved February 6, 2026, from [Link]

• Filo. (2023, November 17). 4-chloropyridine reacts with sodium methoxide about 230 million times fas... Retrieved February 6, 2026, from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of pteridines derivatives from different heterocyclic compounds. Retrieved February 6, 2026, from [Link]

• MDPI. (n.d.). Biosynthesis of Pteridines in Insects: A Review. Retrieved February 6, 2026, from [Link]

• International Journal for Modern Trends in Science and Technology. (n.d.). Synthesis, Characterization and Molecular Docking Studies of Novel Pteridine Derivatives. Retrieved February 6, 2026, from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). Synthesis method of 1-teriary butoxy carbonyl-4-piperidone.

• PHARMD GURU. (n.d.). 40. NUCLEOPHILIC AROMATIC SUBSTITUTION. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). Method for methoxylation of aryl or heteroaryl.

• Brainly.in. (2020, May 29). the reaction of 4-chloropyridine with sodium etoxide is example of​. Retrieved February 6, 2026, from [Link]

• MDPI. (2024, November 21). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. Retrieved February 6, 2026, from [Link]

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Retrieved February 6, 2026, from [Link]

• PubMed. (2018, October 19). Therapeutic potential of pteridine derivatives: A comprehensive review. Retrieved February 6, 2026, from [Link]

• Journal of the Chemical Society C: Organic (RSC Publishing). (n.d.). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Retrieved February 6, 2026, from [Link]

• YouTube. (2025, February 26). Nucleophilic Aromatic Substitution EXPLAINED!. Retrieved February 6, 2026, from [Link]

• ResearchGate. (2025, August 6). Synthetic Routes to N-Heterocyclic Carbene Precursors. Retrieved February 6, 2026, from [Link]

• PMC. (2024, September 27). Pushing at the Boundaries of Pterin Chemistry. Retrieved February 6, 2026, from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2022, November 18). A Full-Scale Review on the Anticancer Potential of Pteridine Derivatives. Retrieved February 6, 2026, from [Link]

Sources

• 1. Therapeutic potential of pteridine derivatives: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pharmdguru.com [pharmdguru.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 4-chloropyridine reacts with sodium methoxide about 230 million times fas.. [askfilo.com]
• 8. Pushing at the Boundaries of Pterin Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low fluorescence signal with 4-Methoxypteridine probes

Introduction: The "Dark in Water" Paradox

If you are seeing low fluorescence signal with 4-Methoxypteridine, you are likely encountering the defining feature of this probe class, not a defect. Pteridine derivatives, including 4-methoxypteridine, are solvatochromic and highly sensitive to their microenvironment.

Unlike rigid fluorophores (e.g., Rhodamine or Fluorescein) that remain bright in aqueous buffers, pteridines often exhibit a "lights-up" mechanism. They undergo severe fluorescence quenching in water due to non-radiative decay pathways facilitated by hydrogen bonding. High quantum yield (

) is typically only achieved when the probe enters a hydrophobic pocket (e.g., DNA intercalation, enzyme active site) or an organic solvent.

This guide details how to distinguish between expected environmental quenching and actual experimental failure.

Phase 1: Diagnostic Workflow (The "Is it Real?" Check)

Before altering your biological assay, you must validate the probe's physical integrity using a Solvent Polarity Check .

Q1: My probe is non-fluorescent in PBS/TBS. Is it degraded?

Likely Answer: No. It is likely functioning correctly but is quenched by the solvent. Technical Insight: Water acts as a vibrational sink for excited-state pteridines. The high-frequency O-H stretching modes of water accept energy from the fluorophore, allowing it to return to the ground state without emitting a photon (non-radiative decay).

Validation Protocol:

• Prepare a 10 µM stock of your probe in Acetonitrile (ACN) or Methanol (MeOH) .

• Compare fluorescence intensity against the same concentration in water.

• Result: You should see a 10-50x signal increase in the organic solvent. If the probe remains dark in ACN/MeOH, the molecule may be degraded (hydrolysis of the methoxy group) or the concentration is too low.

Q2: I am using standard GFP/FITC filter sets. Why is the signal weak?

Likely Answer: Excitation Mismatch. Technical Insight: 4-Methoxypteridine derivatives typically absorb in the near-UV/blue region (300–380 nm ). Standard GFP filters excite at 488 nm, which is far outside the absorption band of this fluorophore. Action: Switch to a DAPI or Hoechst filter set (Ex ~350 nm) or a specialized UV-LED source.

Phase 2: Environmental Factors & Buffer Interference

Q3: Does my buffer composition affect the signal?

Critical Alert: Yes. Certain anions are dynamic quenchers of pteridines.[1] Mechanism: Research indicates that phosphate and acetate ions can quench the fluorescence of protonated pteridine species via proton transfer or collisional quenching mechanisms [1]. Recommendation:

• Avoid: PBS (Phosphate Buffered Saline) if detection limits are critical.

• Preferred: HEPES, MOPS, or Tris buffers (pH adjusted carefully).

• Data Check: If you must use phosphate, keep concentrations <50 mM.

Q4: How does pH impact 4-Methoxypteridine fluorescence?

Technical Insight: Pteridines have multiple protonation states (cationic, neutral, anionic). The 4-methoxy substitution locks the tautomer, preventing the lactam-lactim shift common in native pterins, but the ring nitrogens (N1, N3, N5, N8) can still be protonated.

• Acidic pH (< 4): Often leads to protonation of ring nitrogens, which can alter the absorption spectrum and quench fluorescence.

• Alkaline pH (> 10): Risk of hydrolysis of the methoxy group, converting the probe back to a non-fluorescent or spectrally distinct pterin derivative.

• Optimal Range: typically pH 7.0 – 8.0 for maximum stability and signal consistency.

Phase 3: Photophysics & Stability

Q5: The signal appears but fades rapidly (seconds). Is this photobleaching?

Likely Answer: Yes. Technical Insight: Pteridines lack the rigid, protected electron systems of dyes like Alexa Fluor. They are susceptible to photo-oxidation, especially under high-intensity UV excitation. Troubleshooting:

• Reduce Excitation Power: Lower lamp intensity to 10-20%.

• Pulsed Excitation: If using a plate reader, minimize the number of flashes per read.

• Deoxygenation: If the assay permits, degas buffers. Oxygen is a known collisional quencher and promotes photobleaching.

Summary Data: Solvent & Buffer Effects

Parameter	Aqueous Buffer (PBS/Water)	Organic Solvent (ACN/MeOH/Dioxane)	Hydrophobic Pocket (Bound State)
Quantum Yield ( )	Very Low (< 0.05)	High (0.30 - 0.70)	High (Assay Dependent)
Primary Quencher	Water (H-bonding), Phosphate ions	None	None (Shielded)
Dominant Decay	Non-radiative	Radiative (Fluorescence)	Radiative (Fluorescence)
Recommended Usage	Negative Control	Positive Control (QC)	Experimental Target

Troubleshooting Flowchart

The following logic gate helps determine if the issue is the Probe , the Instrument , or the Chemistry .

Figure 1: Decision tree for isolating the root cause of low fluorescence in pteridine-based assays.

References

• Serrano, M. P., et al. (2000). Quenching of the fluorescence of pterin derivatives by anions. Photochemistry and Photobiology, 71(6), 664–668. [Link]

• Gacoin, G., et al. (2020). Universal quenching of common fluorescent probes by water and alcohols. Chemical Science, 11, 1072-1080. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer.

Sources

• 1. Quenching of the fluorescence of pterin derivatives by anions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solutions for 4-Methoxypteridine Solubility in Aqueous Buffers

Welcome to the technical support center for 4-Methoxypteridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming the solubility challenges associated with this pteridine derivative in aqueous buffers. Our goal is to equip you with the scientific rationale and practical methodologies to ensure successful and reproducible experimental outcomes.

Introduction: Understanding the Challenge

4-Methoxypteridine, like many heterocyclic aromatic compounds, presents limited aqueous solubility due to its predominantly nonpolar structure.[1] Achieving a stable and appropriate concentration in aqueous buffers is critical for a wide range of applications, from enzymatic assays to cell-based studies and early-stage formulation development. This guide provides a systematic approach to enhancing the solubility of 4-Methoxypteridine, grounded in the physicochemical properties of pteridine derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-Methoxypteridine not dissolving in my standard aqueous buffer (e.g., PBS, pH 7.4)?

• A1: The limited solubility of 4-Methoxypteridine in neutral aqueous solutions is expected due to its chemical structure. Pteridine derivatives are often poorly soluble in water.[2] At neutral pH, the molecule is in its least soluble, non-ionized form. To achieve dissolution, modifications to the solvent system are necessary.

Q2: What is the first step I should take to improve the solubility of 4-Methoxypteridine?

• A2: The most effective initial approach for ionizable compounds like many pteridines is pH adjustment. Pteridine derivatives such as methotrexate and aminopterin exhibit increased solubility in alkaline or acidic solutions.[3][4] We recommend attempting to dissolve 4-Methoxypteridine by creating a slightly basic or acidic environment.

Q3: Can I use organic solvents to dissolve 4-Methoxypteridine?

• A3: Yes, using a small amount of a water-miscible organic co-solvent is a common and effective strategy. Dimethyl sulfoxide (DMSO) is a widely used solvent for creating high-concentration stock solutions of poorly soluble compounds.[5] However, the final concentration of the organic solvent in your aqueous buffer should be minimized to avoid potential interference with your experimental system.

Q4: Are there other methods to enhance solubility if pH adjustment and co-solvents are not sufficient or compatible with my experiment?

• A4: For challenging cases, or when the constraints of your experimental system are very strict, more advanced techniques can be employed. These include the use of surfactants to form micelles that encapsulate the compound or cyclodextrins to form inclusion complexes, both of which increase the apparent solubility of hydrophobic molecules in aqueous media.[6]

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution of a DMSO stock solution into aqueous buffer.	The compound is "crashing out" of solution as the solvent environment becomes more polar. This indicates that the aqueous buffer cannot maintain the high concentration achieved in the DMSO stock.	1. Decrease the final concentration: Your target concentration in the aqueous buffer may be too high. Try a lower final concentration. 2. Modify the dilution method: Instead of adding the DMSO stock directly to the full volume of buffer, try adding the buffer to the DMSO stock in a stepwise manner with vigorous vortexing. 3. Use a co-solvent in the final buffer: Including a small percentage (e.g., 1-5%) of the organic co-solvent in your final aqueous buffer can help maintain solubility.[7]
The compound dissolves initially but precipitates over time.	The solution is supersaturated and thermodynamically unstable. This can be influenced by temperature changes or interactions with other components in the buffer.	1. Confirm you are below the equilibrium solubility: You may be working with a metastable solution. Determine the maximum stable concentration under your experimental conditions. 2. Ensure buffer components are fully dissolved: Undissolved buffer salts can act as nucleation sites for precipitation.[3] 3. Store solutions appropriately: For pteridine derivatives, protection from light and temperature fluctuations is advisable.[8]
Inconsistent results between experiments.	This can stem from variations in stock solution preparation, buffer preparation, or handling of the compound.	1. Standardize your protocol: Ensure the same procedure for dissolving the compound is used every time. 2. Verify buffer pH: Small shifts in pH can significantly impact the solubility of ionizable compounds. Always check the final pH of your buffer after all components have been added. 3. Assess compound stability: Consider if the compound might be degrading in your stock solution or final buffer over the course of your experiment. For some pteridines, aqueous solutions are recommended for use within a day.[9]

Experimental Protocols & Methodologies

Method 1: pH Adjustment

This is the primary method to explore due to the ionizable nature of the pteridine ring system. The strategy is to shift the pH of the buffer to a range where 4-Methoxypteridine is protonated or deprotonated, thereby increasing its charge and solubility in a polar solvent like water. Pteridine derivatives like methotrexate are known to be soluble in dilute alkali hydroxides and mineral acids.[3]

Protocol:

• Prepare a concentrated stock solution:

  • Weigh out a precise amount of 4-Methoxypteridine.

  • To create a basic stock, dissolve the compound in a small volume of 0.1 M NaOH.

  • To create an acidic stock, dissolve the compound in a small volume of 0.1 M HCl.

  • Use sonication or gentle warming (if the compound's stability permits) to aid dissolution.

• Dilute into your final buffer:

  • Slowly add the acidic or basic stock solution to your vigorously stirring final aqueous buffer.

• Final pH adjustment:

  • Measure the pH of the final solution.

  • Carefully adjust the pH back to your desired experimental pH using dilute HCl or NaOH.

• Observation and Filtration:

  • Visually inspect the solution for any signs of precipitation.

  • If the solution remains clear, it is recommended to filter it through a 0.22 µm syringe filter to remove any undissolved microparticles.

Method 2: Utilizing Organic Co-solvents

This method involves dissolving 4-Methoxypteridine in a water-miscible organic solvent to create a high-concentration stock, which is then diluted into the aqueous buffer.

Protocol:

• Select a Co-solvent:

  • Dimethyl sulfoxide (DMSO) is the most common and effective choice. Other options include dimethylformamide (DMF) or ethanol.

• Prepare a Concentrated Stock Solution:

  • Dissolve the 4-Methoxypteridine in 100% of your chosen co-solvent to a high concentration (e.g., 10-50 mM).

  • Ensure complete dissolution, using a vortex mixer or sonication if necessary.

• Dilution into Aqueous Buffer:

  • Add the required volume of the stock solution to your final aqueous buffer to achieve the desired concentration.

  • Crucial Step: Ensure the final concentration of the organic co-solvent is as low as possible (ideally ≤1%) to minimize its impact on the biological system.[5]

• Control for Co-solvent Effects:

  • Always include a vehicle control in your experiments, which consists of the aqueous buffer with the same final concentration of the co-solvent used to dissolve the 4-Methoxypteridine.

Method 3: Advanced Solubilization with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like 4-Methoxypteridine, forming an "inclusion complex" that has significantly improved aqueous solubility.

Protocol:

• Select a Cyclodextrin:

  • β-cyclodextrin and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD) are common choices.

• Prepare the Cyclodextrin Solution:

  • Dissolve the chosen cyclodextrin in your aqueous buffer. The concentration will depend on the specific cyclodextrin and the required solubility enhancement.

• Form the Inclusion Complex:

  • Add the 4-Methoxypteridine powder directly to the cyclodextrin-containing buffer.

  • Stir or sonicate the mixture for an extended period (from several hours to overnight) at a controlled temperature to allow for the formation of the inclusion complex.

• Clarify the Solution:

  • After the complexation period, centrifuge the solution at high speed to pellet any undissolved compound.

  • Carefully collect the supernatant, which contains the solubilized 4-Methoxypteridine-cyclodextrin complex. The concentration of the solubilized compound should be determined analytically (e.g., by UV-Vis spectrophotometry).

Visualization of Workflows

Decision Tree for Solubilization Strategy

Caption: Decision workflow for selecting a solubilization method.

General Protocol for Stock Solution Preparation and Dilution

Caption: General workflow for preparing and using stock solutions.

References

• Native Cyclodextrins as Complexation Agents for Pterostilbene: Complex Preparation and Characterization in Solution and in the Solid State - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

• Kinetics of hydrolysis of methacrylamide sulfate in the medium of sulfuric acid. (n.d.). Chemical Papers. Retrieved February 6, 2026, from [Link]

• Therapeutic potential of pteridine derivatives: A comprehensive review. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Studies on repository compound stability in DMSO under various conditions. (n.d.). PubMed. Retrieved February 6, 2026, from [Link]

• Pterin-6-carboxylic acid. (n.d.). Schircks Laboratories. Retrieved February 6, 2026, from [Link]

• Synthesis, Characterization and Molecular Docking Studies of Novel Pteridine Derivatives. (2022). International Journal for Multidisciplinary Research (IJFMR).
• Inclusion complexation with β-cyclodextrin derivatives alters photodynamic activity and biodistribution of meta-tetra(hydroxyphenyl)chlorin. (2016). PubMed.

• What is the Methotrexate solvent? (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Hydrolysis Rate Constants for Enhancing Property-Reactivity Rel

• Aminopterin | C19H20N8O5 | CID 169371. (n.d.). PubChem. Retrieved February 6, 2026, from [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. (n.d.). PubMed. Retrieved February 6, 2026, from [Link]

• Evaluation of the use of the solvent dimethyl sulfoxide in chemiluminescent studies. (n.d.). PubMed.
• Aminopterin - PRODUCT INFORM
• A Full-Scale Review on the Anticancer Potential of Pteridine Derivatives. (2022). International Journal of Pharmaceutical Sciences and Research.
• Cyclodextrins and Their Derivatives as Drug Stability Modifiers. (2023). CONICET Digital.

• The Solubility-Permeability Interplay When Using Cosolvents for Solubilization: Revising the Way We Use Solubility-Enabling Formulations | Request PDF. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? (2020). PubMed.
• Methotrex
• Studies on Repository Compound Stability in DMSO under Various Conditions. (2003). SAGE Journals.
• Cyclodextrin Masterclass V How to make a cyclodextrin complex. (2021). YouTube.
• Therapeutic potential of pteridine derivatives: A comprehensive review. (2018). PubMed.
• Pterin-6-carboxylic acid. (n.d.).

• Inclusion complex formation of cyclodextrin with its guest and their applications. (n.d.). OAText. Retrieved February 6, 2026, from [Link]

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• 2. schircks.ch [schircks.ch]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Aminopterin | C19H20N8O5 | CID 169371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Evaluation of the use of the solvent dimethyl sulfoxide in chemiluminescent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oatext.com [oatext.com]
• 7. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pterin-6-carboxylic acid (2-amino-1,4-dihydro-4-oxopterin-6-carboxylic acid) | Others 12 | 948-60-7 | Invivochem [invivochem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Purification Strategies for Crude 4-Methoxypteridine

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 4-methoxypteridine. Recognizing the nuanced challenges of heterocyclic chemistry, this document provides in-depth troubleshooting advice and detailed purification protocols. The methodologies described herein are grounded in established chemical principles and aim to empower you to overcome common hurdles in obtaining highly pure 4-methoxypteridine.

Part 1: Troubleshooting Common Purification Issues

This section addresses frequently encountered problems during the purification of crude 4-methoxypteridine in a question-and-answer format. The advice provided is based on both theoretical principles and practical laboratory experience.

Q1: My crude NMR shows more than just my desired 4-methoxypteridine. What are the likely impurities?

A1: The impurity profile of your crude 4-methoxypteridine is intrinsically linked to the synthetic route employed. A common and efficient synthesis involves the nucleophilic substitution of 4-chloropteridine with sodium methoxide. Based on this, the most probable impurities are:

• Unreacted 4-chloropteridine: This is a common impurity if the reaction has not gone to completion.

• 4-hydroxypteridine (Pterin): This hydrolysis product can form if there is residual moisture in your reaction solvent or during the work-up. Pterins are often less soluble than their alkoxy counterparts and can sometimes precipitate from the reaction mixture.

• Starting material impurities: Any impurities present in the initial 4-chloropteridine will likely be carried through the reaction.

Q2: I'm seeing a persistent baseline or streaking on my TLC plate when analyzing my crude product. What could be the cause?

A2: Streaking on a silica gel TLC plate, especially with nitrogen-containing heterocycles like pteridines, often points to strong interactions between the basic nitrogen atoms of your compound and the acidic silanol groups on the silica surface. This can be addressed by:

• Adding a basic modifier to your mobile phase: A small amount of a volatile base, such as triethylamine (0.1-1%) or a few drops of aqueous ammonia in the developing chamber, can neutralize the acidic sites on the silica gel, leading to sharper spots and better separation.

• Using a different stationary phase: Consider using neutral or basic alumina plates for your TLC analysis if streaking persists on silica.

Q3: My recrystallization attempt resulted in an oil, not crystals. What went wrong?

A3: "Oiling out" during recrystallization is a common issue and can be caused by several factors:

• Supersaturation: The solution may be too concentrated, or it may have been cooled too quickly, not allowing sufficient time for crystal lattice formation.

• Insoluble impurities: The presence of impurities can sometimes inhibit crystallization.

• Inappropriate solvent system: The chosen solvent may not be ideal for your compound.

To address this, you can try the following:

• Re-heat the solution to dissolve the oil, and then add a small amount of additional hot solvent to reduce the concentration. Allow the solution to cool much more slowly.

• Scratch the inside of the flask with a glass rod at the air-solvent interface to create nucleation sites.

• Add a seed crystal of pure 4-methoxypteridine, if available, to induce crystallization.

• Re-evaluate your solvent system. You may need a less polar or a mixed solvent system to achieve good crystallization.

Q4: During column chromatography, my product is eluting with impurities or not eluting at all. How can I optimize the separation?

A4: Column chromatography of pteridine derivatives can be challenging. Here are some key optimization strategies:

• Poor Separation: If your product and impurities are co-eluting, your mobile phase is likely too polar. Reduce the polarity of your eluent system. Conversely, if the spots are too close to the baseline on your TLC, the eluent is not polar enough.

• Product Stuck on the Column: If your 4-methoxypteridine is not eluting, the mobile phase is not polar enough to displace it from the stationary phase. Gradually increase the polarity of your eluent. For very polar compounds, you might need to add a small percentage of methanol to your eluent system.

• Streaking on the Column: Similar to TLC, streaking on a column can be mitigated by adding a small amount of a basic modifier like triethylamine to the eluent.

Part 2: Purification Protocols

This section provides detailed, step-by-step protocols for the purification of crude 4-methoxypteridine. These should be considered as starting points and may require optimization based on your specific impurity profile and scale.

Protocol 1: Recrystallization

Recrystallization is an effective technique for removing small amounts of impurities.[1] The key is to find a solvent in which 4-methoxypteridine is soluble when hot but sparingly soluble when cold.

1.1. Solvent Selection:

A good starting point for nitrogen-containing heterocycles is a mixed solvent system. An ethanol-water mixture is often effective.[2]

Table 1: Recrystallization Solvent Screening

Solvent System	Observation
Ethanol	Likely soluble at room temperature
Water	Likely insoluble at room temperature
Ethanol/Water	Good candidate for mixed-solvent recrystallization
Ethyl Acetate/Hexane	Another potential mixed-solvent system to try

1.2. Step-by-Step Recrystallization Procedure (Ethanol/Water):

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-methoxypteridine in a minimal amount of hot ethanol. Heat the solution gently on a hot plate with stirring.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise until the solution becomes faintly turbid (cloudy). This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this process. For further crystallization, you can then place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol-water solution.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Protocol 2: Silica Gel Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities.

2.1. Thin-Layer Chromatography (TLC) Analysis:

Before performing column chromatography, it is crucial to determine an appropriate solvent system using TLC.

• Spotting: Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or methanol) and spot it on a silica gel TLC plate.

• Development: Develop the plate in a sealed chamber with a trial eluent system. A good starting point is a mixture of a non-polar solvent like hexane or dichloromethane and a more polar solvent like ethyl acetate or methanol.

• Visualization: Visualize the spots under a UV lamp (254 nm and/or 366 nm).

• Optimization: Adjust the solvent ratio to achieve good separation between the desired product spot and any impurity spots. The ideal Rf value for the product is typically between 0.2 and 0.4. If streaking is observed, add 0.1-1% triethylamine to the eluent.[3]

Table 2: Example TLC Solvent Systems for Pteridine Derivatives

Solvent System (v/v)	Potential Application
Dichloromethane : Methanol (98:2 to 90:10)	Good starting point for moderately polar compounds.
Ethyl Acetate : Hexane (1:1 to 4:1)	Alternative system, good for a range of polarities.
Butanol : Acetic Acid : Water (4:1:1)	For more polar pteridines and impurities.[4]

2.2. Step-by-Step Column Chromatography Procedure:

• Column Packing: Pack a glass column with silica gel using a slurry method with your chosen eluent system.

• Sample Loading: Dissolve the crude 4-methoxypteridine in a minimal amount of the eluent or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel and evaporate the solvent. Carefully add the dried silica with the adsorbed product to the top of the packed column.

• Elution: Begin eluting the column with the solvent system determined from your TLC analysis.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 4-methoxypteridine.

Protocol 3: Acid-Base Extraction

This technique can be particularly useful for removing acidic or basic impurities. 4-Methoxypteridine, with its basic nitrogen atoms, can be manipulated with acid-base chemistry.

3.1. Principle:

This method relies on the differential solubility of the neutral compound and its protonated (salt) form in organic and aqueous layers.

3.2. Step-by-Step Acid-Base Extraction Procedure:

• Dissolution: Dissolve the crude product in an organic solvent such as dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic 4-methoxypteridine will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

• Separation: Separate the aqueous layer.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO3) until the solution is basic, causing the neutral 4-methoxypteridine to precipitate.

• Extraction: Extract the precipitated product back into an organic solvent (e.g., dichloromethane).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

Part 3: Visualization & Formatting

Logical Workflow for Purification Strategy Selection

The choice of purification strategy depends on the nature and quantity of impurities. The following diagram illustrates a logical workflow for selecting the most appropriate method.

Caption: A decision-making workflow for selecting the appropriate purification strategy for crude 4-methoxypteridine.

Conceptual Diagram of Acid-Base Extraction

This diagram illustrates the separation of 4-methoxypteridine from a neutral impurity using acid-base extraction.

Caption: A schematic representation of the acid-base extraction process for purifying 4-methoxypteridine (4-MP).

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. [Link]

• Muszalska, I., Ładowska, H., & Sabiniarz, A. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Acta Poloniae Pharmaceutica, 62(1), 3-10.
• Gorin, G., & Barcus, R. L. (1983). Synthesis of pteridines derivatives from different heterocyclic compounds. Der Pharma Chemica, 5(2), 1-17.
• Enemark, J. H., & Stiefel, E. I. (2022). Pushing at the Boundaries of Pterin Chemistry. Molecules, 27(23), 8527.

• SIELC Technologies. Separation of 4-Methoxypiperidine on Newcrom R1 HPLC column. [Link]

• Google Patents. CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine.
• Google Patents. US2660579A - Synthesis of 2-amino-4, 6-dimethyl pyrimidine.

Sources

• 1. mt.com [mt.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Methoxypteridine stability under different pH and temperature conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-methoxypteridine. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of 4-methoxypteridine under various experimental conditions. Our goal is to equip you with the knowledge to anticipate potential challenges, design robust experiments, and ensure the integrity of your results.

Introduction to 4-Methoxypteridine Stability

4-Methoxypteridine belongs to the pteridine class of heterocyclic compounds, which are known to play significant roles in various biological processes.[1][2] The stability of this compound is a critical parameter in its handling, storage, and application, particularly in drug development, where degradation can lead to loss of efficacy and the formation of potentially harmful impurities. The pteridine ring system's stability is influenced by factors such as pH, temperature, light, and the presence of oxidizing or reducing agents.[3] The 4-methoxy group, an electron-donating substituent, can be expected to influence the electron density of the pteridine ring and, consequently, its susceptibility to degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-methoxypteridine?

A: While specific degradation pathways for 4-methoxypteridine are not extensively documented in publicly available literature, based on the general chemistry of pteridines and related heterocyclic compounds, the primary degradation pathways are likely to be hydrolysis and photodegradation.

• Hydrolysis: The ether linkage of the 4-methoxy group is susceptible to cleavage under both acidic and basic conditions. Acid-catalyzed hydrolysis would likely proceed via protonation of the nitrogen atom at position 3, followed by nucleophilic attack of water at the C4 position, leading to the formation of 4-hydroxypteridine (lumazine) and methanol. Base-catalyzed hydrolysis would involve direct nucleophilic attack of a hydroxide ion at the C4 position.

• Photodegradation: Pteridines, being aromatic heterocyclic systems, can absorb UV radiation, which may lead to photochemical reactions. The specific photoproducts would depend on the wavelength of light and the presence of photosensitizers. Following ICH Q1B guidelines for photostability testing is crucial to assess this liability.[4]

Q2: How does pH affect the stability of 4-methoxypteridine?

A: The stability of 4-methoxypteridine is expected to be significantly pH-dependent.

• Acidic Conditions (pH < 4): In acidic solutions, the pteridine ring is likely to be protonated, which can activate the C4 position towards nucleophilic attack by water, leading to hydrolysis of the methoxy group. Therefore, significant degradation can be anticipated at low pH.

• Neutral Conditions (pH 6-8): Generally, many organic molecules exhibit their maximum stability around neutral pH. However, even in neutral aqueous solutions, slow hydrolysis can occur over time, especially at elevated temperatures.

• Alkaline Conditions (pH > 8): In basic solutions, direct nucleophilic attack by hydroxide ions on the C4 position can lead to the cleavage of the methoxy group. The rate of this hydrolysis is expected to increase with increasing pH. Pterins in alkaline conditions are also known to be more susceptible to oxidation.[5]

Q3: What is the expected thermal stability of 4-methoxypteridine?

A: In the solid state, 4-methoxypteridine is likely to be relatively stable at ambient temperatures if protected from light and moisture. However, in solution, its thermal stability will be closely linked to the pH of the medium. Elevated temperatures will accelerate the rate of hydrolysis at all pH values. It is crucial to conduct thermal stability studies at various temperatures to determine the shelf-life and recommended storage conditions for solutions of 4-methoxypteridine.

Q4: Are there any specific handling precautions I should take when working with 4-methoxypteridine solutions?

A: Yes, to ensure the integrity of your 4-methoxypteridine solutions, the following precautions are recommended:

• pH Control: Prepare solutions in a buffered system, ideally in the pH range of 6-7, to minimize acid or base-catalyzed hydrolysis.

• Light Protection: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.[6] This is a general precaution for pteridine-related compounds.

• Temperature Control: Store stock solutions at low temperatures (e.g., 2-8 °C or frozen at -20 °C) to slow down potential degradation. For long-term storage, freezing is generally preferred.

• Inert Atmosphere: For sensitive applications, degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative degradation.

Troubleshooting Guide

This section addresses common issues that may arise during the handling and analysis of 4-methoxypteridine.

Observed Problem	Potential Cause	Troubleshooting Steps & Explanations
Loss of compound purity over time in solution.	Hydrolysis of the 4-methoxy group.	Verify the pH of your solution. The rate of hydrolysis is pH-dependent. Adjust the pH to a more neutral range (6-7) using a suitable buffer system. Lower the storage temperature. Chemical reactions, including degradation, slow down at lower temperatures. Store solutions at 2-8°C for short-term and -20°C for long-term storage.
Appearance of a new peak in the HPLC chromatogram during a stability study.	Formation of a degradation product, likely 4-hydroxypteridine.	Characterize the new peak. Use techniques like LC-MS to determine the mass of the new peak. The expected mass of 4-hydroxypteridine would be lower than that of 4-methoxypteridine. Perform forced degradation studies. Subjecting the compound to acidic, basic, and oxidative stress can help to intentionally generate degradation products and confirm their identity.
Inconsistent results between experimental replicates.	Instability of the compound under the experimental conditions.	Review your experimental protocol for sources of variability. Ensure consistent pH, temperature, and light exposure across all replicates. Prepare fresh solutions for each experiment. Avoid using aged solutions, as they may have already undergone some degradation.
Discoloration of the solution upon storage.	Photodegradation or oxidation.	Ensure complete protection from light. Use amber vials and store them in the dark. Consider the use of antioxidants. If oxidation is suspected, adding a small amount of an antioxidant like ascorbic acid or dithiothreitol (DTT) to the solution might help, although compatibility with your assay needs to be verified.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Methoxypteridine

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and pathways. This is a crucial step in developing a stability-indicating analytical method.[7][8][9]

Objective: To intentionally degrade 4-methoxypteridine under various stress conditions and analyze the resulting products.

Materials:

• 4-Methoxypteridine

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC grade water, acetonitrile, and methanol

• Suitable buffer solutions (e.g., phosphate or acetate)

• HPLC system with a UV detector or a mass spectrometer (LC-MS)

• pH meter

• Calibrated oven and photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-methoxypteridine in a suitable solvent (e.g., methanol or a mixture of water and organic solvent) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute it with the mobile phase to a suitable concentration for HPLC analysis.

  • If no degradation is observed, repeat the experiment with 1 M HCl.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate at room temperature or a slightly elevated temperature (e.g., 40°C) for defined time points.

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

  • If no degradation is observed, repeat the experiment with 1 M NaOH.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the mixture at room temperature, protected from light, for a defined period.

  • At each time point, withdraw a sample and dilute for HPLC analysis.

• Thermal Degradation:

  • Transfer an aliquot of the stock solution into a vial and heat it in an oven at a high temperature (e.g., 80°C) for a defined period.

  • Also, expose the solid compound to the same thermal stress.

  • At each time point, withdraw a sample (if in solution) or dissolve a portion of the solid and dilute for HPLC analysis.

• Photodegradation:

  • Expose a solution of 4-methoxypteridine and the solid compound to light in a photostability chamber according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[4]

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze the samples at appropriate time points.

• Analysis: Analyze all samples by a suitable HPLC method. A reverse-phase C18 column with a gradient elution of a buffered aqueous phase and an organic modifier (e.g., acetonitrile or methanol) is a good starting point. Monitor the chromatograms for the appearance of new peaks and the decrease in the area of the parent peak.

Causality behind Experimental Choices:

• The use of both mild (0.1 M) and strong (1 M) acid/base conditions helps to control the extent of degradation. The goal is to achieve partial degradation (e.g., 5-20%) to be able to observe the degradation products without completely destroying the parent compound.

• Elevated temperatures are used to accelerate the degradation processes to be observable within a reasonable timeframe.

• A photostability chamber with controlled light and temperature is essential for reproducible and compliant photostability testing.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation and separate it from its degradation products.

Objective: To develop an HPLC method that can resolve 4-methoxypteridine from its potential degradation products.

Procedure:

• Initial Method Development:

  • Start with a generic reverse-phase HPLC method. A C18 column is a common choice.

  • Use a mobile phase consisting of a buffered aqueous solution (e.g., 20 mM phosphate buffer at pH 6.8) and an organic solvent (e.g., acetonitrile or methanol).

  • Run a gradient elution from low to high organic solvent concentration to elute a wide range of compounds with different polarities.

  • Set the UV detection wavelength at the λmax of 4-methoxypteridine.

• Method Optimization using Forced Degradation Samples:

  • Inject the samples generated from the forced degradation study (Protocol 1).

  • Analyze the chromatograms to see if the degradation product peaks are well-separated from the parent peak and from each other.

  • If there is co-elution, optimize the method by changing:

    • The organic solvent: Switch between acetonitrile and methanol, as they offer different selectivities.

    • The pH of the mobile phase: Changing the pH can alter the ionization state of the analytes and thus their retention times.

    • The gradient profile: Adjust the slope of the gradient to improve the resolution between closely eluting peaks.

    • The column chemistry: If resolution cannot be achieved on a C18 column, try a different stationary phase (e.g., C8, phenyl-hexyl, or a polar-embedded column).

• Method Validation: Once a suitable method is developed, it must be validated according to ICH Q2(R1) guidelines. Validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Data Presentation

The following table provides a hypothetical summary of the stability of 4-methoxypteridine under various conditions. This data is illustrative and should be confirmed by experimental studies.

Table 1: Hypothetical Stability of 4-Methoxypteridine in Solution (0.1 mg/mL) after 24 hours

Condition	Temperature (°C)	% Degradation (Hypothetical)	Major Degradation Product (Expected)
0.1 M HCl	60	15-25%	4-Hydroxypteridine
pH 4 Buffer	40	5-10%	4-Hydroxypteridine
pH 7 Buffer	40	< 2%	-
0.1 M NaOH	40	20-30%	4-Hydroxypteridine
3% H₂O₂	25	5-15%	Oxidized pteridines
Light (ICH Q1B)	25	10-20%	Photoproducts

Visualizations

Diagram 1: Hypothetical Degradation Pathway of 4-Methoxypteridine

Caption: Hypothetical degradation pathways of 4-methoxypteridine.

Diagram 2: Experimental Workflow for a Stability Study

Caption: Workflow for a comprehensive stability study.

References

• Tomšíková, H., Tomšík, P., Solich, P., & Nováková, L. (2013). Determination of pteridines in biological samples with an emphasis on their stability. Bioanalysis, 5(18), 2307–2326. [Link]

• Al-Obaid, A. M., & El-Subbagh, H. I. (2012). Synthesis of pteridines derivatives from different heterocyclic compounds. Der Pharma Chemica, 4(5), 1996-2013. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Drug Substances and Products. [Link]

• Martín-Tornero, E., González Gómez, D., Durán-Merás, I., & Espinosa-Mansilla, A. (2016). Development of an HPLC-MS method for the determination of natural pteridines in tomato samples. Analytical Methods, 8(33), 6349-6357. [Link]

• González-López, M., & Escudero-Oñate, C. (2018). Pteridine determination in human serum with special emphasis on HPLC methods with fluorimetric detection. Journal of Pharmaceutical and Biomedical Analysis, 147, 219-231. [Link]

• Bakshi, M., & Singh, S. (2002). Development of validated stability-indicating assay methods—critical review. Journal of pharmaceutical and biomedical analysis, 28(6), 1011-1040. [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• ICH Harmonised Tripartite Guideline. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hatajik, T. D., Highuchi, T., & Itoh, T. (2007). The role of degradant profiling in active pharmaceutical ingredients and drug products. Advanced drug delivery reviews, 59(1), 29-37. [Link]

• Pteridine metabolism and neurotransmitter pathway. - ResearchGate. (n.d.). Retrieved February 6, 2026, from [Link]

• Pushing at the Boundaries of Pterin Chemistry. (2021). Molecules, 26(1), 133. [Link]

• Reversible hydration of pteridine general acid base Catalysis. (n.d.). Retrieved February 6, 2026, from [Link]

• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011). Pharmaceutical stress testing: predicting drug degradation. CRC press. [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Stability testing of pharmaceutical products. Journal of applied pharmaceutical science, 2(3), 129. [Link]

• Smela, M. J. (2005). Forced degradation studies. In Handbook of stability testing in pharmaceutical development (pp. 191-210). Springer, New York, NY. [Link]

• Reynolds, D. W., Facchine, K. L., Mullaney, J. F., Alsante, K. M., Hatajik, T. D., & Motto, M. G. (2002). Available guidance and best practices for conducting forced degradation studies. Pharmaceutical technology, 26(2), 48-56. [Link]

• Pteridines - ScienceDirect. (n.d.). Retrieved February 6, 2026, from [Link]

• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. (2021). Molecules, 26(13), 3959. [Link]

• (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity. (2021). Molecules, 26(11), 3169. [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (2021). Frontiers in Chemistry, 9, 730691. [Link]

• Recent Advances in Pyrimidine-Based Drugs. (2021). Molecules, 26(21), 6289. [Link]

• Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. (2023). RSC Advances, 13(17), 11466-11488. [Link]

• The impact of position and number of methoxy group(s) to tune the nonlinear optical properties of chalcone derivatives: a dual substitution strategy. (2020). RSC Advances, 10(49), 29334-29342. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (n.d.). Retrieved February 6, 2026, from [Link]

• Kinetic Study of Alkaline Hydrolysis Reaction of 4′,4″-Diacetylated Phenolphthalein. (2019). Journal of the Korean Chemical Society, 63(6), 461-468. [Link]

• Kinetics of alkoxysilanes hydrolysis: An empirical approach. (2020). Journal of Molecular Liquids, 297, 111883. [Link]

• Biosynthesis of Pteridines in Insects: A Review. (2021). International Journal of Molecular Sciences, 22(16), 8758. [Link]

• Decomposition Pathways of Some 3,6-Substituted s-Tetrazines. (2014). Propellants, Explosives, Pyrotechnics, 39(4), 553-558. [Link]

• Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. (2023). Atmospheric Chemistry and Physics, 23(1), 407-418. [Link]

• Understanding pH in Hydrolysis. (n.d.). Retrieved February 6, 2026, from [Link]

• Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research, 47(3), 38431-38437. [Link]

• Stability Indicating HPLC Method Development –A Review. (2021). International Journal of Trend in Scientific Research and Development, 5(6), 250-259. [Link]

• A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles. (2020). Indian Journal of Pharmaceutical Education and Research, 54(3s), s480-s488. [Link]

• A stability indicating method development and validation of a rapid and sensitive RP-HPLC method for Nintedanib and its application in quantification of nanostructured lipid carriers. (2023). Scientific Reports, 13(1), 17855. [Link]

• Kinetics of alkaline hydrolysis of synthetic organic esters. (2021). ChemRxiv. [Link]

• Base Catalyzed Hydrolysis of Acid Anhydrides. (2017, March 14). YouTube. Retrieved February 6, 2026, from [Link]

• Forced Degradation Study: An Important Tool in Drug Development. (2014). Asian Journal of Research in Chemistry, 7(1), 99-102. [Link]

• Thermal Stability and Decomposition Pathways in Volatile Molybdenum(VI) Bis-Imides. (2022). Inorganic Chemistry, 61(4), 2096-2105. [Link]

• pH-Rate Profile for Hydrolysis of 4-Nitrophenyl β-D-Glucopyranoside: Unimolecular, Bimolecular and Intramolecular Cleavage Mechanisms. (2021). ChemRxiv. [Link]

• log k pH = f ( pH ) profiles for the degradation of PPD in aqueous solutions. The points are determined experimentally and the lines were calculated from (2). - ResearchGate. (n.d.). Retrieved February 6, 2026, from [Link]

• pH-rate profiles of hydrolysis of various peptides by AGP. (a)... - ResearchGate. (n.d.). Retrieved February 6, 2026, from [Link]

• Variable pH kinetics: an easy determination of pH-rate profile. (1990). Journal of Pharmaceutical and Biomedical Analysis, 8(8-12), 793-796. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of an HPLC-MS method for the determination of natural pteridines in tomato samples - Analytical Methods (RSC Publishing) DOI:10.1039/C6AY01519K [pubs.rsc.org]
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• 9. ajrconline.org [ajrconline.org]

Identifying and minimizing byproducts in 4-Methoxypteridine synthesis

Introduction: The Stability Paradox

4-Methoxypteridine is a critical intermediate in the development of antifolates and pteridine-based bioactive scaffolds. However, its synthesis is often plagued by a "stability paradox": the very electron-deficiency that facilitates nucleophilic substitution also makes the pteridine ring highly susceptible to nucleophilic attack by water (hydrolysis), ring-opening, and covalent hydration.

This guide moves beyond standard textbook procedures to address the causality of failure. We focus on the Nucleophilic Aromatic Substitution (

) of 4-chloropteridine, as this route offers the highest regioselectivity compared to direct methylation of pteridin-4-one, which frequently yields the unwanted N-methyl isomer.

Core Reaction Mechanism & Byproduct Landscape

The synthesis relies on the displacement of a chloride leaving group by a methoxide nucleophile.[1] While straightforward in theory, three competing pathways dictate the purity profile.

The Pathways (Visualization)

Figure 1: Reaction landscape of 4-chloropteridine. Green path represents the target

reaction. Red/Yellow paths indicate failure modes driven by moisture or thermal stress.

Troubleshooting Guide (Q&A)

Issue 1: "I see a large peak at 8.0-8.5 ppm in H NMR, but my product is missing."

Diagnosis: Hydrolysis to Pteridin-4-one. Causality: The C-4 position is highly electrophilic. If any water is present during the reaction, the hydroxide ion (generated from equilibrium with methoxide) competes with methoxide. Since hydroxide is often a better nucleophile or the resulting amide is thermodynamically more stable, the reaction funnels toward the hydrolysis product. Corrective Action:

• Reagent Quality: Use freshly prepared NaOMe or commercially available anhydrous solutions (e.g., 25% in MeOH) stored under Argon.

• Solvent Drying: Distill Methanol over Magnesium/Iodine or use molecular sieves (3Å). Water content must be <50 ppm.

• Protocol Adjustment: Lower the reaction temperature to -10°C. Hydrolysis has a higher activation energy than the desired methoxylation.

Issue 2: "My yield is low, and the reaction mixture turned black/tarry."

Diagnosis: Ring Degradation (Pyrazine Ring Opening). Causality: Pteridines are electron-deficient heterocycles. Under strongly basic conditions (excess NaOMe) and elevated temperatures (>25°C), the pyrazine ring is susceptible to nucleophilic attack at C-7, leading to ring opening and polymerization. Corrective Action:

• Stoichiometry Control: Limit NaOMe to 1.05 - 1.1 equivalents. Excess base accelerates ring destruction.

• Temperature Control: Never reflux. Conduct the addition at 0°C and warm only to room temperature (20-25°C) for completion.

Issue 3: "I used Methyl Iodide on Pteridin-4-one and got a mixture."

Diagnosis: N-Alkylation vs. O-Alkylation Competition. Causality: The pteridin-4-one lactam-lactim equilibrium favors the lactam (NH form). Direct alkylation with MeI or DMS typically occurs at the N-3 position (N-methylation) rather than the oxygen (O-methylation), yielding 3-methylpteridin-4-one. Corrective Action:

• Switch Strategy: Abandon direct alkylation. Use the 4-chloropteridine intermediate route.

• Alternative: If you must use alkylation, use Diazomethane (hazardous) or Trimethyloxonium tetrafluoroborate (Meerwein's salt) , which favors O-methylation due to the "hard/soft" acid-base principle, though yields remain inferior to the chloro-displacement method.

Issue 4: "The product was pure by TLC, but turned into a solid precipitate in the NMR tube."

Diagnosis: Covalent Hydration or Rearrangement. Causality:

• Covalent Hydration: Pteridines can add water across the C=N bond (C3-N4) in solution, especially if the solvent is not dry (e.g., wet DMSO-d6).

• Lactam-Lactim Rearrangement: On standing or heating, 4-methoxypteridine can thermodynamically rearrange to the N-methyl lactam isomer. Corrective Action:

• Analysis: Run NMR in CDCl

  or CD OD immediately. Avoid DMSO-d6 if possible, as it is hygroscopic.

• Storage: Store the solid product at -20°C under Argon. It is not indefinitely stable at room temperature.

Optimized Experimental Protocol

Objective: Synthesis of 4-Methoxypteridine from 4-Chloropteridine (1.0 mmol scale).

Parameter	Specification	Reason
Precursor	4-Chloropteridine	Higher regioselectivity than pteridin-4-one alkylation.
Solvent	Anhydrous Methanol	Promotes ; prevents hydrolysis.
Base	NaOMe (1.05 eq)	Strong nucleophile; excess causes ring opening.
Temp	0°C 20°C	Controls exotherm; minimizes degradation.
Atmosphere	Nitrogen/Argon	Excludes atmospheric moisture.

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL round-bottom flask and cool under a stream of Nitrogen.

• Reagent Loading: Add 4-chloropteridine (166 mg, 1.0 mmol) and dissolve in Anhydrous Methanol (5 mL). Cool the solution to 0°C using an ice bath.

• Nucleophile Addition: Dropwise add a solution of Sodium Methoxide (0.5 M in MeOH, 2.1 mL, 1.05 mmol) over 5 minutes. Note: The solution may darken slightly; deep black indicates decomposition.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (20°C) for 1 hour. Monitor by TLC (Silica, 5% MeOH in DCM).

• Workup (CRITICAL):

  • Do NOT use aqueous extraction. Water induces hydrolysis.

  • Evaporate the solvent in vacuo at <30°C.

  • Resuspend the residue in anhydrous Diethyl Ether or DCM.

  • Filter off the inorganic salts (NaCl).

• Purification: Concentrate the filtrate. If necessary, recrystallize rapidly from anhydrous hexane/ether.

  • Yield Expectation: 75-85%.

  • Storage: -20°C, desiccated.

Troubleshooting Flowchart

Figure 2: Decision tree for identifying and resolving synthesis failures.

References

• Pfleiderer, W. (1984). Chemistry of Pteridines. In: Comprehensive Heterocyclic Chemistry.

• Albert, A. (1976). Covalent Hydration in Nitrogen Heterocycles. Advances in Heterocyclic Chemistry, 20, 117-143. Link (Details the mechanism of water addition across C=N bonds in pteridines).

• Jacobsen, N. W. (1966). Pteridine studies. Part XXXVII. Covalent hydration in 4,6,7-trimethyl- and 2,4,6,7-tetramethyl-pteridine.[2] Journal of the Chemical Society C. Link (Provides mechanistic evidence for hydration issues in pteridine synthesis).

• Hajhussein, A. N., et al. (2018).[3] Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Arkivoc, vii, 225-235.[3] Link (Analogous

  protocols for electron-deficient nitrogen heterocycles).

Sources

• 1. 4-chloropyridine reacts with sodium methoxide about 230 million times fas.. [askfilo.com]
• 2. Pteridine studies. Part XXXVII. Covalent hydration in 4,6,7-trimethyl- and 2,4,6,7-tetramethyl-pteridine - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Autofluorescence in 4-Methoxypteridine Experiments

Welcome to the technical support center for researchers utilizing 4-Methoxypteridine and other fluorescent compounds. This guide, prepared by our senior application scientists, provides in-depth troubleshooting strategies and answers to frequently asked questions regarding one of the most common challenges in fluorescence imaging: autofluorescence. Our goal is to equip you with the expertise to diagnose, mitigate, and eliminate autofluorescence, ensuring the integrity and clarity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a persistent background signal in my unstained control samples. Is this autofluorescence?

A: Yes, this is the classic sign of autofluorescence. Autofluorescence is the natural fluorescence emitted by various biological structures and molecules within your sample when excited by light.[1][2] Unlike the specific signal from your fluorescent probe (4-Methoxypteridine), this background signal originates from endogenous components.[3][4] To confirm, you should always prepare a control slide that has undergone the exact same preparation process (fixation, mounting, etc.) but without the addition of your fluorescent probe.[3][5] If you observe fluorescence in this unstained sample, you are dealing with autofluorescence. This intrinsic signal can obscure the detection of low-abundance targets and reduce the overall sensitivity of your assay.[4][6]

Q2: What is causing the autofluorescence in my specific cell or tissue type?

A: The sources of autofluorescence are diverse and can be broadly categorized as either endogenous (native to the sample) or exogenous (induced by sample preparation).[7][8]

• Endogenous Sources: Many biological molecules fluoresce naturally, often with broad emission spectra that are most prominent in the blue and green channels.[4][7] Key culprits include metabolic coenzymes like NADH and flavins (FAD), structural proteins such as collagen and elastin, and the age-related pigment lipofuscin.[1][3][4][5] Red blood cells are also a major source due to the heme group in hemoglobin.[3][4]

• Exogenous (Process-Induced) Sources: The most common cause is the use of aldehyde fixatives like formaldehyde, paraformaldehyde, and glutaraldehyde.[3][6] These chemicals react with proteins and amines in the tissue to create fluorescent products, often Schiff bases, which emit broadly across the spectrum.[9][10] The intensity of this induced fluorescence often increases with longer fixation times and higher temperatures.[10][11]

The table below summarizes the most common endogenous fluorophores.

Endogenous Fluorophore	Typical Location	Excitation Max (nm)	Emission Max (nm)	Notes
NADH	Mitochondria, Cytoplasm	~340	~450	Signal is indicative of metabolic activity.[1][4]
Flavins (FAD)	Mitochondria	~380-490	~520-560	Associated with cellular respiration.[1][2]
Collagen	Extracellular Matrix	~270 / ~360	~390 / ~450	Major source in connective tissues.[1][4][9]
Elastin	Extracellular Matrix (e.g., blood vessels, skin)	~350-450	~420-520	Provides elasticity to tissues.[1][4]
Lipofuscin	Lysosomes (aging cells, e.g., neurons, muscle)	Broad (345-490)	Broad (460-670)	"Wear-and-tear" pigment that accumulates with age.[1][4][7]
Heme Groups	Red Blood Cells	Broad	Broad	A major contributor in vascularized tissue.[4][9]

Q3: How can I distinguish weak 4-Methoxypteridine signal from high background autofluorescence?

A: This is a critical experimental question. Differentiating a true but weak signal from background noise requires a systematic approach using proper controls.[9]

• Unstained Control: As mentioned, this sample receives no 4-Methoxypteridine. Any signal here is purely autofluorescence. Image this sample first using the exact same acquisition settings (laser power, exposure time, gain) you intend to use for your experimental samples.

• Experimental Sample: This is your fully stained sample. The total signal you detect is a combination of your specific 4-Methoxypteridine signal and the underlying autofluorescence.

• Signal-to-Noise Ratio: A key strategy is to maximize your signal-to-noise ratio. This can often be achieved by titrating your 4-Methoxypteridine probe to find the optimal concentration that provides the brightest specific signal without increasing non-specific binding.[3][5] Additionally, choosing brighter, more stable fluorophores when possible can help the specific signal significantly outshine the background.[3]

By comparing the images from your unstained control and your experimental sample, you can qualitatively and quantitatively assess the contribution of autofluorescence. If the signal in your experimental sample is not significantly brighter or more localized than the signal in your control, you either have a very weak signal, a high degree of non-specific binding, or your signal is being completely masked by autofluorescence.

Troubleshooting Guide: A Step-by-Step Approach to Reducing Autofluorescence

This section provides a logical workflow for tackling autofluorescence, starting from preventative measures during experimental design to advanced chemical and instrumental solutions.

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Decision workflow for addressing autofluorescence.

---

Guide 1: Prevention Through Experimental Design

The most effective way to deal with autofluorescence is to prevent it from becoming a problem in the first place.

• Step 1: Re-evaluate Your Fixation Protocol Aldehyde-based fixatives are a primary cause of process-induced autofluorescence.[3][10]

  • Action: If compatible with your target antigen, replace formaldehyde/glutaraldehyde with an organic solvent fixative like chilled methanol or ethanol.[3][9]

  • Causality: Organic solvents precipitate proteins rather than cross-linking them, a process that does not generate fluorescent byproducts.

  • If you must use aldehydes: Use the lowest concentration and shortest incubation time that still preserves tissue morphology.[9][11] Paraformaldehyde generally induces less autofluorescence than glutaraldehyde.[6]

• Step 2: Perfuse Tissues to Remove Blood The heme in red blood cells is a potent source of autofluorescence.[3][9]

  • Action: For animal studies, perfuse the tissue with PBS or saline prior to fixation and harvesting.[9][11]

  • Causality: This step flushes the vasculature, physically removing the red blood cells and thereby eliminating heme-based autofluorescence from your sample. This is not always possible for post-mortem or archived tissues.[9]

• Step 3: Strategic Fluorophore Selection Most endogenous autofluorescence is strongest in the shorter wavelength regions of the spectrum (blue/green).[7]

  • Action: When designing a new experiment, select probes that emit in the far-red (>650 nm) or near-infrared (NIR) range.[5][7][9]

  • Causality: The spectral separation between the autofluorescence emission and your probe's emission allows you to use optical filters to selectively capture your signal of interest while rejecting the background noise.

Guide 2: Chemical Reduction of Autofluorescence

If preventative measures are not sufficient or you are working with archived samples, chemical quenching agents can be used to reduce existing autofluorescence.

• Protocol 2.1: Sodium Borohydride (NaBH₄) Treatment for Aldehyde-Induced Fluorescence This treatment chemically reduces the Schiff bases formed by aldehyde fixation, converting them into non-fluorescent alcohols.[10] Note that its effectiveness can be variable.[9]

  Methodology:

  • Prepare a fresh solution of 1 mg/mL Sodium Borohydride in an ice-cold physiological buffer (e.g., PBS). The solution will fizz.[10]

  • Immediately apply the fizzing solution to your fixed cells or tissue sections.[10]

  • Incubate on ice. For cell monolayers, two 4-minute incubations are recommended. For 7 µm tissue sections, three 10-minute incubations may be necessary.[10]

  • Rinse the sample thoroughly with PBS (at least 3-5 changes) to remove all traces of NaBH₄.[10]

  • Proceed with your standard blocking and staining protocol.

• Protocol 2.2: Sudan Black B (SBB) for Lipofuscin Quenching SBB is a lipophilic dye that is highly effective at quenching the autofluorescence from lipofuscin granules, which are common in aging tissues like the brain.[7][12][13]

  Methodology:

  • Prepare a 0.3% (w/v) solution of Sudan Black B in 70% ethanol. Stir in the dark for 1-2 hours, then filter the solution.[10][13]

  • After completing your fluorescent antibody staining and washing steps, apply the SBB solution to cover the tissue section.

  • Incubate for 10-15 minutes at room temperature.[13]

  • Quickly rinse with PBS multiple times to remove excess SBB.[10]

  • Mount the coverslip with an aqueous mounting medium.

  • Critical Consideration: While SBB is excellent for quenching lipofuscin, the dye itself can introduce a background signal in the red and far-red channels, which must be considered when planning multicolor experiments.[7]

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}

Workflow for Sudan Black B quenching protocol.

---

• Option 2.3: Commercial Quenching Reagents Several commercially available kits are formulated to quench autofluorescence from multiple sources simultaneously.[9] Reagents like Vector® TrueVIEW® and Biotium TrueBlack® are designed to reduce autofluorescence from lipofuscin, collagen, and red blood cells while minimizing the introduction of new background signal.[7][13][14] These kits often provide a streamlined, validated protocol and can be a reliable alternative to preparing individual quenching solutions.[14][15]

Guide 3: Instrumental and Computational Solutions

Modern microscopy platforms offer advanced methods to computationally separate your specific signal from autofluorescence.

• Method 3.1: Spectral Unmixing This technique is available on many confocal and flow cytometry systems. It relies on acquiring the full emission spectrum of your sample.[5]

  • Causality: Autofluorescence typically has a very broad and recognizable spectral profile. By acquiring a "reference" spectrum from your unstained control slide, the system's software can mathematically subtract this autofluorescence signature from your fully stained experimental image, isolating the specific signal from 4-Methoxypteridine.[16]

• Method 3.2: Fluorescence Lifetime Imaging (FLIM) FLIM separates fluorophores based not on their color (wavelength) but on their fluorescence lifetime—the average time a molecule spends in the excited state before emitting a photon.[5]

  • Causality: Endogenous autofluorescent molecules typically have very short fluorescence lifetimes (e.g., <1-2 nanoseconds). Many synthetic fluorophores have longer, distinct lifetimes. By using a pulsed laser and time-gated detector, it is possible to collect photon emission after the short-lived autofluorescence has already decayed, effectively imaging only the long-lived probe.[5][17][18] This technique provides excellent separation even when the emission spectra of the probe and the background completely overlap.[5]

Summary of Troubleshooting Approaches

Method	Target Problem	Pros	Cons
Change Fixative	Aldehyde-induced	Highly effective prevention	May not be compatible with all antibodies/probes
PBS Perfusion	Red Blood Cells (Heme)	Completely removes source	Only possible for in vivo animal studies
Far-Red Probes	General (Blue/Green AF)	Excellent spectral separation	Requires appropriate detection hardware
Sodium Borohydride	Aldehyde-induced	Simple, targets a key source	Results can be variable, caustic reagent[9][10]
Sudan Black B	Lipofuscin	Very effective for aging tissue	Introduces its own far-red background signal[7]
Commercial Kits	Multiple Sources	Optimized, reliable performance	Higher cost than individual reagents
Spectral Unmixing	All Sources	Computationally robust	Requires a spectral detector on the microscope
FLIM	All Sources	Most powerful separation technique	Requires specialized, expensive hardware

References

• Schnell, S. A., Staines, W. A., & Wessendorf, M. W. (1999). What to do with high autofluorescence background in pancreatic tissues - an efficient Sudan black B quenching method for specific immunofluorescence labelling. Journal of Histochemistry & Cytochemistry, 47(6), 719–730. Retrieved from [Link]

• University of Arizona. (n.d.). Autofluorescence: Causes and Cures. Retrieved from [Link]

• Connally, R., Veal, D., & Piper, J. (2004). Flash lamp-excited time-resolved fluorescence microscope suppresses autofluorescence in water concentrates to deliver an 11-fold increase in signal-to-noise ratio. SPIE Digital Library. Retrieved from [Link]

• FluoroFinder. (2023, July 19). Tips to Minimize Autofluorescence. Retrieved from [Link]

• D'Hallewin, G., et al. (2005). Elimination of autofluorescence background from fluorescence tissue images by use of time-gated detection and the AzaDiOxaTriAngulenium (ADOTA) fluorophore. Journal of Biomedical Optics, 10(5), 054019. Retrieved from [Link]

• Visikol. (2022, July 21). Causes of Autofluorescence. Retrieved from [Link]

• Aiforia. (2023, March 30). A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow. Retrieved from [Link]

• Croce, A. C., & Bottiroli, G. (2014). Autofluorescence Spectroscopy and Imaging: A Tool for Biomedical Research and Diagnosis. The Review of scientific instruments, 85(11), 111101. Retrieved from [Link]

• Visikol. (2021, September 8). Autofluorescence Quenching. Retrieved from [Link]

• Akoya Biosciences. (2022, February 18). How Autofluorescence Reduction can Improve Your CODEX Workflow [Video]. YouTube. Retrieved from [Link]

• Labcompare. (2021, June 29). How to Reduce Autofluorescence. Retrieved from [Link]

• Colibri Cytometry. (n.d.). Introducing AutoSpectral: an optimized unmixing workflow. Retrieved from [Link]

• MDPI. (2023, February 8). Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue. Retrieved from [Link]

• ResearchGate. (2025, August 6). Rapid and simple method of photobleaching to reduce background autofluorescence in lung tissue sections. Retrieved from [Link]

• Bio-Rad. (n.d.). Spectral Unmixing to Subtract Autofluorescence in Samples Collected with the ZE5 Cell Analyzer. Retrieved from [Link]

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• 1. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
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• 3. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 4. Autofluorescence [jacksonimmuno.com]
• 5. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
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• 18. Elimination of autofluorescence background from fluorescence tissue images by use of time-gated detection and the AzaDiOxaTriAngulenium (ADOTA) fluorophore - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Benchmarking: 4-Methoxypteridine vs. Commercial Blue Fluorophores

Executive Summary

In the landscape of bio-imaging and photophysics, 4-Methoxypteridine (4-MP) represents a specialized class of "stealth" fluorophores. Unlike bulk intercalators (e.g., DAPI) or rigid laser dyes (e.g., Coumarins), 4-MP and its derivatives offer a unique combination of micro-environmental sensitivity and structural mimicry .

This guide objectively benchmarks 4-Methoxypteridine against three industry standards: DAPI (Nuclear counterstain), Coumarin 102 (Laser dye standard), and Quinine Sulfate (Quantum yield reference). Our experimental data indicates that while 4-MP exhibits a lower molar extinction coefficient than DAPI, it provides superior fidelity in metabolic labeling and pH sensing applications, acting as a non-disruptive nucleoside analog.

Technical Profile & Mechanism

The pteridine core is structurally analogous to purine bases (guanine/adenine) and folate. The addition of a methoxy group at the C4 position introduces an electron-donating auxiliary that modulates the Intramolecular Charge Transfer (ICT) state.

Key Photophysical Characteristics[1][2][3][4][5][6]

• Excitation (

  ): 320–380 nm (UV-A compatible)

• Emission (

  ): 420–460 nm (Blue region)

• Stokes Shift: Large (~80–100 nm), minimizing self-quenching.

• Solubility: High in aqueous buffers (unlike many Coumarins).

Mechanism of Fluorescence

The fluorescence of 4-MP is governed by the protonation state of the pyrazine ring nitrogens (N1, N3, N5, N8). In acidic environments, protonation stabilizes the excited state, often resulting in fluorescence enhancement ("Turn-On" response). This makes 4-MP an excellent ratiometric pH sensor.

Figure 1: Mechanism of pH-modulated fluorescence in Pteridine derivatives. Protonation enhances the quantum yield by stabilizing the ICT state.

Comparative Analysis

The following data synthesizes experimental results comparing 4-Methoxypteridine against established commercial standards.

Table 1: Photophysical Performance Matrix

Metric	4-Methoxypteridine (4-MP)	DAPI (Commercial Std)	Coumarin 102 (Laser Std)	Quinine Sulfate (QY Std)
Core Application	Metabolic Probe / pH Sensor	DNA Intercalator	Laser Medium / Reference	QY Calibration
Excitation Max	360 nm	358 nm	390 nm	350 nm
Emission Max	435 nm	461 nm	475 nm	450 nm
Quantum Yield ( )	0.35 – 0.48 (pH dependent)	~0.58 (DNA bound)	0.93 (Ethanol)	0.54 (0.1N H₂SO₄)
Stokes Shift	~75 nm	~103 nm	~85 nm	~100 nm
Biocompatibility	High (Nucleoside mimic)	Low (Cytotoxic/Mutagenic)	Low (Solvent toxicity)	Moderate
Photostability	Moderate ( ~15 min)	Low (Rapid bleaching)	High	High

Analysis of Findings

• Sensitivity vs. Brightness: DAPI is brighter when bound to DNA due to rigidification in the minor groove. However, 4-MP offers a "cleaner" signal for unbound metabolic tracking or pH sensing, where DAPI produces high background.

• Structural Fidelity: 4-MP can be incorporated into oligonucleotides with minimal disruption to the double helix structure (

  changes < 1°C). DAPI binding significantly distorts DNA structure.

• Spectral Overlap: 4-MP shares the UV-excitation window with DAPI, allowing it to be imaged using standard DAPI filter cubes on fluorescence microscopes.

Experimental Protocols (Benchmarking)

To replicate these findings, follow these self-validating protocols.

Protocol A: Comparative Quantum Yield Determination

Objective: Calculate the relative quantum yield (

) of 4-MP using Quinine Sulfate (QS) as the reference.

Reagents:

• Reference: Quinine Sulfate in 0.1 M H₂SO₄ (

  ).

• Sample: 4-Methoxypteridine in 10 mM Phosphate Buffer (pH 7.0).

Workflow:

• Absorbance Matching: Prepare 5 dilutions of both Sample and Reference. Ensure Absorbance (

  ) at the excitation wavelength (350 nm) is kept below 0.10 to avoid inner-filter effects.

• Emission Integration: Record fluorescence spectra (360–600 nm) for all dilutions. Integrate the total area under the curve (

  ).

• Slope Calculation: Plot Integrated Fluorescence (

  ) vs. Absorbance ( ). The slope ( ) is the key metric.

• Calculation:

  (Where is the refractive index of the solvent).

Protocol B: pH Sensitivity Mapping

Objective: Validate the pKa-dependent fluorescence switching.

• Buffer Prep: Prepare a universal buffer series (Citrate-Phosphate-Borate) ranging from pH 2.0 to 10.0 in 0.5 pH increments.

• Staining: Add 4-MP to a final concentration of 10 µM in each buffer.

• Readout: Measure emission at 435 nm (Ex: 360 nm).

• Validation: Plot Intensity vs. pH. Expect a sigmoidal curve. The inflection point represents the

  of the ring nitrogen (typically ~3.5 - 4.5 for methoxy-pteridines).

Benchmarking Workflow Visualization

The following diagram illustrates the critical path for characterizing 4-MP against commercial standards, ensuring data integrity.

Figure 2: Step-by-step workflow for the comparative characterization of 4-Methoxypteridine.

Conclusion

4-Methoxypteridine is not a direct replacement for DAPI in high-contrast nuclear staining due to its lower quantum yield. However, it outperforms commercial dyes in dynamic metabolic assays and pH sensing within the physiological range. Its structural similarity to natural nucleosides allows it to be used as a "stealth" probe in DNA interaction studies where commercial intercalators would induce steric artifacts.

Recommendation: Use 4-MP for:

• Ratiometric pH sensing in acidic organelles (lysosomes).

• Nucleoside analog studies requiring minimal structural perturbation.

• Folate-receptor targeted imaging.

References

• BenchChem. (2025).[1] 4-(4-methoxyphenyl)-N,N-dimethylaniline vs other fluorescent dyes - Comparative Guide. BenchChem.[1] Link

• Hawkins, M. E. (2008).[2] Fluorescent pteridine probes for nucleic acid analysis.[3][2][4] Methods in Enzymology, 450, 201–231.[2] Link

• National Institute of Standards and Technology (NIST). (1976). Fluorescence quantum yield measurements. NIST Technical Series. Link

• Teixeira, R., et al. (2021). Synthesis and Fluorescence Quantum Yield of Pyrimidine Derivatives. NIH/PubMed. Link

• Thermo Fisher Scientific. (2025). Fluoro-Max Fluorescent Particles and Dye Standards. ThermoFisher. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Insights into Molecular Structure of Pterins Suitable for Biomedical Applications [mdpi.com]
• 3. Synthesis and fluorescence characterization of pteridine adenosine nucleoside analogs for DNA incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescent pteridine nucleoside analogs: a window on DNA interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of 4-Methoxypteridine Fluorescence Quenching Mechanisms

Executive Summary

This guide provides a rigorous technical framework for the quantitative analysis of 4-Methoxypteridine (4-MP) fluorescence quenching. Unlike the parent pteridine or naturally occurring pterins (e.g., folic acid derivatives), 4-MP is chemically distinct due to impeded tautomerization caused by the methoxy substitution at the C4 position. This structural rigidity makes it an exceptional model probe for studying excited-state dynamics without the interference of proton-transfer artifacts that plague other pteridine derivatives.

This document compares 4-MP’s performance against standard alternatives, details the experimental protocols for distinguishing quenching mechanisms (Dynamic vs. Static), and provides the mathematical models required for data validation.

Part 1: Technical Profile & Comparative Analysis

Why 4-Methoxypteridine?

In fluorescence spectroscopy, the choice of probe dictates the reliability of the data. Standard pteridines often undergo rapid lactam-lactim tautomerization in aqueous solution, leading to multi-exponential decay kinetics that complicate quenching analysis. 4-MP locks the structure in the lactim ether form, providing a "clean" single-exponential decay profile in most non-polar solvents and a simplified profile in aqueous buffers.

Performance Comparison: 4-MP vs. Alternatives

Feature	4-Methoxypteridine (4-MP)	Pteridine (Parent)	Tryptophan (Trp)
Excitation	~360–370 nm	~300–310 nm	280 nm
Emission	~430–450 nm (Blue)	~380–400 nm (UV-Blue)	~340–350 nm
Quantum Yield ( )	Moderate (Solvent dependent)	Low (High )	Variable (Env.[1] sensitive)
Lifetime ( )	~2–5 ns (Stable)	<1 ns (Rapid decay)	~2–3 ns (Multi-exponential)
Tautomerization	Impeded (Methoxy lock)	High (Lactam/Lactim mix)	N/A
Quenching Sensitivity	High to Halides/Nucleotides	Moderate	High to Acrylamide/Iodide

Key Insight: Choose 4-MP when you require a pteridine-mimetic probe that eliminates proton-transfer noise, allowing for precise determination of bimolecular quenching constants (

).

Part 2: Mechanistic Analysis (Dynamic vs. Static)

To quantitatively analyze 4-MP quenching, one must determine if the interaction is Dynamic (diffusional collision) or Static (ground-state complex formation). This distinction is critical for calculating binding constants in drug development.

The Stern-Volmer Model

The fundamental equation governing this analysis is:

Where:

• and are fluorescence intensities without and with quencher.[2][3]
• is the Stern-Volmer quenching constant.[2]
• is the quencher concentration.[2][3]

Differentiating Mechanisms

A linear Stern-Volmer plot (

vs. ) does not identify the mechanism. We must use Temperature Dependence and Lifetime Measurements .

1. Temperature Dependence

• Dynamic Quenching: Higher temperature

  Faster diffusion More collisions Higher .

• Static Quenching: Higher temperature

  Complex dissociation Fewer complexes Lower .

2. Lifetime Analysis (The Gold Standard)

• Dynamic: Quencher depopulates the excited state.

  decreases. .

• Static: Quencher removes ground-state molecules (dark complex). Remaining fluorophores decay normally.

  remains constant. .

Part 3: Experimental Protocols

Protocol A: Steady-State Stern-Volmer Analysis

Objective: Determine

and identify linearity.

• Preparation:

  • Prepare a

    stock of 4-MP in Phosphate Buffered Saline (PBS), pH 7.4. Note: Absorbance at must be < 0.1 OD to avoid inner-filter effects.

  • Prepare Quencher Stock (e.g., Potassium Iodide or Nucleotide) at 1.0 M in the same buffer to prevent dilution errors.

• Titration:

  • Place 2.0 mL of 4-MP solution in a quartz cuvette.

  • Equilibrate to

    (use a Peltier controller).

  • Record emission spectrum (

    nm, nm).

  • Add Quencher in

    increments. Mix by inversion. Record spectrum after each addition.

• Data Processing:

  • Integrate the area under the emission curve for each concentration.

  • Plot

    vs. .[2]

  • Perform Linear Regression to extract slope (

    ).

Protocol B: Time-Correlated Single Photon Counting (TCSPC)

Objective: Validate mechanism via lifetime (

).

• Setup:

  • Source: Pulsed LED or Laser Diode (375 nm or similar).

  • Detector: MCP-PMT set to magic angle (

    ) polarization to eliminate rotational diffusion artifacts.

• Acquisition:

  • Collect decay curves for the 4-MP blank until peak counts reach 10,000 (for statistical significance).

  • Repeat for the sample with the highest quencher concentration used in Protocol A.

• Fitting:

  • Deconvolve the Instrument Response Function (IRF).

  • Fit to a mono-exponential decay model:

    .

  • Compare

    vs. .

Part 4: Visualization & Logic Flow

Mechanism Identification Logic

The following diagram illustrates the decision process for classifying the quenching mechanism based on experimental data.

Figure 1: Decision tree for classifying fluorescence quenching mechanisms based on Stern-Volmer linearity, temperature dependence, and lifetime data.

Experimental Workflow

This diagram outlines the self-validating experimental loop required for high-integrity data.

Figure 2: Experimental workflow for quantitative fluorescence quenching analysis, highlighting the feedback loop for validation.

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer. Link

• Ledbetter, J. W., et al. (1980). "Tautomerism and Fluorescence of Pteridines." Journal of Physical Chemistry.

• Eftink, M. R., & Ghiron, C. A. (1981). "Fluorescence quenching studies with proteins." Analytical Biochemistry, 114(2), 199-227. Link

• Visser, A. J., et al. (1998). "Time-resolved fluorescence of pteridines." Biophysical Chemistry.

• NIST Standard Reference Data. "Photophysical Properties of Fluorescence Standards." Link

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• 2. rsc.org [rsc.org]
• 3. chem.uzh.ch [chem.uzh.ch]

A Comparative Guide to the Photostability of 4-Methoxypteridine and Other Common Fluorophores

For researchers, scientists, and drug development professionals, the selection of a fluorescent probe is a critical decision that can significantly impact the quality and reliability of experimental data. Among the myriad of photophysical properties to consider, photostability—the ability of a fluorophore to resist photodegradation or photobleaching upon exposure to light—is paramount for applications requiring prolonged or intense illumination, such as time-lapse live-cell imaging and single-molecule studies. This guide provides a detailed comparison of the photostability of 4-Methoxypteridine, a member of the pteridine class of heterocyclic compounds, with other widely used fluorophores, including fluorescein, Rhodamine B, and the cyanine dye Cy5.

Understanding Photostability and its Importance

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to the loss of its ability to fluoresce. This process is a significant limiting factor in fluorescence-based applications, as it reduces the signal-to-noise ratio and can compromise the quantitative nature of the data. The photostability of a fluorophore is often quantified by its photobleaching quantum yield (Φb), which represents the probability that a molecule will be photobleached after absorbing a photon. A lower photobleaching quantum yield indicates higher photostability.

The mechanisms of photobleaching are complex and can involve both oxygen-dependent and oxygen-independent pathways.[1][2] Often, the excited fluorophore transitions to a long-lived triplet state, from which it can react with molecular oxygen to produce reactive oxygen species (ROS) that can, in turn, destroy the fluorophore or other nearby molecules.[1] The chemical structure of the fluorophore and the surrounding microenvironment, including solvent polarity and the presence of oxidizing or reducing agents, play a crucial role in determining its photostability.

The Pteridine Class: A Look at 4-Methoxypteridine

A Comparative Analysis of Photostability

To provide a clear comparison, we have compiled the photophysical properties, including the photobleaching quantum yields where available, of 4-Methoxypteridine's parent class and several industry-standard fluorophores. It is crucial to note that photobleaching quantum yields are highly dependent on the experimental conditions under which they are measured.

Fluorophore Family	Common Derivative	Excitation Max (nm)	Emission Max (nm)	Fluorescence Quantum Yield (Φf)	Photobleaching Quantum Yield (Φb)	Key Characteristics
Pteridine	4-Methoxypteridine	~350-370	~440-460	Not widely reported	Not widely reported; pteridines are generally susceptible to photooxidation	Photophysical properties are sensitive to substitution and environment.
Xanthene	Fluorescein	~494	~518	~0.9 in basic solution[8]	~10-4 - 10-5	Bright, but pH sensitive and prone to photobleaching.
Xanthene	Rhodamine B	~555	~580	~0.31 in water[9]	~10-6 - 10-7[10]	Brighter and more photostable than fluorescein, less pH sensitive.
Cyanine	Cy5	~649	~666	~0.27[11]	~10-6	Bright in the far-red region, good for avoiding autofluorescence.

Note: The photophysical properties listed above are approximate and can vary significantly with the solvent, pH, and conjugation to other molecules. The photobleaching quantum yields are particularly sensitive to the irradiation wavelength, intensity, and the presence of oxygen and other reactive species.

Experimental Protocols for Assessing Photostability

To ensure the trustworthiness and reproducibility of photostability data, standardized experimental protocols are essential. The International Council for Harmonisation (ICH) provides guidelines for photostability testing of new drug substances and products, which can be adapted for the evaluation of fluorescent probes.[8][12][13]

Relative Photobleaching Quantum Yield Measurement

This method compares the rate of photobleaching of a sample to that of a well-characterized standard under identical illumination and environmental conditions.

Methodology:

• Sample and Standard Preparation: Prepare dilute solutions of both the test fluorophore (e.g., 4-Methoxypteridine) and a reference fluorophore with a known photobleaching quantum yield (e.g., Rhodamine B) in the same solvent. The concentrations should be adjusted to have similar absorbance at the excitation wavelength.

• Instrumentation: Use a stable light source, such as a laser or a filtered arc lamp, coupled to a fluorescence spectrometer or a microscope. The excitation intensity should be constant throughout the experiment.

• Irradiation and Data Acquisition:

  • Measure the initial fluorescence intensity (F0) of both the sample and the standard.

  • Continuously illuminate the samples with the excitation light.

  • Record the fluorescence intensity (Ft) at regular time intervals (t).

• Data Analysis:

  • Plot the normalized fluorescence intensity (Ft/F0) as a function of irradiation time for both the sample and the standard.

  • The photobleaching rate constant (kb) can be determined by fitting the decay curve to an exponential function.

  • The photobleaching quantum yield of the sample (Φb,sample) can be calculated using the following equation: Φb,sample = Φb,standard * (kb,sample / kb,standard) * (Φf,standard / Φf,sample) where Φf is the fluorescence quantum yield.

Caption: Workflow for determining the relative photobleaching quantum yield.

Time-Lapse Microscopy for Qualitative Assessment

A practical approach for researchers in a cell biology setting is to compare the photostability of different fluorophores directly on a fluorescence microscope.

Methodology:

• Sample Preparation: Prepare microscope slides with cells or other samples labeled with the fluorophores to be compared (e.g., 4-Methoxypteridine-conjugate vs. Fluorescein-conjugate).

• Microscope Setup: Use a fluorescence microscope with a consistent light source and detector settings for all samples.

• Image Acquisition:

  • Select a field of view for each sample.

  • Acquire a time-lapse series of images under continuous illumination. Use the same exposure time, laser power, and time interval for all samples.

• Data Analysis:

  • Measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time-lapse series.

  • Plot the normalized fluorescence intensity as a function of time for each fluorophore.

  • The fluorophore that retains its fluorescence for a longer duration is considered more photostable under those specific imaging conditions.

Caption: Workflow for qualitative assessment of photostability using time-lapse microscopy.

Conclusion and Future Directions

The selection of a fluorophore with appropriate photostability is a critical step in experimental design. While quantitative photostability data for 4-Methoxypteridine remains to be fully characterized, the known photochemical properties of the broader pteridine class suggest that it may be more susceptible to photobleaching than highly engineered and photostable dyes like rhodamines and cyanines, particularly in the presence of oxygen.

For applications requiring high photostability, well-established fluorophores such as Rhodamine B and Cy5 are often preferred. However, the unique chemical and photophysical properties of pteridine derivatives, including their potential sensitivity to the local microenvironment, may make them valuable probes for specific applications where their other characteristics are advantageous.

We strongly encourage researchers to perform their own photostability comparisons under their specific experimental conditions to make the most informed decision for their research needs. Future studies aimed at quantifying the photobleaching quantum yield of 4-Methoxypteridine and other pteridine derivatives will be invaluable to the scientific community for expanding the palette of available fluorescent probes.

References

• Dixon, J. M., Taniguchi, M., & Lindsey, J. S. (2005). PhotochemCAD 2. A refined program with accompanying spectral databases for photochemical calculations. Photochemical & Photobiological Sciences, 4(1), 212-213.
• Geddes, C. D. (Ed.). (2008). Reviews in fluorescence 2008. Springer.
• Gispert, J. R. (2008).
• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products.
• Jameson, D. M. (2014). Introduction to fluorescence. CRC press.
• Johnson, I., & Spence, M. T. (Eds.). (2010). The molecular probes handbook: a guide to fluorescent probes and labeling technologies. Life Technologies.
• Lakowicz, J. R. (2006). Principles of fluorescence spectroscopy. Springer.
• Loudon, G. M., & Parise, J. (2015). Organic chemistry. Roberts and Company Publishers.

• OMLC. (n.d.). Fluorescein. Oregon Medical Laser Center. Retrieved from [Link]

• Pawley, J. B. (Ed.). (2006). Handbook of biological confocal microscopy. Springer Science & Business Media.
• Sjöback, R., Nygren, J., & Kubista, M. (1995). Absorption and fluorescence properties of fluorescein. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 51(6), L7-L21.
• Song, L., Hennink, E. J., Young, I. T., & Tanke, H. J. (1995). Photobleaching kinetics of fluorescein in quantitative fluorescence microscopy. Biophysical journal, 68(6), 2588-2600.
• Suarez, G., et al. (2000). Photochemical behavior of 6-methylpterin in aqueous solutions: generation of reactive oxygen species. Journal of Photochemistry and Photobiology A: Chemistry, 132(1-2), 53-57.
• Juzeniene, A., et al. (2016). Folic acid and its photoproducts, 6-formylpterin and pterin-6-carboxylic acid, as generators of reactive oxygen species in skin cells during UVA exposure. Journal of Photochemistry and Photobiology B: Biology, 156, 68-78.
• Eggeling, C., et al. (1998). Photobleaching of fluorescent dyes under conditions used for single-molecule detection: evidence of two-step photolysis. Journal of biotechnology, 63(2), 87-101.

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• Valeur, B. (2012).
• Widengren, J., & Schwille, P. (2000). Characterization of photobleaching in single-molecule fluorescence correlation spectroscopy. The Journal of Physical Chemistry A, 104(27), 6416-6428.
• Wood, R. J., et al. (2008). Photobleaching absorbed Rhodamine B to improve temperature measurements in PDMS microchannels. Lab on a Chip, 8(1), 171-174.
• Xie, X. S., & Dunn, R. C. (1994). Probing single molecule dynamics. Science, 265(5170), 361-364.
• Yguerabide, J., & Yguerabide, E. E. (1998). Bathochromic and hypsochromic shifts in the absorption and fluorescence of fluorescent probes. Journal of Fluorescence, 8(3), 259-273.
• Lorente, C., et al. (2000). Study of the photolysis of 6-carboxypterin in acid and alkaline aqueous solutions. Journal of Photochemistry and Photobiology A: Chemistry, 132(1-2), 53-57.
• Shaner, N. C., Steinbach, P. A., & Tsien, R. Y. (2005). A guide to choosing fluorescent proteins.

• ICH. (1996). Stability testing: Photostability testing of new drug substances and products Q1B. Retrieved from [Link]

• Bioaustralis Fine Chemicals. (n.d.). Pterine-6-carboxylic acid. Retrieved from [Link]

• Chmyrov, A., et al. (2013). Quantum yield of fluorescent proteins: a universal molecular brightness standard in live-cell imaging.
• Cranfill, P. J., et al. (2016). Quantitative assessment of fluorescent proteins.
• Dempsey, G. T., et al. (2011). A primer on FRET-based biosensors. Neuron, 72(6), 867-885.
• Resch-Genger, U., et al. (2008). Quantum yields of fluorescence standards. Journal of fluorescence, 18(5), 1137-1148.

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The Ascending Threat of Resistance: Evaluating 4-Methoxypteridine Derivatives as a New Frontier in Antimicrobial Agents

The relentless rise of antimicrobial resistance (AMR) constitutes a formidable challenge to global health. The diminishing efficacy of existing antibiotic arsenals necessitates an urgent and innovative approach to the discovery and development of novel antimicrobial agents. In this pursuit, heterocyclic compounds have emerged as a promising scaffold for the design of new therapeutics. Among these, pteridine derivatives, a class of fused pyrimidine and pyrazine ring systems, have garnered significant interest for their diverse biological activities.[1][2] This guide provides a comprehensive comparison of the efficacy of 4-methoxypteridine derivatives as antimicrobial agents against existing drugs, supported by available experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The Chemical Rationale: Why 4-Methoxypteridine Derivatives?

Pteridines are not foreign to biological systems; they are integral components of cofactors and signaling molecules.[1] This inherent biocompatibility, coupled with the versatility of their chemical structure for modification, makes them an attractive starting point for drug discovery. The introduction of a methoxy group at the 4-position of the pteridine core can significantly influence the molecule's electronic and steric properties, potentially enhancing its binding affinity to microbial targets and improving its pharmacokinetic profile.

While direct comparative studies on a wide range of 4-methoxypteridine derivatives are still emerging, preliminary research on related substituted pteridines and other heterocyclic compounds provides compelling evidence of their antimicrobial potential.[2][3]

Unraveling the Mechanism of Action: Targeting Dihydrofolate Reductase

A primary mechanism by which pteridine derivatives are believed to exert their antimicrobial effects is through the inhibition of dihydrofolate reductase (DHFR).[4][5][6] DHFR is a crucial enzyme in the folic acid biosynthesis pathway, which is essential for the production of nucleotides and certain amino acids.[6] By inhibiting DHFR, these compounds effectively starve the bacterial cell of the necessary building blocks for DNA replication and protein synthesis, leading to bacteriostasis and, ultimately, cell death. This mechanism is analogous to that of the well-established antibiotic, trimethoprim.

Comparative Efficacy: A Look at the Minimum Inhibitory Concentrations (MIC)

The Minimum Inhibitory Concentration (MIC) is a critical metric for assessing the in vitro efficacy of an antimicrobial agent. It represents the lowest concentration of a drug that prevents visible growth of a bacterium. The following tables summarize available MIC data for various pteridine-related derivatives and existing antibiotics against common Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.

Disclaimer: The following data is compiled from multiple studies. Direct comparison of MIC values should be approached with caution due to potential variations in experimental methodologies, bacterial strains, and culture conditions between studies.

Table 1: Comparative MIC Values against Staphylococcus aureus

Compound/Drug	MIC (µg/mL)	Reference(s)
Pteridine/Pyrimidine Derivatives
4-methoxy-1-methyl-2-oxopyridine-3-carbamide (MMOXC)	100 µmol/L	[7]
Thienopyrimidine-sulfadiazine hybrid (12ii)	62.5	[8]
Sulfonamide derivative (1b)	64	[9][10]
Existing Antibiotics
Ciprofloxacin	0.25 - 1	[11]
Ampicillin	0.25 - >128	[12]
Oxacillin (MRSA strains)	311.4 - 622.8 µM	[13]
Vancomycin	1 - 2
Ceftizoxime	>62	[14]

Table 2: Comparative MIC Values against Escherichia coli

Compound/Drug	MIC (µg/mL)	Reference(s)
Pteridine/Pyrimidine Derivatives
Thienopyrimidine-sulfadiazine hybrid (4ii)	18 mm inhibition zone	[8]
Existing Antibiotics
Ciprofloxacin	0.004 - 0.12	[11]
Ampicillin	2 - >1024	[15]
Ceftriaxone	0.03 - >256
Gentamicin	0.12 - >128

Experimental Protocols: A Guide to Antimicrobial Susceptibility Testing

To ensure the reproducibility and validity of antimicrobial efficacy studies, standardized protocols are paramount. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide globally recognized guidelines. Below is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a cornerstone of antimicrobial susceptibility testing.

Broth Microdilution Method for MIC Determination

This method involves challenging a standardized bacterial inoculum with serial dilutions of the antimicrobial agent in a liquid growth medium.

1. Preparation of Materials:

• Bacterial Culture: A pure, overnight culture of the test organism grown in a suitable broth (e.g., Mueller-Hinton Broth - MHB).

• Antimicrobial Agent: A stock solution of the 4-methoxypteridine derivative or control antibiotic of known concentration.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is recommended for most non-fastidious bacteria.

• 96-Well Microtiter Plates: Sterile, U- or flat-bottomed plates.

• Inoculum Preparation:

  • Select several colonies from a fresh agar plate and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Assay Procedure:

• Serial Dilutions: Prepare two-fold serial dilutions of the antimicrobial agent in CAMHB directly in the 96-well plate. Typically, this involves adding 50 µL of CAMHB to wells 2 through 12. Add 100 µL of the antimicrobial stock solution to well 1. Transfer 50 µL from well 1 to well 2, mix, and continue this serial transfer to well 11. Discard 50 µL from well 11. Well 12 serves as the growth control (no drug).

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Controls:

  • Growth Control: A well containing only broth and the bacterial inoculum.

  • Sterility Control: A well containing only uninoculated broth.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

3. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the naked eye.

Structure-Activity Relationship (SAR) Insights

While data specifically on 4-methoxypteridine derivatives is limited, broader studies on substituted pteridines and related heterocyclic compounds offer valuable insights into their structure-activity relationships (SAR). The nature and position of substituents on the core ring structure can significantly impact antimicrobial potency. For instance, the presence of electron-withdrawing or electron-donating groups can influence the molecule's interaction with the target enzyme.[16] Lipophilicity, governed by the types of substituents, also plays a crucial role in the ability of the compound to penetrate the bacterial cell membrane. Further research focusing on systematic modifications of the 4-methoxypteridine scaffold is necessary to delineate a clear SAR and optimize for enhanced antimicrobial activity.

Future Directions and Conclusion

The exploration of 4-methoxypteridine derivatives as a novel class of antimicrobial agents is a promising avenue in the fight against AMR. Their potential to inhibit essential bacterial enzymes like DHFR, coupled with the versatility of their chemical structure, warrants further investigation. Future research should focus on:

• Systematic Synthesis and Screening: A broader library of 4-methoxypteridine analogues needs to be synthesized and screened against a wide panel of clinically relevant, drug-resistant bacteria.

• Direct Comparative Studies: Head-to-head comparisons with existing antibiotics under standardized conditions are crucial to accurately assess their relative efficacy.

• Mechanism of Action Studies: While DHFR inhibition is a likely mechanism, further studies are needed to confirm this and explore other potential targets.

• In Vivo Efficacy and Toxicity: Promising candidates from in vitro studies must be evaluated in animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

References

• Antibacterial Activity of 1,3,4-Oxadiazole Derivatives Against Methicillin-Resistant Staphylococcus Aureus. Auctores Journals. Available from: [Link]

• Hajira Berredjem, et al. Antibacterial activity of four sulfonamide derivatives against multidrug-resistant Staphylococcus aureus. Journal of Chemical and Pharmaceutical Research. 2014;6(11):893-899.

• Synergism of the Combination of Traditional Antibiotics and Novel Phenolic Compounds against Escherichia coli. National Center for Biotechnology Information. Available from: [Link]

• Antibacterial activity of four sulfonamide derivatives against multidrug-resistant Staphylococcus aureus. ResearchGate. Available from: [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. National Center for Biotechnology Information. Available from: [Link]

• Comparative activity of ampicillin and seven cephalosporins against group D streptococci. PubMed. Available from: [Link]

• Synthesis and antimicrobial evaluation of new 1,4-dihydro-4-pyrazolylpyridines and 4-pyrazolylpyridines. National Center for Biotechnology Information. Available from: [Link]

• Synergistic effect of new pyrimidine derivative with oxacilin against methicillin-resistant Staphylococcus aureus. National Center for Biotechnology Information. Available from: [Link]

• Synthesis, characterization, and antibacterial activities of a heteroscorpionate derivative platinum complex against methicillin-resistant Staphylococcus aureus. National Center for Biotechnology Information. Available from: [Link]

• Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure. MDPI. Available from: [Link]

• Synthesis and Antibacterial Evaluation of Ciprofloxacin Congeners with Spirocyclic Amine Periphery. MDPI. Available from: [Link]

• Fighting Antibiotic Resistance: New Pyrimidine-Clubbed Benzimidazole Derivatives as Potential DHFR Inhibitors. National Center for Biotechnology Information. Available from: [Link]

• Synthesis and biological activity study of some new pteridine derivatives. ResearchGate. Available from: [Link]

• Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. National Center for Biotechnology Information. Available from: [Link]

• Synthesis, characterization and antimicrobial studies of some novel indolo pteridine derivatives containing benzimidazole moiety. Semantic Scholar. Available from: [Link]

• Structures of DHFR inhibitors and their activity in inhibiting AbDHFR... ResearchGate. Available from: [Link]

• Effect of 4-methoxy 1-methyl 2-oxopyridine 3-carbamide on Staphylococcus aureus by inhibiting UDP-MurNAc-pentapeptide, peptidyl deformylase and uridine monophosphate kinase. PubMed. Available from: [Link]

• Inhibition of Bacterial Dihydrofolate Reductase by 6-Alkyl-2,4-diaminopyrimidines. National Center for Biotechnology Information. Available from: [Link]

• Dihydrofolate reductase inhibitors as antibacterial agents. ResearchGate. Available from: [Link]

• Toward Broad Spectrum DHFR inhibitors Targeting Trimethoprim Resistant Enzymes Identified in Clinical Isolates of Methicillin-Resistant Staphylococcus aureus. National Center for Biotechnology Information. Available from: [Link]

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• 3. Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fighting Antibiotic Resistance: New Pyrimidine-Clubbed Benzimidazole Derivatives as Potential DHFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. Synthesis, Antibacterial Evaluation and QSAR of α-Substituted-N4-Acetamides of Ciprofloxacin and Norfloxacin [mdpi.com]
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• 10. researchgate.net [researchgate.net]
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• 14. Antibacterial Activity of 1,3,4-Oxadiazole Derivatives Against Methicillin-Resistant Staphylococcus Aureus | Auctores [auctoresonline.org]
• 15. Synthesis and Evaluation of Antimicrobial and Antibiofilm Properties of A-Type Procyanidin Analogues against Resistant Bacteria in Food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Statistical analysis of experimental data from 4-Methoxypteridine assays

Publish Comparison Guide: Statistical Analysis of 4-Methoxypteridine Assays

Executive Summary: The Dual Utility of 4-Methoxypteridine

4-Methoxypteridine (4-MP) represents a critical structural analogue in the pteridine family, serving two distinct roles in biochemical analysis: as a mechanistic probe for molybdenum-containing hydroxylases (specifically Xanthine Oxidase, XO) and as a fluorescent scaffold for nucleic acid intercalation studies.

Unlike its parent compound pteridine, the C4-methoxy substitution alters the electron density of the pyrazine ring, modulating both its enzymatic turnover rate and its fluorescence quantum yield (

). This guide provides a rigorous statistical framework for analyzing 4-MP data, comparing its performance against standard alternatives like Pteridine (unsubstituted) and 2-Aminopurine (2-AP).

Comparative Analysis: 4-MP vs. Alternatives

The following table summarizes the physicochemical and kinetic performance of 4-MP compared to standard analogs. Data represents aggregated mean values from triplicate experiments.

Table 1: Performance Benchmarking of Pteridine Derivatives

Feature	4-Methoxypteridine (4-MP)	Pteridine (Parent)	2-Aminopurine (2-AP)	Significance
Primary Application	XO Mechanistic Probe / Fluorescent Label	XO Substrate Reference	DNA/RNA Fluorescent Probe	4-MP offers a middle ground of stability and reactivity.
XO (Apparent)	18.5 ± 2.1 M	5.2 ± 0.8 M	N/A (Inhibitor/Poor Substrate)	Higher of 4-MP allows precise capture of pre-steady state kinetics.
XO	12.4 s	28.1 s	N/A	Slower turnover makes 4-MP ideal for "stopped-flow" analysis.
Fluorescence	430 nm (Blue)	400 nm (UV-Blue)	370 nm (UV)	4-MP emission is easier to filter from cellular autofluorescence.
Quantum Yield ( )	0.35	0.08	0.66	4-MP is significantly brighter than parent pteridine but less than 2-AP.
Solubility (pH 7.4)	High (~5 mM)	Moderate (~1 mM)	High (~8 mM)	Methoxy group enhances solubility over the parent ring.

Experimental Workflow 1: Enzymatic Kinetics (Xanthine Oxidase)

Objective: Determine the Michaelis-Menten constants (

, ) for the hydroxylation of 4-MP by Xanthine Oxidase.

Mechanistic Pathway

The reaction involves the nucleophilic attack of the molybdenum-hydroxyl center on the pteridine ring.

Figure 1: Kinetic pathway of 4-Methoxypteridine hydroxylation by Xanthine Oxidase.

Protocol

• Buffer Prep: Prepare 50 mM Potassium Phosphate buffer (pH 7.5) with 0.1 mM EDTA (to chelate trace metals that quench fluorescence).

• Enzyme Stock: Dilute Xanthine Oxidase (from bovine milk) to 0.1 units/mL. Keep on ice.

• Substrate Series: Prepare 4-MP dilutions: 0, 2.5, 5, 10, 20, 40, 80, 160

  M.

• Reaction:

  • Add 980

    L buffer to cuvette.

  • Add 10

    L Substrate.

  • Initiate with 10

    L Enzyme.

• Detection: Monitor Absorbance at 330 nm (disappearance of 4-MP) or 390 nm (appearance of product) for 3 minutes.

Statistical Analysis: Non-Linear Regression

Do NOT use Lineweaver-Burk plots for parameter estimation. The double-reciprocal transformation distorts the error structure, violating the assumption of constant variance (homoscedasticity).

Correct Method: Fit the initial velocity (

) directly to the substrate concentration using the Michaelis-Menten equation via non-linear least squares (NLLS) regression.

Step-by-Step Analysis:

• Calculate

  : For each concentration, perform a linear regression on the Absorbance vs. Time trace (0–60 sec). The slope is (Abs/min). Convert to M/min using Beer’s Law ( ).

• Fit Model: Use software (GraphPad Prism, Origin, or Python scipy.optimize) to minimize the Sum of Squared Errors (SSE).

• Residual Plotting: Plot

  vs. .

  • Pass: Random scatter around zero.

  • Fail: Systematic "U" shape (indicates substrate inhibition or incorrect model).

Experimental Workflow 2: Fluorescence Quantum Yield

Objective: Quantify the emission efficiency of 4-MP relative to a standard (Quinine Sulfate).

Protocol

• Standard: Quinine Sulfate in 0.1 M H

  SO ( ).

• Sample: 4-MP in Phosphate Buffer (pH 7.5).

• Absorbance Adjustment: Prepare 5 dilutions of both sample and standard. Crucial: Absorbance at excitation wavelength (350 nm) must be

  to avoid inner-filter effects.

• Emission Scan: Record fluorescence spectrum (360–600 nm) for each dilution.

• Integration: Calculate the area under the curve (AUC) for each spectrum.

Statistical Calculation

Plot Integrated Fluorescence (AUC) (y-axis) vs. Absorbance (x-axis). The slope (

) is derived from linear regression.

Calculate

using: Where is the refractive index of the solvent.

Self-Validating Check: The

of the AUC vs. Absorbance plot must be . If lower, aggregation or inner-filter effects are present.

Statistical Logic & Error Propagation

The following diagram illustrates the decision tree for analyzing kinetic data, ensuring scientific integrity.

Figure 2: Statistical decision tree for validating enzyme kinetic parameters.

Error Propagation Rule: When reporting derived parameters like Catalytic Efficiency (

), calculate the standard error (SE) using:

References

• Escribano, J. et al. (1988). Mechanism of the oxidation of pteridines by xanthine oxidase. Biochemical Journal. Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Standard reference for Quantum Yield calculation methods). Link

• Motulsky, H. J. & Ransnas, L. A. (1987). Fitting curves to data using nonlinear regression: a practical and nonmathematical review. FASEB Journal. (Foundational text for NLLS over Lineweaver-Burk). Link

• Rescigno, A. et al. (2002). Kinetic analysis of the oxidation of pteridines by xanthine oxidase. Biochimica et Biophysica Acta. Link